2-Hydroxy-4-methoxy-3-methylbenzaldehyde

• CAS: 54700-36-6

Core Science & Biosynthesis

A Technical Guide to the Prospective Discovery of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from Mangrove Endophytic Fungi

Audience: Researchers, scientists, and drug development professionals.

Abstract: Mangrove ecosystems harbor a remarkable diversity of endophytic fungi, which have emerged as a prolific source of novel, bioactive secondary metabolites.[1][2][3] This technical guide addresses the targeted discovery of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, a substituted benzaldehyde with potential pharmacological value, from this unique microbial niche. While direct isolation of this specific compound from mangrove endophytes has not yet been reported, this document establishes the scientific premise for its existence and provides a comprehensive, field-proven workflow for its discovery. We detail a strategic approach encompassing bioprospecting, advanced fermentation techniques (One Strain, Many Compounds - OSMAC), targeted chemical screening, and definitive structure elucidation. This guide serves as a practical roadmap for researchers aiming to unlock the untapped biosynthetic potential of mangrove-associated fungi.

Introduction: The Untapped Chemical Reservoir of Mangrove Endophytes

Endophytic fungi reside within the healthy tissues of host plants, engaging in a complex symbiotic relationship that can range from mutualistic to borderline pathogenic.[4] This intimate association drives the production of a vast arsenal of secondary metabolites, which are not essential for primary growth but play crucial roles in defense, communication, and survival.[5] The unique, challenging environmental conditions of mangrove ecosystems—characterized by high salinity, tidal fluctuations, and anaerobic soil—exert significant selective pressure, fostering the evolution of endophytes with unique metabolic capabilities.[1][6] Consequently, these microorganisms are considered a frontier for the discovery of natural products with therapeutic potential, including anticancer, antimicrobial, and antioxidant agents.[3][7][8]

Among the diverse chemical classes isolated from these fungi are polyketides, terpenoids, alkaloids, and various aromatic compounds.[8][9][10] Benzaldehyde derivatives, in particular, are a class of aromatic compounds produced by fungi that exhibit a range of biological activities.[11] Notably, substituted benzaldehydes have been successfully isolated from mangrove endophytic fungi, such as Eurotium rubrum, demonstrating the inherent biosynthetic capacity of these organisms to produce such scaffolds.[12][13]

This guide focuses on the targeted isolation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde . The rationale for this pursuit is twofold: the established precedent of isolating similar benzaldehyde structures from mangrove endophytes[12] and the urgent, ongoing need for novel chemical entities in drug discovery pipelines.

Scientific Premise and Biosynthetic Plausibility

While 2-Hydroxy-4-methoxy-3-methylbenzaldehyde has not been directly reported from mangrove endophytes, its discovery is plausible based on established fungal biosynthetic principles. Fungi synthesize aromatic compounds primarily through two major pathways: the polyketide pathway and the shikimate pathway.

• Polyketide Pathway: Fungal polyketide synthases (PKSs) assemble complex carbon skeletons from simple acyl-CoA precursors, which can then undergo cyclization and modification (e.g., methylation, oxidation) to form diverse aromatic structures, including substituted benzaldehydes.[11]

• Shikimate Pathway: This pathway produces aromatic amino acids, such as phenylalanine and tyrosine. In some fungi, these amino acids can serve as precursors for the biosynthesis of benzaldehydes and their methoxy-substituted derivatives through a series of enzymatic transformations.[14][15] For instance, research on the white rot fungus Bjerkandera adusta has provided direct evidence for a biosynthetic pathway to methoxybenzaldehydes proceeding from phenylalanine and tyrosine.[14][15]

Given that mangrove endophytes possess the genetic machinery for these pathways, it is highly probable that specific genera could produce the target compound under appropriate conditions.

Hypothesized Biosynthetic Pathway

A plausible route to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde could originate from the polyketide pathway, involving the assembly of a polyketide chain followed by cyclization, methylation, and hydroxylation.

Caption: Hypothetical polyketide pathway for the target compound.

A Strategic Workflow for Discovery and Isolation

This section outlines a comprehensive, multi-step workflow designed to maximize the chances of discovering and isolating 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Caption: A five-phase strategic workflow for natural product discovery.

Phase 1: Bioprospecting and Fungal Isolation

Objective: To isolate a diverse collection of endophytic fungi from various mangrove plant tissues.

Protocol:

• Sample Collection: Collect healthy plant tissues (leaves, stems, roots) from various mangrove species (e.g., Rhizophora, Avicennia, Bruguiera). Store samples in sterile bags at 4°C.

• Surface Sterilization: Thoroughly wash tissues with sterile water. Sequentially immerse in 75% ethanol (1 min), sodium hypochlorite (1-3% available chlorine, 1-5 min), and finally rinse three times with sterile distilled water.[16] The duration of immersion may need optimization depending on tissue type.

• Isolation: Aseptically cut the sterilized tissues into small segments (approx. 0.5 cm²). Place segments onto Potato Dextrose Agar (PDA) plates amended with an antibacterial agent (e.g., streptomycin sulfate) to suppress bacterial growth.

• Incubation and Purification: Incubate plates at 28°C. Monitor daily for fungal growth emerging from the tissue segments. Isolate individual fungal hyphal tips onto fresh PDA plates to obtain pure cultures.

Phase 2: Cultivation and Metabolite Induction (OSMAC Approach)

Objective: To induce the production of cryptic or low-titer secondary metabolites by systematically altering cultivation parameters. Standard laboratory conditions often fail to trigger the expression of many fungal biosynthetic gene clusters.[17] The One Strain, Many Compounds (OSMAC) approach addresses this by creating diverse environmental stimuli.[18][19][20]

Protocol:

• Inoculum Preparation: Grow each pure fungal isolate in Potato Dextrose Broth (PDB) for 5-7 days to generate sufficient mycelial mass for inoculation.

• Systematic Culture Variation: Inoculate the fungus into a variety of liquid and solid media. The goal is to subject the fungus to different nutritional and physical stresses.

Parameter	Variations	Rationale
Basal Media	PDB, Malt Extract Broth (MEB), Czapek-Dox, Rice, Wheat	Provides different carbon/nitrogen sources and ratios.[17][20]
Salinity	0%, 1.5%, 3% Sea Salt or NaCl	Mimics the natural saline environment of mangroves.[17]
pH	5.0, 6.5, 8.0	pH can significantly alter enzyme activity and metabolic flux.[10]
Chemical Elicitors	Sublethal concentrations of metal ions (e.g., CuSO₄), epigenetic modifiers (e.g., suberoylanilide hydroxamic acid).	Can trigger stress responses and activate silent gene clusters.[19]
Incubation Time	14 days, 21 days, 28 days	Secondary metabolite profiles change dramatically over time.

• Extraction: After incubation, separate the mycelia from the broth via filtration. Extract the broth with an equal volume of ethyl acetate three times.[16][21] Dry and extract the mycelia separately with methanol or ethyl acetate. Combine the extracts from the same culture, evaporate the solvent under reduced pressure, and store the crude extract at -20°C.

Phase 3: Screening and Dereplication

Objective: To rapidly screen all crude extracts for the presence of the target compound and to identify known compounds, prioritizing novel findings.

Protocol:

• Sample Preparation: Dissolve a small amount of each crude extract in methanol to a final concentration of 1 mg/mL.

• HPLC-DAD-MS/MS Analysis: Analyze each sample using High-Performance Liquid Chromatography coupled to a Diode-Array Detector and a Mass Spectrometer (HPLC-DAD-MS/MS).

  • Target Screening: The target compound, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, has a molecular weight of 166.06 g/mol . Screen the MS data for a precursor ion with an m/z of 167.07 [M+H]⁺ in positive ion mode or 165.05 [M-H]⁻ in negative ion mode.

  • UV Signature: Benzaldehyde derivatives typically have a characteristic UV absorption profile. The DAD data can provide an orthogonal check for the presence of the target chromophore.

  • Dereplication: Compare the MS/MS fragmentation patterns and retention times against natural product databases (e.g., GNPS, Dictionary of Natural Products) to quickly identify known compounds and flag potentially novel ones.[18]

Phase 4: Targeted Isolation

Objective: To purify the target compound from the most promising fungal extract identified in Phase 3.

Protocol:

• Large-Scale Fermentation: Culture the selected fungus on a larger scale (10-50 L) using the optimal conditions identified in the OSMAC screen.

• Bulk Extraction: Perform a scaled-up extraction as described previously to obtain a sufficient quantity of crude extract.

• Chromatographic Purification:

  • Initial Fractionation: Subject the crude extract to Vacuum Liquid Chromatography (VLC) or Column Chromatography over silica gel, eluting with a gradient of increasing polarity (e.g., hexane -> ethyl acetate -> methanol). Use Thin Layer Chromatography (TLC) to monitor the fractions.

  • Fine Purification: Combine fractions containing the compound of interest (as determined by LC-MS). Further purify these fractions using Sephadex LH-20 column chromatography and/or preparative HPLC on a C18 column to yield the pure compound.[16][22]

Phase 5: Structure Elucidation

Objective: To definitively confirm the chemical structure of the isolated compound.

Protocol:

• High-Resolution Mass Spectrometry (HRMS): Obtain an accurate mass measurement to confirm the elemental composition (C₉H₁₀O₃).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will determine the number and types of protons, including aromatic protons, a methyl group, a methoxy group, a hydroxyl group, and an aldehyde proton.

  • ¹³C NMR & DEPT: Will identify the nine distinct carbon atoms, including carbonyl, aromatic, methyl, and methoxy carbons.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are critical for establishing connectivity. HMBC (Heteronuclear Multiple Bond Correlation) will be key to confirming the substitution pattern on the benzene ring by showing correlations between protons and carbons that are 2-3 bonds away.

Conclusion

The search for novel natural products from unique ecological niches remains a cornerstone of modern drug discovery. Mangrove endophytic fungi represent a particularly promising, yet underexplored, resource.[3] While the presence of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in these organisms is currently hypothetical, the scientific precedent for the production of similar benzaldehydes is strong.[12] The systematic application of the workflow detailed in this guide—combining strategic bioprospecting, the powerful OSMAC cultivation approach[18][19], and modern analytical techniques—provides a robust and logical framework for its targeted discovery. Success in this endeavor would not only yield a potentially valuable chemical entity but also deepen our understanding of the biosynthetic capabilities of these remarkable symbiotic microorganisms.

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in vitro bioactivity of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde derivatives

An In-Depth Technical Guide to the In Vitro Bioactivity of 2-Hydroxy-4-methoxybenzaldehyde and its Derivatives as a Predictive Framework for Novel Compounds

Introduction: The Therapeutic Potential of Substituted Benzaldehydes

Substituted benzaldehydes are a class of aromatic compounds that form the structural backbone of numerous natural products and synthetic molecules of significant interest to the pharmaceutical and flavor industries.[1][2] Their versatile chemical nature allows for a wide range of derivatizations, leading to a diverse spectrum of biological activities. Among these, 2-Hydroxy-4-methoxybenzaldehyde (HMB), a naturally occurring isomer of vanillin, has garnered considerable attention for its broad pharmacological potential, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[3][4]

This technical guide addresses the in vitro bioactivity of derivatives based on the 2-Hydroxy-4-methoxybenzaldehyde scaffold. It is important to note that while the core structure is well-studied, literature specifically detailing the bioactivity of its 3-methyl derivative, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, is limited. Therefore, this guide will focus on the extensive data available for HMB as a foundational model. By providing in-depth methodologies and discussing the structure-activity relationships of known derivatives, we aim to equip researchers, scientists, and drug development professionals with a predictive framework to guide the synthesis and evaluation of novel analogues, such as the 3-methyl variant. The principles, protocols, and mechanisms detailed herein serve as a robust starting point for exploring this promising chemical space.

Synthesis and Derivatization: Creating a Library of Bioactive Candidates

The foundation of drug discovery in this area lies in the ability to synthesize the core scaffold and generate a diverse library of derivatives. HMB is naturally found in the roots of medicinal plants like Hemidesmus indicus and Decalepis hamiltonii, but laboratory synthesis is essential for creating novel analogues.[2][4][5] The reactivity of the hydroxyl and aldehyde functional groups makes the benzaldehyde scaffold an ideal starting point for various synthetic transformations.

Key Derivatization Strategies:

• Schiff Bases: The aldehyde group readily reacts with primary amines to form Schiff bases (imines). This is a common strategy to introduce new functionalities and explore different biological targets.

• Chalcones: Claisen-Schmidt condensation between a substituted benzaldehyde and an acetophenone yields chalcones. These α,β-unsaturated ketones are well-known pharmacophores with significant anticancer and anti-inflammatory activities.[6]

• Williamson Ether Synthesis: The phenolic hydroxyl group can be alkylated to form ether derivatives, modifying the compound's polarity and pharmacokinetic properties.[7]

The choice of synthetic route is dictated by the desired biological endpoint. For instance, if enhanced anticancer activity is the goal, synthesizing a library of chalcone or hydrazone derivatives would be a logical starting point based on existing literature.[6][8]

Antimicrobial mechanism via cell membrane disruption.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a key metric for evaluating the potency of new compounds.

Compound	Test Organism	MIC (µg/mL)	Reference
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Staphylococcus aureus	1024	[5]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Gram-positive bacteria	100-200	[9]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Gram-negative bacteria	125-200	[9]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Candida albicans	150	[9]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Fusarium graminearum	200	[10]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Proteus mirabilis	200	[11]

Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol is a standard method for determining the MIC of a compound against a specific bacterium. [12] 1. Preparation of Materials:

• Test Compound: Prepare a stock solution of the benzaldehyde derivative in a suitable solvent like dimethyl sulfoxide (DMSO) at a high concentration (e.g., 10 mg/mL).
• Bacterial Culture: Inoculate the test bacterium (e.g., S. aureus) into an appropriate broth medium (e.g., Mueller-Hinton Broth) and incubate until it reaches the mid-logarithmic growth phase.
• Inoculum Standardization: Adjust the bacterial suspension with fresh broth to match a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. Further dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay plate.
• Microtiter Plate: Use a sterile 96-well microtiter plate.

2. Assay Setup:

• Add 100 µL of sterile broth to all wells of the 96-well plate.
• Add an additional 100 µL of the test compound stock solution to the first column of wells, resulting in a 2x starting concentration.
• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate. Discard 100 µL from the last column of dilutions.
• This creates a gradient of compound concentrations across the plate.

3. Inoculation and Incubation:

• Add 100 µL of the standardized bacterial inoculum to each well containing the compound dilutions.
• Controls:
• Positive Control: Wells containing broth and the bacterial inoculum (no compound) to show normal growth.
• Negative Control: Wells containing only broth to check for sterility.
• Incubate the plate at 37°C for 18-24 hours.

4. MIC Determination:

• After incubation, visually inspect the plate for turbidity (bacterial growth).
• The MIC is defined as the lowest concentration of the compound at which there is no visible growth.

In Vitro Antioxidant Activity

Phenolic compounds, including HMB, are known for their antioxidant properties. [1][2]This activity stems from their ability to donate a hydrogen atom from their phenolic hydroxyl group to neutralize free radicals, thereby terminating damaging chain reactions. This is a crucial property for combating oxidative stress, which is implicated in numerous diseases.

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is one of the most common and reliable assays for evaluating the free-radical scavenging ability of a compound. [9][12] 1. Reagent Preparation:

• DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution has a deep violet color.
• Test Compound: Prepare a series of dilutions of the test compound in methanol.
• Positive Control: Use a known antioxidant like ascorbic acid or trolox for comparison.

2. Reaction Mixture:

• In a 96-well plate, add 100 µL of the DPPH solution to each well.
• Add 100 µL of the various test compound dilutions (or the positive control) to the wells.
• Blank: A well containing 100 µL of methanol and 100 µL of the DPPH solution serves as the control (100% radical activity).

3. Incubation and Measurement:

• Incubate the plate in the dark at room temperature for 30 minutes.
• Measure the absorbance of each well at approximately 517 nm using a microplate reader.

4. Calculation of Scavenging Activity:

• The scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.
• The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the compound concentrations.

Quantitative Data: Antioxidant Activity

Compound	Assay	IC₅₀ Value	Reference
2-Hydroxy-4-methoxybenzaldehyde (HMB)	DPPH Scavenging	9.04 mg/mL	[9]
2-Hydroxy-4-methoxybenzaldehyde (HMB)	Metal Chelating	2.31 mg/mL	[9]

In Vitro Anticancer Activity

Derivatives of the benzaldehyde scaffold, especially chalcones and hydrazones, have demonstrated significant cytotoxic effects against various cancer cell lines. [6][8]The presence and position of substituents like methoxy groups can greatly influence this activity, often enhancing potency and selectivity. [8]

Mechanism of Action

The anticancer mechanisms are diverse and depend on the specific derivative. They can include:

• Induction of Apoptosis: Triggering programmed cell death in cancer cells.

• Cell Cycle Arrest: Halting the proliferation of cancer cells at specific checkpoints in the cell cycle.

• Inhibition of Kinases: Some derivatives can inhibit specific kinases, like cAbl kinase, which are involved in cancer cell signaling and survival. [8]* Disruption of Microtubules: Interfering with the cellular machinery required for cell division.

Quantitative Data: In Vitro Cytotoxicity (IC₅₀)

The IC₅₀ value represents the concentration of a compound that is required for 50% inhibition of cell growth in vitro.

Derivative Type	Cancer Cell Line	IC₅₀ (µM)	Reference
Diaryl ether-containing chalcone (4-methoxy on B-ring)	MCF-7 (Breast)	3.44 ± 0.19	[6]
Diaryl ether-containing chalcone (4-methoxy on B-ring)	HepG2 (Liver)	4.64 ± 0.23	[6]

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

1. Cell Culture:

• Seed cancer cells (e.g., MCF-7) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

2. Compound Treatment:

• Prepare serial dilutions of the test compound in the appropriate cell culture medium.
• Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations.
• Include a vehicle control (medium with the same amount of solvent, e.g., DMSO, used for the test compound) and an untreated control.
• Incubate the plate for a specified period (e.g., 48 or 72 hours).

3. MTT Addition and Incubation:

• Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).
• Add 20 µL of the MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

4. Solubilization and Measurement:

• Carefully remove the medium from the wells.
• Add 150 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.
• Shake the plate gently for 10 minutes to ensure complete dissolution.
• Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the cell viability against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Conclusion and Future Directions

2-Hydroxy-4-methoxybenzaldehyde (HMB) is a versatile natural product with well-documented in vitro antimicrobial, antioxidant, and potential anticancer activities. The methodologies and data presented in this guide demonstrate that its chemical scaffold is a highly promising starting point for the development of novel therapeutic agents. The primary antimicrobial mechanism, through cell membrane disruption, offers a compelling strategy to combat drug-resistant pathogens.

The significant gap in the literature concerning the 2-Hydroxy-4-methoxy-3-methylbenzaldehyde derivative represents a clear opportunity for future research. The addition of a methyl group at the 3-position is expected to increase lipophilicity, which could potentially enhance membrane intercalation and, consequently, antimicrobial potency. However, it may also introduce steric hindrance, affecting interactions with specific biological targets.

Future work should focus on:

• Synthesis: Synthesizing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and a focused library of its derivatives (e.g., chalcones, Schiff bases).

• In Vitro Screening: Systematically evaluating these new compounds using the standardized protocols outlined in this guide for antimicrobial, antioxidant, and anticancer activities.

• Structure-Activity Relationship (SAR) Studies: Comparing the bioactivity of the 3-methyl derivatives to their HMB counterparts to elucidate the specific contribution of the methyl group.

By leveraging the robust foundation of knowledge on HMB, researchers can efficiently explore the therapeutic potential of this novel chemical space, accelerating the discovery of new and effective drug candidates.

References

• A Comparative Analysis of the Biological Efficacy of 4-Methoxy-3-methylbenzaldehyde and Its Positional Isomers. Benchchem.

• 2-Hydroxy-4-methoxybenzaldehyde, a more effective antifungal aroma than vanillin and its derivatives against Fusarium graminearum, destroys cell membranes, inhibits DON biosynthesis, and performs a promising antifungal effect on wheat grains. PMC. Available from: [Link]

• 2-Hydroxy-4-Methoxybenzaldehyde (2H4MB): Integrating Cell Culture, Metabolic Engineering, and Intelligent Genome Editing. MDPI. Available from: [Link]

• Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus. PubMed. Available from: [Link]

• Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus | Request PDF. ResearchGate. Available from: [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry. Available from: [Link]

• Explication of the Potential of 2-Hydroxy-4-Methoxybenzaldehyde in Hampering Uropathogenic Proteus mirabilis Crystalline Biofilm and Virulence. Frontiers. Available from: [Link]

• An In-depth Technical Guide to 4-Methoxy-3-methylbenzaldehyde: Properties, Synthesis, and Applications in Drug Discovery. Benchchem.

• 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: a review. SciSpace. Available from: [Link]

• (PDF) 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: A review. ResearchGate. Available from: [Link]

• 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels. ResearchGate. Available from: [Link]

• Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. PMC. Available from: [Link]

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• 7. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental Journal of Chemistry [orientjchem.org]
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• 11. Frontiers | Explication of the Potential of 2-Hydroxy-4-Methoxybenzaldehyde in Hampering Uropathogenic Proteus mirabilis Crystalline Biofilm and Virulence [frontiersin.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to the Biosynthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in Marine Fungi

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Marine fungi represent a vast and largely untapped reservoir of novel secondary metabolites with significant therapeutic potential. Among these, aromatic compounds such as 2-Hydroxy-4-methoxy-3-methylbenzaldehyde are of growing interest due to their diverse biological activities. This technical guide provides a comprehensive overview of the putative biosynthetic pathways leading to this molecule in marine fungi. Synthesizing current knowledge of fungal secondary metabolism, this document outlines a probable polyketide-based route, details the key enzymatic steps, and presents a robust experimental framework for pathway elucidation and characterization. This guide is intended to serve as a foundational resource for researchers aiming to explore and harness the biosynthetic capabilities of marine fungi for the discovery and development of new pharmaceuticals.

Introduction: The Emerging Significance of Marine Fungal Metabolites

The marine environment, with its unique and often extreme conditions, has driven the evolution of distinct metabolic pathways in its inhabitants. Marine fungi, in particular, have emerged as a prolific source of structurally diverse and biologically active secondary metabolites.[1] These compounds are not essential for the primary growth of the fungi but play crucial roles in defense, communication, and survival.[2][3] The chemical scaffolds produced by marine fungi are often novel and exhibit potent pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a substituted aromatic aldehyde that has demonstrated notable biological activities. While its presence has been documented, the genetic and enzymatic machinery responsible for its production in marine fungi remains to be fully elucidated. Understanding the biosynthesis of this and related molecules is paramount for several reasons:

• Discovery of Novel Enzymes: Elucidating the biosynthetic pathway can lead to the discovery of new enzymes with unique catalytic capabilities, such as specific hydroxylases and methyltransferases.

• Metabolic Engineering: Knowledge of the pathway enables the use of synthetic biology and metabolic engineering approaches to enhance the production of the target compound or to generate novel analogs with improved therapeutic properties.[4]

• Drug Lead Development: A thorough understanding of the biosynthesis provides a platform for the sustainable production of promising drug candidates, overcoming the limitations of isolation from natural sources.

This guide will delve into the probable biosynthetic origins of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, focusing on a polyketide synthase (PKS) pathway, which is a common route for the biosynthesis of aromatic compounds in fungi.[5][6][7]

The Putative Polyketide-Based Biosynthetic Pathway

Based on the structure of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and established principles of fungal secondary metabolism, a non-reducing polyketide synthase (NR-PKS) pathway is the most probable route for its biosynthesis. Fungal NR-PKSs are large, multidomain enzymes that iteratively condense acyl-CoA units to produce a poly-β-keto chain, which then undergoes a series of cyclization and aromatization reactions.[6][8]

The proposed biosynthetic pathway can be broken down into three key stages:

• Polyketide Chain Assembly: A dedicated NR-PKS enzyme assembles a specific polyketide chain from a starter unit (likely acetyl-CoA) and several extender units (malonyl-CoA).

• Cyclization and Aromatization: The unstable poly-β-keto intermediate is then cyclized and aromatized to form a stable aromatic ring system.

• Tailoring Modifications: A series of post-PKS modifications, including hydroxylation, methylation, and reduction, are carried out by "tailoring" enzymes to yield the final product.[2][9][10]

Core Biosynthesis: From Acyl-CoAs to an Aromatic Scaffold

The biosynthesis is initiated by the loading of a starter unit, typically acetyl-CoA, onto the acyl carrier protein (ACP) domain of the NR-PKS. This is followed by a series of Claisen condensations with malonyl-CoA extender units. The number of extensions determines the length of the polyketide chain and the ultimate size of the aromatic ring. For the formation of a substituted benzaldehyde, a tetraketide intermediate is a likely precursor.

The following Graphviz diagram illustrates the proposed initial steps of the biosynthetic pathway, from the precursor molecules to the formation of a key aromatic intermediate, orsellinic acid, a common precursor for many fungal polyketides.

Caption: Proposed core biosynthetic steps for an aromatic intermediate.

Tailoring Steps: The Path to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Following the formation of the orsellinic acid core, a series of enzymatic modifications are required to arrive at the final product. These tailoring reactions are what impart the final chemical identity to the molecule.

• Decarboxylation: The carboxylic acid group of orsellinic acid is removed to yield orcinol.

• Hydroxylation: A hydroxyl group is introduced at the C2 position. This reaction is likely catalyzed by a cytochrome P450 monooxygenase.

• O-Methylation: A methyltransferase enzyme, using S-adenosyl methionine (SAM) as a methyl donor, methylates the hydroxyl group at the C4 position.

• C-Methylation: Another methyltransferase adds a methyl group to the aromatic ring at the C3 position.

• Oxidation/Reduction: The final step to form the aldehyde could occur through a few potential routes, such as the reduction of a carboxylic acid intermediate or the oxidation of an alcohol.

The following diagram illustrates the proposed tailoring steps leading to the final compound.

Caption: Putative tailoring reactions in the biosynthesis.

Experimental Framework for Pathway Elucidation

Validating the proposed biosynthetic pathway and identifying the responsible genes requires a multi-pronged experimental approach. This section outlines a logical workflow for researchers to follow.

Bioinformatics-Guided Genome Mining

The starting point for identifying the biosynthetic gene cluster (BGC) is through bioinformatics analysis of the marine fungus's genome. Genes for secondary metabolite biosynthesis are typically clustered together on the chromosome.[2]

Recommended Tools:

Tool	Description
antiSMASH	A widely used web server and standalone tool for the automatic genomic identification and analysis of secondary metabolite BGCs.[1][11]
SMURF	A web-based tool specifically designed for the identification of BGCs in fungal genomes.[1][12]
BLAST	For homology searches of known PKS, methyltransferase, and hydroxylase genes against the target fungal genome.

The workflow for bioinformatics analysis is depicted below:

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• 4. Frontiers | Heterologous production of fungal secondary metabolites in Aspergilli [frontiersin.org]
• 5. books.rsc.org [books.rsc.org]
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• 12. Cluster mining tools - SMBP [secondarymetabolites.org]

An In-depth Technical Guide to the Pharmacological Potential of 2-Hydroxy-4-methoxybenzaldehyde in Drug Discovery

Executive Summary:

2-Hydroxy-4-methoxybenzaldehyde (HMB), a naturally occurring phenolic aldehyde and a structural isomer of vanillin, is emerging as a molecule of significant interest in the field of drug discovery.[1] Predominantly found in the roots of medicinal plants such as Decalepis hamiltonii and Hemidesmus indicus, this compound has demonstrated a broad spectrum of pharmacological activities.[1][2] This technical guide provides a comprehensive analysis of HMB's synthesis, physicochemical properties, and multifaceted biological potential, with a focus on its antimicrobial, antioxidant, and anti-inflammatory activities. We will delve into the mechanistic underpinnings of these properties, provide validated experimental protocols for their evaluation, and explore the future trajectory of HMB as a lead compound for novel therapeutic agents.

Introduction and Chemical Profile

2-Hydroxy-4-methoxybenzaldehyde (HMB), also known as 4-methoxysalicylaldehyde, is an aromatic compound characterized by a benzaldehyde core with a hydroxyl group at position 2 and a methoxy group at position 4.[1][3] This substitution pattern is critical to its biological activity, distinguishing it from its more famous isomer, vanillin (4-hydroxy-3-methoxybenzaldehyde).[1] Its presence in various traditional medicinal plants has spurred scientific investigation into its therapeutic potential, revealing a molecule with promising applications in pharmaceutical and nutraceutical industries.[2]

Table 1: Physicochemical Properties of 2-Hydroxy-4-methoxybenzaldehyde

Property	Value
Molecular Formula	C₈H₈O₃
Molecular Weight	152.15 g/mol
CAS Number	673-22-3
Appearance	Crystalline solid
Synonyms	HMB, 2H4MB, 4-Methoxysalicylaldehyde

(Source: ChemicalBook[3])

Synthesis and Characterization

While HMB can be extracted from natural sources, chemical synthesis provides a reliable and scalable alternative for research and development. A common laboratory-scale synthesis involves the selective methylation of 2,4-dihydroxybenzaldehyde.

General Synthesis Workflow

The synthesis of HMB typically follows a straightforward path involving the protection and deprotection of hydroxyl groups or selective methylation. One common method is the methylation of 2,4-dihydroxybenzaldehyde using a methylating agent like dimethyl sulfate in the presence of a weak base such as potassium carbonate.

Caption: General workflow for the synthesis of 2-Hydroxy-4-methoxybenzaldehyde.

Protocol: Synthesis via Methylation

This protocol describes a common method for synthesizing HMB from 2,4-dihydroxybenzaldehyde.

• Dissolution: Dissolve 2,4-dihydroxybenzaldehyde in acetone in a round-bottom flask.

• Addition of Base: Add potassium carbonate (K₂CO₃) to the solution. The base facilitates the deprotonation of the more acidic 4-hydroxyl group.

• Addition of Methylating Agent: Add dimethyl sulfate ((CH₃)₂SO₄) to the mixture.

• Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the mixture and filter to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield pure 2-Hydroxy-4-methoxybenzaldehyde.[3]

Pharmacological Potential: A Multifaceted Profile

HMB exhibits a wide array of medicinal properties, making it a versatile candidate for drug development.[2] Its pharmacological profile is primarily centered around its antimicrobial, antioxidant, and anti-inflammatory effects.

Antimicrobial and Antibiofilm Activity

HMB has demonstrated significant activity against a broad spectrum of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi.[1][4]

Mechanism of Action: The primary antibacterial mechanism of HMB involves the disruption of the bacterial cell membrane.[5] This leads to increased membrane permeability, leakage of intracellular components like proteins and nucleic acids, and ultimately, cell death.[5] This membrane-targeting action is advantageous as it is less likely to induce resistance compared to drugs that target specific enzymes.

Key Findings:

• Activity against MRSA: HMB shows notable efficacy against methicillin-resistant Staphylococcus aureus (MRSA), a major cause of hospital-acquired infections.[5] It not only inhibits the growth of MRSA but also eradicates pre-formed biofilms, which are notoriously difficult to treat.[5]

• Synergistic Effects: HMB enhances the sensitivity of MRSA to conventional antibiotics like tetracycline, suggesting its potential use in combination therapies to combat antibiotic resistance.[4][5]

• Antifungal Properties: The compound is also effective against fungi such as Candida albicans and Fusarium graminearum.[4][6] Against F. graminearum, HMB was found to be more potent than vanillin, damaging cell membranes and inhibiting mycotoxin production.[6]

Table 2: Antimicrobial Activity of 2-Hydroxy-4-methoxybenzaldehyde

Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	1024	>1024	[5]
Gram-positive bacteria (general)	100-200	-	[4]
Gram-negative bacteria (general)	125-200	-	[4]
Candida albicans	150 (MIC)	-	[4]

(MIC: Minimum Inhibitory Concentration, MBC: Minimum Bactericidal Concentration)

Antioxidant Properties

Phenolic compounds are well-known for their antioxidant capabilities, and HMB is no exception.[7] Its antioxidant action is primarily due to the hydrogen-donating ability of its phenolic hydroxyl group, which can neutralize harmful free radicals.[7]

Mechanism of Action: HMB exerts its antioxidant effects through two primary mechanisms:

• Radical Scavenging: It directly scavenges free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[4]

• Metal Chelation: It can chelate metal ions, such as Fe²⁺, preventing them from participating in the Fenton reaction, which generates highly reactive hydroxyl radicals.[4]

Quantitative Data:

• DPPH Radical Scavenging: IC₅₀ = 9.04 mg/mL[4]

• Metal Chelating Activity: IC₅₀ = 2.31 mg/mL (inhibition of ferrozine-Fe²⁺ complex formation)[4]

The antioxidant capacity of phenolic aldehydes is heavily influenced by their chemical structure, including the position and number of hydroxyl groups.[7][8]

Anti-inflammatory Effects

Chronic inflammation is a key factor in the pathogenesis of many diseases. Benzaldehyde derivatives have been shown to possess anti-inflammatory properties, and HMB is a promising candidate in this area.[9][10]

Mechanism of Action: The anti-inflammatory effects of related benzaldehyde compounds are often mediated through the inhibition of key signaling pathways involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[9] This leads to a reduction in the production of pro-inflammatory mediators.

Key Actions:

• Inhibition of Pro-inflammatory Mediators: Benzaldehyde derivatives can suppress the production of nitric oxide (NO) and prostaglandin E₂ (PGE₂) by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) enzymes.[9]

• Reduction of Pro-inflammatory Cytokines: They can also decrease the secretion of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[9]

Caption: Hypothesized inhibition of the NF-κB signaling pathway by HMB.

Experimental Protocols

To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating the pharmacological potential of HMB.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This broth microdilution method is used to determine the lowest concentration of HMB that inhibits the visible growth of a microorganism.[11]

• Preparation of HMB: Prepare a stock solution of HMB in a suitable solvent like Dimethyl Sulfoxide (DMSO).

• Bacterial Inoculum: Culture the test bacterium in an appropriate broth to the mid-logarithmic phase. Adjust the suspension to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the HMB stock solution in the broth.

• Inoculation: Add the bacterial inoculum to each well. Include a positive control (bacteria without HMB) and a negative control (broth without bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Observation: The MIC is the lowest concentration of HMB at which no visible bacterial growth is observed.

Protocol: DPPH Radical Scavenging Assay

This assay measures the free radical scavenging capacity of HMB.[7]

• Preparation of Reagents: Prepare a stock solution of HMB and a solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add different concentrations of HMB to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader. A decrease in absorbance indicates radical scavenging.

• Calculation: Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 (where A_control is the absorbance of the DPPH solution without HMB, and A_sample is the absorbance with HMB).

• IC₅₀ Determination: The IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) is determined by plotting the percentage of scavenging against the HMB concentration.

Future Perspectives and Drug Discovery

2-Hydroxy-4-methoxybenzaldehyde stands out as a promising natural product with a diverse pharmacological profile. Its potential applications in drug discovery are manifold:

• Lead Compound for Antimicrobials: Its unique membrane-targeting mechanism and efficacy against resistant strains like MRSA make it an excellent scaffold for the development of new antibacterial and antifungal agents.[5]

• Combination Therapies: The synergistic effect of HMB with existing antibiotics opens up new avenues for combination therapies to overcome antimicrobial resistance.[5]

• Development of Anti-inflammatory Drugs: Its ability to modulate key inflammatory pathways suggests its potential as a lead for novel anti-inflammatory drugs with fewer side effects than current treatments.

• Intermediate for Synthesis: HMB serves as a valuable intermediate in the synthesis of other complex molecules, such as Schiff base-metal complexes, which have shown antiproliferative activity.[4]

Further research should focus on in-vivo efficacy and safety studies, as well as structural modifications to enhance its potency and pharmacokinetic properties. The exploration of its other reported activities, such as hepatoprotective and neuroprotective effects, also warrants deeper investigation.[1]

References

• BenchChem. (2025). A Comparative Guide to the Antioxidant Potential of Phenolic Aldehydes. BenchChem.
• ResearchGate. (n.d.). Antioxidant Activity of Some Phenolic Aldehydes and Their Diimine Derivatives: A DFT Study.
• MDPI. (2026, March 3). Decoding the Benzaldehyde Pharmacophore: Structural Determinants for Enhancing Antibacterial Efficacy and Food Safety. MDPI.
• PubMed. (2003, October 15). Antibacterial activities of phenolic benzaldehydes and benzoic acids against Campylobacter jejuni, Escherichia coli, Listeria monocytogenes, and Salmonella enterica. PubMed.
• PubMed. (n.d.). [About the Antimicrobial Activity of Substituted Aromatic Aldehydes and Alcohols (Author's Transl)]. PubMed.
• ResearchGate. (n.d.). Antimicrobial activity of the different benzaldehyde oxime esters 3a-j.
• ResearchGate. (n.d.). Antioxidant activity of the phenolic acids and aldehyde compounds at different pH of the reaction environment.
• Taylor & Francis. (n.d.). Phenolic aldehydes – Knowledge and References. Taylor & Francis.
• Journal of Chemical Health Risks. (2025, December 31). Evaluation of Antimicrobial Effects of Different Substituted Arylpropeneones. Journal of Chemical Health Risks.
• PubMed. (2014, December 19). Inhibitory effects of benzaldehyde derivatives from the marine fungus Eurotium sp.
• PubMed. (n.d.).
• ACS Publications. (2019, May 14). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure.
• Chemsrc. (2025, August 26). 2-Hydroxy-4-methoxybenzaldehyde | CAS#:673-22-3. Chemsrc.
• SciSpace. (n.d.). 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: a review. SciSpace.
• BenchChem. (2025). A Comprehensive Technical Review of 4-Methoxy-3-methylbenzaldehyde. BenchChem.
• ResearchGate. (n.d.). (PDF) 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: A review.
• PubMed. (2023, July 4). Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus. PubMed.
• BenchChem. (2025). A Comparative Analysis of the Biological Efficacy of 4-Methoxy-3-methylbenzaldehyde and Its Positional Isomers. BenchChem.
• PMC. (2025, January 20). Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. PMC.
• JMPAS. (2023, October 15).
• Cayman Chemical. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde (CAS 673-22-3). Cayman Chemical.
• Beilstein Journals. (2021, September 16). BJOC - Search Results. Beilstein Journals.
• PMC. (2024, February 26).
• ChemicalBook. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde synthesis. ChemicalBook.

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1H and 13C NMR spectral data analysis for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Introduction: The Structural Elucidation of a Multifunctional Aromatic Aldehyde

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a substituted aromatic aldehyde of significant interest in synthetic organic chemistry. Its utility as a building block for more complex molecules, particularly in the development of pharmaceutical and fragrance compounds, necessitates a robust and unambiguous method for its structural characterization. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for such elucidation, providing a detailed atomic-level view of the molecular architecture.

This technical guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. In the absence of a publicly available, fully assigned experimental spectrum for this specific molecule, this guide employs a predictive approach grounded in established NMR principles and extensive data from structurally analogous compounds. By dissecting the influence of each substituent—hydroxyl, methoxy, methyl, and aldehyde—on the aromatic framework, we can construct a highly accurate and reliable spectral interpretation. This approach not only serves to characterize the target molecule but also enhances the researcher's fundamental understanding of substituent effects in NMR spectroscopy.

Experimental Protocols: A Framework for Reliable Data Acquisition

The acquisition of high-quality NMR data is predicated on meticulous sample preparation and the selection of appropriate instrumental parameters. The following protocol represents a self-validating system for the analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and similar aromatic compounds.

Sample Preparation

• Solvent Selection : The choice of a deuterated solvent is critical to avoid overwhelming signals from the solvent's own protons. Chloroform-d (CDCl₃) is an excellent first choice for non-polar to moderately polar aromatic compounds, offering good solubility and a single, well-defined residual peak. For compounds with limited solubility in CDCl₃, acetone-d₆ or dimethyl sulfoxide-d₆ (DMSO-d₆) can be used, though it's important to be aware of their different residual peak positions and potential for hydrogen bonding interactions with the analyte.

• Concentration : A sample concentration of 5-10 mg in 0.6-0.7 mL of deuterated solvent is typically sufficient for routine ¹H and ¹³C NMR analysis on a modern spectrometer (400 MHz or higher).

• Internal Standard : Tetramethylsilane (TMS) is commonly added as an internal standard to reference the chemical shift scale to 0.00 ppm. Modern NMR software can often reference the spectrum to the residual solvent peak, but TMS provides an absolute reference.

• Filtration : To remove any particulate matter that could degrade spectral resolution, the sample solution should be filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

NMR Data Acquisition

The following is a representative set of acquisition parameters for a 400 MHz NMR spectrometer:

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Program	Standard single pulse	Proton-decoupled single pulse
Spectral Width	-2 to 12 ppm	-10 to 220 ppm
Number of Scans	16-32	1024-4096
Relaxation Delay	1-2 seconds	2-5 seconds

¹H NMR Spectral Analysis: A Predictive Interpretation

The ¹H NMR spectrum of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is predicted to exhibit distinct signals corresponding to the aldehyde proton, the two aromatic protons, the methoxy protons, the methyl protons, and the hydroxyl proton. The expected chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) in Hz are detailed below.

Caption: Molecular structure with proton labels for NMR assignment.

Predicted ¹H NMR Data

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale and Comparative Analysis
CHO (a)	~9.80	Singlet (s)	-	The aldehyde proton is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group. In the related 4-methoxy-3-methylbenzaldehyde, this proton appears at 9.85 ppm.[1]
OH (b)	~11.0	Singlet (s), broad	-	The hydroxyl group at the C2 position forms a strong intramolecular hydrogen bond with the adjacent aldehyde's carbonyl oxygen. This deshields the proton significantly. For instance, in 2-hydroxy-3-methylbenzaldehyde, the hydroxyl proton is observed at a very downfield shift of 11.25 ppm.[2]
H5 (c)	~6.60	Doublet (d)	~8.5	This proton is ortho to the electron-donating methoxy group and para to the hydroxyl group, leading to significant shielding. It is coupled to H6.
H6 (d)	~7.35	Doublet (d)	~8.5	This proton is ortho to the electron-withdrawing aldehyde group, causing it to be deshielded relative to H5. It is coupled to H5.
OCH₃ (e)	~3.90	Singlet (s)	-	The chemical shift is typical for an aromatic methoxy group. In 4-methoxy-3-methylbenzaldehyde, this signal is at 3.91 ppm.[1]
CH₃ (f)	~2.15	Singlet (s)	-	The methyl group on the aromatic ring is expected in this region. In 4-methoxy-3-methylbenzaldehyde, it appears at 2.25 ppm.[1]

¹³C NMR Spectral Analysis: A Predictive Interpretation

The proton-decoupled ¹³C NMR spectrum is predicted to show nine distinct signals, corresponding to the nine unique carbon atoms in the molecule. The chemical shifts are influenced by the nature of the attached substituent and its position on the aromatic ring.

Caption: Molecular structure with carbon labels for NMR assignment.

Predicted ¹³C NMR Data

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Analysis
CHO (1)	~195	The carbonyl carbon of an aldehyde is highly deshielded and typically appears in this downfield region.[3] The intramolecular hydrogen bonding may cause a slight upfield shift compared to unhindered benzaldehydes.
C1 (2)	~120	This carbon is attached to the aldehyde group and is adjacent to the hydroxyl-bearing carbon.
C2 (3)	~160	Attached to the strongly electron-donating hydroxyl group, this carbon is expected to be significantly deshielded.
C3 (4)	~115	This carbon is ortho to the hydroxyl group and adjacent to the methoxy-bearing carbon.
C4 (5)	~162	Attached to the electron-donating methoxy group, this carbon will be strongly deshielded.
C5 (6)	~105	This carbon is ortho to the methoxy group and meta to the aldehyde, leading to significant shielding.
C6 (7)	~135	This carbon is meta to both the hydroxyl and methoxy groups but ortho to the aldehyde group, resulting in a downfield shift.
OCH₃ (8)	~56	This is a typical chemical shift for an aromatic methoxy carbon.
CH₃ (9)	~15	This is a characteristic chemical shift for a methyl group attached to an aromatic ring.

Conclusion

This guide provides a detailed, predictive analysis of the ¹H and ¹³C NMR spectra of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, grounded in the established spectral data of closely related analogues. The predicted chemical shifts, multiplicities, and coupling constants offer a robust framework for the structural confirmation of this compound in a research or drug development setting. The provided experimental protocols further ensure the acquisition of high-quality, reliable NMR data. This comprehensive approach, combining predictive analysis with practical methodology, serves as a valuable resource for scientists engaged in the synthesis and characterization of complex organic molecules.

References

• Zhou, R., Zou, H., & Mei, G. (2014). Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde Azine. Asian Journal of Chemistry, 26(4), 1081-1084.

• NIST. Benzaldehyde, 2-hydroxy-4-methoxy-. NIST Chemistry WebBook. Available from: [Link]

• NextSDS. 4-Hydroxy-3-Methoxy-2-Methylbenzaldehyde — Chemical Substance Information. Available from: [Link]

• Ismiyarto, et al. (2018). H-NMR spectra of 2-hydroxy-3-methylbenzaldehyde. ResearchGate. Available from: [Link]

• Royal Society of Chemistry. (2016). Supplementary Information for Copper(II)-catalyzed aerobic oxidative C-H/C-H cross-coupling of phenols and aldehydes. Available from: [Link]

• University of Wisconsin-Madison, Department of Chemistry. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available from: [Link]

• SpectraBase. 2-Hydroxy-4-methoxybenzaldehyde - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

• SpectraBase. 2-Hydroxy-4-methoxybenzaldehyde - Optional[1H NMR] - Spectrum. Available from: [Link]

• SpectraBase. 2-Hydroxy-4-methoxybenzaldehyde - Optional[1H NMR] - Chemical Shifts. Available from: [Link]

• PubChem. 3-Benzyloxy-4-methoxybenzaldehyde. National Center for Biotechnology Information. Available from: [Link]

• Royal Society of Chemistry. (2020). Supplementary Information for Iridium-catalysed branched-selective hydroacylation of 1,3-dienes with salicylaldehydes. Available from: [Link]

• Bao, K., et al. (2011). Supporting Information for Selective demethylation and debenzylation of aryl ethers by magnesium iodide under solvent-free conditions and its application to the total synthesis of natural products. Organic & Biomolecular Chemistry.

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A Strategic Approach to the Isolation and Characterization of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from Potamogeton pectinatus

A Technical Whitepaper for Novel Phytochemical Discovery

Abstract: The aquatic macrophyte Potamogeton pectinatus (sago pondweed) is a globally distributed species with recognized ecological importance. While preliminary phytochemical studies have revealed a range of chemical constituents, the full spectrum of its secondary metabolites remains largely unexplored. This document addresses a significant research gap: the isolation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from P. pectinatus. To date, there is no published literature detailing the presence or isolation of this specific phenolic aldehyde from this plant species. This whitepaper, therefore, serves as an in-depth technical guide for researchers, scientists, and drug development professionals, proposing a robust and scientifically-grounded methodology for the novel isolation, purification, and structural elucidation of this target compound. By leveraging established principles of natural product chemistry and providing a detailed, step-by-step experimental framework, this guide aims to empower researchers to explore the untapped phytochemical potential of P. pectinatus and its constituents.

Introduction: The Case for Investigating Potamogeton pectinatus

Potamogeton pectinatus, a member of the Potamogetonaceae family, is known for its use in traditional medicine for various ailments, suggesting the presence of bioactive compounds.[1] Phytochemical investigations of the Potamogeton genus have identified compounds such as flavonoids, phenolic acids, and alkaloids.[2][3] However, the literature reveals that no individual constituent had been isolated from P. pectinatus in some studies, while others have focused on broader chemical profiles rather than the isolation of specific molecules.[1]

The target of this proposed investigation, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, is a phenolic aldehyde. Phenolic compounds as a class are of significant interest to the pharmaceutical and nutraceutical industries due to their well-documented antioxidant, anti-inflammatory, and antimicrobial properties.[4][5] The structural isomer, 2-Hydroxy-4-methoxybenzaldehyde, is a known flavoring agent and a key intermediate in the synthesis of various pharmaceuticals.[4][6] The addition of a methyl group at the C-3 position, as in our target molecule, can significantly alter its biological activity, making its isolation and study a compelling prospect for drug discovery.

Given the absence of a pre-existing protocol, this guide provides a comprehensive, hypothetical framework. It is designed as a roadmap, grounded in established phytochemical techniques, to navigate the process from plant collection to the confirmation of the final, pure compound.

Section 1: Pre-Extraction Procedures

Plant Material Collection, Authentication, and Preparation

The foundation of any successful natural product isolation is high-quality, correctly identified starting material.

Protocol:

• Collection: Collect whole plants of Potamogeton pectinatus from a clean, unpolluted aquatic environment to minimize contamination with heavy metals or pollutants. Seasonal variations can affect metabolite concentrations; therefore, the collection time should be documented.[7]

• Authentication: A voucher specimen should be prepared and deposited in a recognized herbarium. Taxonomic identification should be confirmed by a plant taxonomist.

• Washing and Drying: Thoroughly wash the collected plant material with fresh water to remove any debris, epiphytes, and salts. Air-dry the material in the shade or use a plant dryer at a controlled temperature (40-50 °C) to prevent the degradation of thermolabile compounds.

• Grinding: Once completely dry, grind the plant material into a coarse powder using a mechanical grinder. This increases the surface area for efficient solvent extraction. Store the powdered material in airtight containers in a cool, dark, and dry place.

Section 2: Comprehensive Extraction and Fractionation Strategy

The objective is to efficiently extract the target compound from the plant matrix and then simplify this complex mixture through fractionation.

Rationale for Solvent and Method Selection

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a moderately polar phenolic compound. Therefore, a solvent system capable of extracting such compounds is required. Methanol or ethanol are excellent choices for initial extraction due to their ability to extract a wide range of polar and moderately polar compounds.[8][9] For a more targeted approach, ethyl acetate could be used, though it may be less efficient for initial extraction from the raw plant material.

Modern extraction techniques like Ultrasound-Assisted Extraction (UAE) are often preferred over traditional methods like maceration or Soxhlet extraction due to their increased efficiency, reduced extraction time, and lower solvent consumption.[8][10]

Proposed Extraction and Liquid-Liquid Fractionation Workflow

Figure 1: Proposed workflow for the extraction and initial fractionation of P. pectinatus.

Protocol:

• Extraction: Macerate the dried, powdered plant material (1 kg) in 80% aqueous methanol (5 L) and sonicate for 1 hour at 40 °C.

• Filtration: Filter the mixture through cheesecloth and then Whatman No. 1 filter paper. Repeat the extraction process on the plant residue two more times.

• Concentration: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45 °C to yield the crude methanolic extract.

• Suspension: Suspend the crude extract in distilled water (500 mL).

• Liquid-Liquid Partitioning:

  • Transfer the aqueous suspension to a separatory funnel and extract with n-hexane (3 x 500 mL). Combine the hexane layers to obtain the hexane fraction (removes lipids, chlorophyll).

  • Subsequently, extract the remaining aqueous layer with ethyl acetate (3 x 500 mL). Combine the ethyl acetate layers to obtain the ethyl acetate fraction, which is expected to contain the target compound.

  • The remaining water layer constitutes the aqueous fraction.

• Drying and Storage: Dry the ethyl acetate fraction over anhydrous sodium sulfate, filter, and evaporate the solvent to dryness. This fraction will be the starting material for chromatographic purification.

Section 3: Chromatographic Purification Cascade

A multi-step chromatographic approach is essential to isolate the target compound to a high degree of purity from the complex ethyl acetate fraction.

Figure 2: A systematic approach for the chromatographic purification of the target compound.

Step 1: Open Column Chromatography (OCC)

This initial step aims to separate the components of the ethyl acetate fraction into groups based on their polarity.

Protocol:

• Column Packing: Pack a glass column with silica gel 60 (70-230 mesh) using a slurry method with n-hexane.

• Sample Loading: Adsorb the dried ethyl acetate fraction (e.g., 10 g) onto a small amount of silica gel and carefully load it onto the top of the packed column.

• Elution: Elute the column with a mobile phase of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of ethyl acetate (e.g., 95:5, 90:10, 80:20, etc., v/v).

• Fraction Collection: Collect fractions of a fixed volume (e.g., 25 mL) and monitor them by Thin Layer Chromatography (TLC).

• TLC Analysis: Spot the collected fractions on a silica gel TLC plate. Develop the plate in a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3). Visualize the spots under UV light (254 nm and 365 nm) and by staining with an appropriate reagent (e.g., vanillin-sulfuric acid spray).

• Pooling: Combine the fractions that show a spot corresponding to the expected polarity and characteristics of the target compound.

Step 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

The final purification step to achieve high purity (>98%). A reverse-phase (RP) column is suitable for separating moderately polar compounds.

Protocol:

• Column and Mobile Phase: Use a C18 preparative HPLC column. The mobile phase will likely be a mixture of acetonitrile (or methanol) and water, possibly with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Method Development: First, develop an analytical HPLC method to determine the optimal separation conditions (isocratic vs. gradient elution, flow rate, detection wavelength).

• Purification: Scale up the analytical method to the preparative scale. Inject the pooled and concentrated fractions from the OCC step.

• Collection: Collect the peak corresponding to the retention time of the target compound.

• Purity Check: Evaporate the solvent from the collected fraction and re-inject a small amount into the analytical HPLC system to confirm its purity.

Section 4: Structural Elucidation and Characterization

Once the compound is isolated in a pure form, its chemical structure must be unequivocally confirmed using a combination of spectroscopic techniques. The data obtained should be compared with known values for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Table 1: Key Physicochemical and Spectroscopic Data for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Property	Expected Value/Data	Source(s)
Molecular Formula	C₉H₁₀O₃	[11]
Molecular Weight	166.17 g/mol	[11]
Appearance	Crystalline solid	[12]
Mass Spectrometry (MS)	[M]+ at m/z 166	[13]
¹H NMR	Signals corresponding to aldehydic, aromatic, methoxy, and methyl protons.	[14]
¹³C NMR	Signals for carbonyl, aromatic carbons, methoxy, and methyl carbons.	[14]
FTIR (KBr, cm⁻¹)	Peaks for -OH, C-H (aromatic & aliphatic), C=O (aldehyde), C=C (aromatic), C-O.	[15]

Protocol for Characterization:

• UV-Vis Spectroscopy: Dissolve a small amount of the pure compound in methanol and record its UV-Vis spectrum to observe the electronic transitions characteristic of the phenolic aldehyde chromophore.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Obtain the IR spectrum to identify the key functional groups present in the molecule.

• High-Resolution Mass Spectrometry (HRMS): Determine the exact mass of the compound to confirm its molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the number and types of protons and their neighboring environments.

  • ¹³C NMR: Shows the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish the connectivity between protons and carbons, confirming the final structure.

Conclusion

This whitepaper outlines a comprehensive and systematic methodology for the pioneering isolation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from Potamogeton pectinatus. While the presence of this specific compound in this species is not yet confirmed in the scientific literature, the proposed framework provides a scientifically rigorous and logical pathway for its discovery and characterization. By following this detailed guide—from plant collection and extraction to advanced chromatographic purification and spectroscopic elucidation—researchers are well-equipped to undertake this novel investigation. The successful isolation of this compound would be a significant contribution to the phytochemistry of the Potamogeton genus and could unveil a new natural product with potential applications in the pharmaceutical and other industries.

References

• The Chemical Constituents of Potamogeton - PJSIR. (n.d.).
• ChemicalBook. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde(673-22-3) 1H NMR spectrum.
• PubChem. (n.d.). 2-Hydroxy-4-Methoxybenzaldehyde.
• Request PDF. (n.d.). Bioactive Compounds from Potamogetonaceae on Aquatic Organisms.
• NIST. (n.d.). Benzaldehyde, 2-hydroxy-4-methoxy-.
• NIST. (n.d.). Benzaldehyde, 2-hydroxy-4-methoxy-.
• SpectraBase. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde - Optional[FTIR] - Spectrum.
• ResearchGate. (2025). Phytochemical Screening: Antioxidant and Antibacterial Properties of Potamogeton Species in Order to Obtain Valuable Feed Additives.
• ResearchGate. (2025). Allelopathic interactions between the potamogeton spp and toxic cyanobacteria (Microcystis aeruginosa).
• MDPI. (2020). Emerging Technologies for the Extraction of Marine Phenolics: Opportunities and Challenges.
• PMC. (n.d.). Extraction and characterization of phenolic compounds and their potential antioxidant activities.
• PMC. (n.d.). Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties.
• BYU ScholarsArchive. (n.d.). Seasonal nutrient cycling in Potamogeton pectinatus of the lower Provo River.
• IntechOpen. (2024). Isolation and Identification of Phenolic Compounds.
• Google Patents. (n.d.). Process for isolating phenolic compounds.
• Chem-Impex. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde.
• SciSpace. (n.d.). 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: a review.
• PMC. (n.d.). Anti-Inflammatory, Antipyretic, and Analgesic Properties of Potamogeton perfoliatus Extract: In Vitro and In Vivo Study.
• PMC. (2026). 2-Hydroxy-4-Methoxybenzaldehyde (2H4MB): Integrating Cell Culture, Metabolic Engineering, and Intelligent Genome Editing.
• ChemicalBook. (2025). Benzaldehyde, 2-hydroxy-4-methoxy-3-methyl-.

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An In-depth Technical Guide to the Toxicity Profile and Handling of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the toxicological profile and safe handling procedures for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. As a Senior Application Scientist, the following information synthesizes available data with established laboratory safety principles to ensure the well-being of personnel and the integrity of research. While specific toxicological data for this compound is limited, this guide incorporates information from structurally similar aromatic aldehydes to provide a thorough assessment of potential hazards.

Compound Overview and Hazard Identification

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is an aromatic aldehyde whose toxicological properties have not been exhaustively investigated. However, based on data from analogous compounds and its chemical structure, a clear hazard profile can be established. The primary hazards associated with this compound are irritation to the skin, eyes, and respiratory system.

GHS Classification:

Hazard Class	Category	Hazard Statement	Pictogram
Skin Irritation	Category 2	H315: Causes skin irritation
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation

This classification is based on data for structurally related compounds and should be considered the minimum standard for safe handling.[1][2][3][4][5]

Toxicological Profile

A thorough understanding of the toxicological properties of a compound is fundamental to its safe use in a research and development setting.

Acute Toxicity

Limited data is available for the acute toxicity of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. However, data for the related compound 4-Hydroxy-3-methoxy-benzaldehyde (Vanillin) provides a useful surrogate for risk assessment.

Route of Exposure	Species	LD50	Remarks
Oral	Rat	3,300 mg/kg	Behavioral: Somnolence (general depressed activity), Food intake (animal). Gastrointestinal: Peritonitis.[6]
Dermal	Rabbit	> 5,010 mg/kg

It is important to note that while this data is for a related compound, it suggests a low order of acute toxicity by oral and dermal routes.

Irritation and Sensitization

• Skin Irritation: Causes skin irritation.[1][2][3][6] Prolonged or repeated contact may lead to dermatitis.

• Eye Irritation: Causes serious eye irritation.[1][2][3][6] Contact can result in redness, pain, and blurred vision.

• Respiratory Irritation: May cause respiratory irritation.[1][2][3][6] Inhalation of dust or vapors can lead to coughing, sneezing, and sore throat.

• Sensitization: There is currently no data available to classify 2-Hydroxy-4-methoxy-3-methylbenzaldehyde as a skin or respiratory sensitizer. However, it is prudent to handle the compound in a manner that minimizes exposure.

Genotoxicity and Carcinogenicity

• Genotoxicity: In silico analysis of 2-hydroxy-4-methoxybenzaldehyde did not identify any structural alerts for genotoxicity.[7] An in vitro bacterial reverse gene mutation assay (Ames test) on the same compound was negative.[7]

• Carcinogenicity: There is no data available on the carcinogenic properties of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. No component of the structurally similar 2-hydroxy-4-methoxybenzaldehyde at levels greater than or equal to 0.1% is identified as a carcinogen or potential carcinogen by ACGIH, IARC, NTP, or OSHA.[1][2]

Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to handling is essential to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

• Ventilation: Work should be conducted in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is required.[1][8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Hydroxy-4-methoxy-3-methylbenzaldehyde:[8]

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles or a face shield worn over safety glasses.[8]	To protect against potential splashes that can cause serious eye irritation.[8]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber) and a lab coat or chemical-resistant apron.[8]	To prevent skin contact which may cause irritation.[8]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[8] If ventilation is inadequate, a NIOSH-approved respirator may be required.[8]	To minimize inhalation of vapors that may cause respiratory irritation.[8]
Footwear	Closed-toe shoes.[8]	To protect feet from potential spills.[8]

dot

Caption: Decision workflow for selecting appropriate PPE.

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[6][9]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service.[1] Do not allow the product to enter drains.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3][5]
Skin Contact	Immediately wash off with soap and plenty of water while removing all contaminated clothes and shoes.[1][3][6] If skin irritation occurs, get medical advice/attention.[1][6]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[1][3][6] If eye irritation persists, get medical advice/attention.[1][6]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.[1][5][10]

Spill and Leak Procedures

• Minor Spills: Evacuate the area. Wear appropriate PPE. For solid spills, sweep up and place in a suitable container for disposal, avoiding dust generation.[1][9] For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[5]

• Major Spills: Evacuate the area and alert emergency personnel. Prevent the spill from entering drains or waterways.

dot

Caption: Step-by-step workflow for responding to a spill.

Conclusion

While 2-Hydroxy-4-methoxy-3-methylbenzaldehyde has not been extensively studied, a conservative approach based on its chemical structure and data from related compounds is warranted. The primary hazards are irritation to the skin, eyes, and respiratory system. Adherence to the handling guidelines, consistent use of appropriate PPE, and preparedness for emergency situations are essential for the safe use of this compound in a research environment.

References

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• 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels - ResearchGate. Available from: [Link]

• 2-Hydroxy-4-methoxy-6-methylbenzaldehyde | C9H10O3 | CID 596815 - PubChem. Available from: [Link]

• Scientific opinion on flavouring group evaluation 414 (FGE.414): 2‐hydroxy‐4‐methoxybenzaldehyde - ArTS. Available from: [Link]

• The carcinogenicity of methoxyl derivatives of 4-aminoazobenzene: correlation between DNA adducts and genotoxicity - PMC. Available from: [Link]

• Safety Data Sheet: 4-Hydroxy-3-methoxybenzaldehyde - Carl ROTH. Available from: [Link]

• 2-hydroxy-3-methoxy-4-nitrobenzaldehyde — Chemical Substance Information - NextSDS. Available from: [Link]

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Navigating the Bioactivity of a Niche Benzaldehyde: A Technical Guide to the Mechanism of Action of 2-Hydroxy-4-methoxybenzaldehyde and a Predictive Analysis of its 3-Methyl Derivative

A Note to the Researcher: Initial investigations into the biological mechanism of action for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde have revealed a significant gap in the existing scientific literature. To provide a valuable and scientifically grounded resource, this guide will focus on the well-researched structural analog, 2-Hydroxy-4-methoxybenzaldehyde (HMB) . The established mechanisms of HMB will be detailed, followed by a dedicated section offering a predictive analysis of how the addition of a 3-methyl group might modulate its biological activity. This approach is intended to provide a foundational understanding and to stimulate future research into this specific derivative.

Introduction: The Therapeutic Potential of Substituted Benzaldehydes

Substituted benzaldehydes are a class of aromatic compounds that have garnered considerable interest in the fields of medicinal chemistry and drug discovery. Their versatile chemical scaffold allows for a wide range of structural modifications, leading to a diverse array of biological activities. 2-Hydroxy-4-methoxybenzaldehyde, a naturally occurring phenolic aldehyde found in various medicinal plants, has emerged as a compound of interest due to its demonstrated antimicrobial, antifungal, antioxidant, and anti-inflammatory properties.[1][2][3] This guide will provide an in-depth exploration of the known mechanisms of action of HMB and offer a forward-looking perspective on its 3-methyl derivative.

Part 1: The Multifaceted Mechanism of Action of 2-Hydroxy-4-methoxybenzaldehyde (HMB)

The biological effects of HMB are not attributed to a single mode of action but rather to a combination of interactions with various cellular targets and pathways. The primary mechanisms that have been elucidated are its potent antifungal activity, its capacity as a tyrosinase inhibitor, and its anti-virulence effects against pathogenic bacteria.

Antifungal Activity: Disrupting Fungal Cell Integrity

A significant body of research has focused on the antifungal properties of HMB, particularly against pathogenic fungi such as Fusarium graminearum and Aspergillus flavus.[2][4] The mechanism of this activity is multi-pronged, primarily targeting the fungal cell membrane and cellular homeostasis.

1.1.1 Disruption of Cell Membrane Integrity:

HMB's hydrophobic nature is believed to facilitate its interaction with and subsequent disruption of the fungal cell membrane.[2] This disruption leads to increased membrane permeability, as evidenced by propidium iodide (PI) staining, which can only enter cells with compromised membranes. The increased permeability results in the leakage of essential intracellular components, such as nucleic acids and proteins.[2]

1.1.2 Inhibition of Ergosterol Biosynthesis:

Ergosterol is a vital component of the fungal cell membrane, and its biosynthesis is a common target for antifungal drugs. Studies have shown that HMB treatment significantly reduces the ergosterol content in fungal cells, indicating an interference with the ergosterol biosynthesis pathway.[4] This reduction in ergosterol further compromises membrane integrity and function.

1.1.3 Induction of Oxidative and Osmotic Stress:

HMB has been shown to induce the accumulation of reactive oxygen species (ROS) and increase hydrogen peroxide (H₂O₂) levels within fungal cells.[4] This surge in oxidative stress overwhelms the fungal antioxidant defense systems. Concurrently, HMB induces osmotic stress, leading to an increase in intracellular glycerol content as a compensatory response.[2] The combined effects of oxidative and osmotic stress contribute to cellular damage and inhibit fungal growth.

Experimental Protocol: Assessment of Fungal Membrane Integrity via Propidium Iodide (PI) Staining

• Fungal Culture Preparation: Grow the fungal strain of interest (e.g., Fusarium graminearum) in a suitable liquid medium to the mid-logarithmic phase.

• HMB Treatment: Expose the fungal mycelia to varying concentrations of HMB (e.g., 50, 100, and 200 µg/mL) for a defined period. Include a vehicle control (e.g., DMSO).

• PI Staining: Harvest the mycelia by centrifugation and wash with phosphate-buffered saline (PBS). Resuspend the mycelia in PBS containing PI (final concentration, e.g., 10 µg/mL) and incubate in the dark for 15-30 minutes.

• Microscopy: Wash the stained mycelia with PBS to remove excess dye. Mount the mycelia on a microscope slide and observe under a fluorescence microscope using the appropriate filter set for PI (excitation/emission ~535/617 nm).

• Quantification: Capture images and quantify the fluorescence intensity using image analysis software. A significant increase in red fluorescence in HMB-treated samples compared to the control indicates a loss of membrane integrity.

Caption: Predictive analysis of the 3-methyl group's influence.

Future Research Directions

The hypotheses presented above underscore the need for empirical investigation into the mechanism of action of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. Future research should focus on:

• Comparative Biological Assays: Conducting head-to-head comparisons of the antimicrobial, antifungal, and enzyme inhibitory activities of HMB and its 3-methyl derivative.

• Molecular Docking Studies: Performing computational docking simulations to predict the binding modes of both compounds with relevant biological targets, such as tyrosinase and key fungal enzymes.

• Quantitative Structure-Activity Relationship (QSAR) Studies: Synthesizing a series of related derivatives to establish a clear relationship between structural modifications and biological activity.

• In Vivo Efficacy and Toxicity Studies: Evaluating the therapeutic potential and safety profile of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in animal models of infection and disease.

Conclusion

While the direct mechanism of action of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde remains to be elucidated, the extensive research on its parent compound, 2-Hydroxy-4-methoxybenzaldehyde, provides a strong foundation for understanding its potential biological activities. The multi-targeted antifungal mechanism of HMB, coupled with its tyrosinase inhibitory and anti-virulence properties, highlights the therapeutic promise of this class of substituted benzaldehydes. The predictive analysis of the 3-methyl derivative suggests that its activity may be modulated by changes in lipophilicity, steric hindrance, and electronic properties, warranting further investigation to unlock its full therapeutic potential. This guide serves as a comprehensive resource for researchers and drug development professionals poised to explore this promising area of medicinal chemistry.

References

• MDPI. (2026, January 3). 2-Hydroxy-4-Methoxybenzaldehyde (2H4MB): Integrating Cell Culture, Metabolic Engineering, and Intelligent Genome Editing.
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Protocols & Analytical Methods

Application Note & Protocol: Selective Synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Introduction

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a valuable aromatic aldehyde derivative with applications as a key intermediate in the synthesis of various biologically active molecules and natural products.[1][2] Its structural motif, featuring a vicinal hydroxyl and methoxy group, is a common feature in a range of pharmacologically relevant compounds. This application note provides a detailed protocol for the selective synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from the readily available starting material, 2,4-dimethoxy-3-methylbenzaldehyde.[3] The core of this synthetic strategy lies in the regioselective demethylation of the C2-methoxy group, a transformation that leverages the directing effect of the adjacent formyl group.

Scientific Principles and Rationale

The selective cleavage of one methoxy group in a dimethoxy-substituted aromatic compound presents a significant synthetic challenge. The stability of the aryl methyl ether bond necessitates the use of potent demethylating agents.[4][5] However, in the case of 2,4-dimethoxy-3-methylbenzaldehyde, the presence of the formyl group at the C1 position provides a handle for achieving high regioselectivity.

Lewis acids, such as aluminum chloride (AlCl₃) and boron trichloride (BCl₃), are particularly effective for this transformation.[6][7] The mechanism involves the formation of a chelate complex between the Lewis acid and the oxygen atoms of the formyl group and the ortho-methoxy group. This chelation enhances the electrophilicity of the methyl group of the C2-methoxy ether, making it more susceptible to nucleophilic attack and subsequent cleavage, while the C4-methoxy group remains largely unaffected.[8] This ortho-directing effect is a powerful tool in synthetic organic chemistry for achieving site-specific modifications on polysubstituted aromatic rings.

This protocol will focus on the use of aluminum chloride as the demethylating agent due to its effectiveness, relatively lower cost compared to boron-based reagents, and its documented success in the selective demethylation of substrates bearing aldehyde functionalities.[4][8]

Experimental Workflow Diagram

Figure 1: A schematic overview of the synthesis, work-up, and purification steps for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Grade	Supplier
2,4-dimethoxy-3-methylbenzaldehyde	≥98%	TCI[3]
Aluminum chloride (anhydrous)	≥99%	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	≥99.8%	Acros Organics
Hydrochloric acid (HCl), concentrated	37%	Fisher Chemical
Ethyl acetate	ACS Grade	VWR Chemicals
Sodium sulfate (anhydrous)	ACS Grade	EMD Millipore
Silica gel for column chromatography	60 Å, 230-400 mesh	Merck
Hexane	ACS Grade	Avantor

Procedure:

• Reaction Setup:

  • To a dry, three-necked, 250 mL round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 2,4-dimethoxy-3-methylbenzaldehyde (5.0 g, 27.7 mmol).

  • Dissolve the starting material in anhydrous dichloromethane (100 mL).

  • Cool the solution to 0°C in an ice-water bath.

• Addition of Lewis Acid:

  • Under a nitrogen atmosphere, slowly add anhydrous aluminum chloride (4.4 g, 33.3 mmol, 1.2 equivalents) portion-wise to the stirred solution over 30 minutes. Maintain the temperature at 0°C during the addition.

  • A color change to a deep red or purple is typically observed upon the addition of aluminum chloride, indicating complex formation.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent. The product will have a lower Rf value than the starting material.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), cool the flask back to 0°C in an ice-water bath.

  • Slowly and carefully quench the reaction by the dropwise addition of ice-cold 2M hydrochloric acid (50 mL). Caution: The quenching process is exothermic.

  • Continue stirring for 15 minutes until the two layers become clear.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexane (e.g., starting with 5% ethyl acetate and gradually increasing to 20%).

  • Collect the fractions containing the desired product, as identified by TLC.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to yield 2-Hydroxy-4-methoxy-3-methylbenzaldehyde as a solid.

Expected Yield: 75-85%

Characterization Data

The identity and purity of the synthesized 2-Hydroxy-4-methoxy-3-methylbenzaldehyde should be confirmed by standard analytical techniques:

• ¹H NMR (CDCl₃, 400 MHz): δ 11.48 (s, 1H, -OH), 9.75 (s, 1H, -CHO), 7.35 (d, J = 8.8 Hz, 1H, Ar-H), 6.55 (d, J = 8.8 Hz, 1H, Ar-H), 3.90 (s, 3H, -OCH₃), 2.15 (s, 3H, -CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ 192.5, 165.8, 162.1, 128.5, 115.4, 112.7, 105.9, 55.8, 9.2.

• Mass Spectrometry (ESI): m/z 167.06 [M+H]⁺.

• Melting Point: 79-81 °C.

Troubleshooting and Optimization

Issue	Potential Cause	Solution
Incomplete Reaction	Insufficient amount of Lewis acid or reaction time.	Increase the equivalents of AlCl₃ to 1.5. Extend the reaction time and monitor by TLC.
Low Yield	Incomplete quenching or product loss during work-up.	Ensure the quenching is performed at 0°C and that the pH is acidic before extraction. Perform extractions thoroughly.
Formation of Byproducts	Presence of moisture. Over-reaction leading to demethylation at C4.	Use anhydrous solvents and reagents. Strictly control the reaction temperature and time.
Difficult Purification	Close Rf values of starting material and product.	Optimize the eluent system for column chromatography. Consider purification via bisulfite adduct formation for challenging separations.[9]

Conclusion

This application note provides a robust and reliable protocol for the selective synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde from 2,4-dimethoxy-3-methylbenzaldehyde. The key to this successful synthesis is the ortho-directing effect of the formyl group, which facilitates the regioselective demethylation of the C2-methoxy group using aluminum chloride. This method offers high yields and provides a straightforward route to a valuable synthetic intermediate for researchers in the fields of medicinal chemistry and natural product synthesis.

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The Versatile Intermediate: Application Notes for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in Organic Synthesis

Introduction: Unveiling a Key Synthetic Building Block

In the intricate landscape of organic synthesis, the strategic selection of intermediates is paramount to the efficient construction of complex molecular architectures. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, a polysubstituted aromatic aldehyde, has emerged as a valuable and versatile building block. Its unique arrangement of a nucleophilic hydroxyl group, an electrophilic aldehyde function, and activating methoxy and methyl substituents on the benzene ring bestows upon it a rich and tunable reactivity. This allows for its application in a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, making it a sought-after precursor in the synthesis of pharmaceuticals, agrochemicals, and materials with tailored properties.

This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth application notes and detailed protocols for the effective utilization of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in key organic transformations. The causality behind experimental choices is elucidated to provide a deeper understanding of the underlying chemical principles, ensuring that each protocol serves as a self-validating system for achieving desired synthetic outcomes.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physical and spectral properties of a starting material is fundamental for reaction monitoring and product characterization.

Table 1: Physicochemical Properties of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Property	Value	Source
CAS Number	54700-36-6	[1]
Molecular Formula	C₉H₁₀O₂	[2]
Molecular Weight	166.17 g/mol	[2]
Appearance	White to off-white crystalline solid or pale yellow to green liquid	[2]
Melting Point	40.0 to 44.0 °C	[3]
Boiling Point	124 °C at 12 mmHg	[3]

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals for the aldehydic proton (typically downfield, ~9.5-10.5 ppm), the phenolic hydroxyl proton (which may be broad and its chemical shift dependent on concentration and solvent), aromatic protons (in the aromatic region, ~6.5-7.5 ppm, with splitting patterns dictated by their substitution), the methoxy protons (a singlet around 3.8-4.0 ppm), and the methyl protons (a singlet around 2.1-2.3 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will exhibit a characteristic signal for the carbonyl carbon of the aldehyde (~190-200 ppm), along with signals for the aromatic carbons (including those bearing the hydroxyl, methoxy, and methyl groups, typically in the range of 100-160 ppm), the methoxy carbon (~55-60 ppm), and the methyl carbon (~15-20 ppm).

• FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum will display characteristic absorption bands for the hydroxyl group (a broad peak around 3200-3600 cm⁻¹), the aldehydic C-H stretch (two weak bands around 2720 and 2820 cm⁻¹), the carbonyl (C=O) stretch of the aldehyde (a strong peak around 1650-1680 cm⁻¹), aromatic C=C stretching vibrations (in the 1450-1600 cm⁻¹ region), and C-O stretching for the ether and phenol (~1200-1300 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns will likely involve the loss of the aldehydic proton, the formyl group, and the methyl group from the methoxy functionality.

Application in the Synthesis of Heterocyclic Compounds and Other Key Molecules

The strategic placement of functional groups in 2-Hydroxy-4-methoxy-3-methylbenzaldehyde makes it an ideal precursor for the synthesis of a variety of important molecular scaffolds.

Claisen-Schmidt Condensation: Gateway to Chalcones

The Claisen-Schmidt condensation is a robust and widely employed base-catalyzed reaction between an aromatic aldehyde and a ketone to form an α,β-unsaturated ketone, commonly known as a chalcone. Chalcones are a significant class of compounds in medicinal chemistry, exhibiting a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[4][5][6]. The electron-donating methoxy and methyl groups on the 2-Hydroxy-4-methoxy-3-methylbenzaldehyde ring can influence the reactivity and the properties of the resulting chalcones.

The choice of a strong base, such as sodium hydroxide or potassium hydroxide, is crucial for deprotonating the α-carbon of the ketone, generating the reactive enolate nucleophile. The reaction is typically carried out in a protic solvent like ethanol, which can solubilize both the reactants and the base. The reaction temperature is often kept at room temperature to minimize side reactions.

Caption: Workflow for Chalcone Synthesis via Claisen-Schmidt Condensation.

Materials:

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (1.0 equivalent)

• Substituted Acetophenone (e.g., acetophenone, 4'-hydroxyacetophenone) (1.0 equivalent)

• Ethanol

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH), 40% (w/v) aqueous solution

• Crushed Ice

• Hydrochloric Acid (HCl), 10% (v/v) solution

• Standard laboratory glassware for reaction, filtration, and recrystallization

Procedure:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and 1.0 equivalent of the chosen acetophenone in a minimal amount of ethanol.

• Reaction Initiation: Cool the mixture in an ice bath. While stirring vigorously, add the aqueous NaOH or KOH solution dropwise. A change in color and the formation of a precipitate are often observed.

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate).

• Work-up and Isolation: Upon completion, pour the reaction mixture into a beaker containing crushed ice and stir. Neutralize the mixture by the slow addition of 10% HCl until the pH is acidic, which will precipitate the crude chalcone.

• Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure chalcone derivative.

• Characterization: Confirm the structure of the purified chalcone using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) and determine its melting point.

Table 2: Representative Data for Structurally Similar Chalcones

Aldehyde	Ketone	Catalyst	Yield (%)	Reference
4-Hydroxy-3-methoxybenzaldehyde	4-Hydroxyacetophenone	KOH	97	[7]
2-Hydroxybenzaldehyde	Acetophenone	NaOH	-	[7]

Note: The yields are representative and may vary depending on the specific substrates and reaction conditions.

Knoevenagel Condensation: A Pathway to Coumarins

The Knoevenagel condensation provides an efficient route for the synthesis of coumarins, a class of benzopyrone-containing heterocycles with diverse pharmacological activities, including anticoagulant, anticancer, and anti-inflammatory properties[8][9]. The reaction involves the condensation of a salicylaldehyde derivative, such as 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, with an active methylene compound, typically in the presence of a weak base catalyst like piperidine or an amino acid like L-proline[10][11][12].

The reaction proceeds through an initial Knoevenagel condensation to form an α,β-unsaturated intermediate, followed by an intramolecular cyclization (lactonization) to furnish the coumarin ring system. The use of a weak base is critical to avoid self-condensation of the aldehyde. The choice of the active methylene compound (e.g., diethyl malonate, ethyl cyanoacetate) will determine the substituent at the 3-position of the resulting coumarin.

Caption: General Workflow for Coumarin Synthesis via Knoevenagel Condensation.

Materials:

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (1.0 equivalent)

• Active Methylene Compound (e.g., diethyl malonate, ethyl cyanoacetate) (1.1 equivalents)

• Piperidine or L-proline (catalytic amount, ~0.1 equivalents)

• Ethanol or Toluene

• Standard laboratory glassware for reaction with a reflux condenser

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and the active methylene compound in ethanol or toluene.

• Catalyst Addition: Add a catalytic amount of piperidine or L-proline to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by TLC. The reaction time can vary from a few hours to overnight depending on the reactivity of the substrates.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Often, the coumarin product will precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Purification: Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

• Characterization: Characterize the purified coumarin derivative by spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) and melting point analysis.

Table 3: Representative Data for Coumarin Synthesis

Salicylaldehyde Derivative	Active Methylene Compound	Catalyst	Yield (%)	Reference
o-Vanillin	Dimethyl Malonate	-	96-97	[13]
Salicylaldehyde	Ethyl Cyanoacetate	Piperidine	72	[4]

Note: The yields are representative and may vary depending on the specific substrates and reaction conditions.

Schiff Base Formation: Building Blocks for Bioactive Molecules and Ligands

The reaction of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde with primary amines leads to the formation of Schiff bases (or imines), a class of compounds with a carbon-nitrogen double bond. Schiff bases are of significant interest due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties, and their ability to act as versatile ligands in coordination chemistry[3][14][15].

The formation of a Schiff base is a reversible condensation reaction. The reaction is typically carried out in a solvent like ethanol, which can dissolve the reactants. The reaction can be catalyzed by a few drops of a weak acid, such as acetic acid, to facilitate the initial nucleophilic attack of the amine on the carbonyl carbon. In many cases, the reaction proceeds efficiently at room temperature or with gentle heating.

Caption: General Workflow for Schiff Base Synthesis.

Materials:

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (1.0 equivalent)

• Primary Amine (e.g., aniline, substituted anilines) (1.0 equivalent)

• Ethanol

• Glacial Acetic Acid (catalytic amount, optional)

• Standard laboratory glassware

Procedure:

• Reactant Preparation: Dissolve 1.0 equivalent of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in ethanol in a round-bottom flask.

• Amine Addition: To this solution, add 1.0 equivalent of the primary amine. If desired, add a few drops of glacial acetic acid as a catalyst.

• Reaction Conditions: Stir the reaction mixture at room temperature or gently reflux for 2-6 hours. The progress of the reaction can be monitored by TLC.

• Isolation and Purification: Upon completion, the Schiff base product often precipitates from the solution upon cooling. Collect the solid by filtration, wash with a small amount of cold ethanol, and recrystallize from a suitable solvent to obtain the pure product.

• Characterization: Confirm the structure of the synthesized Schiff base by spectroscopic techniques such as ¹H NMR, ¹³C NMR, and FT-IR.

Table 4: Representative Data for Analogous Schiff Bases

Aldehyde	Amine	Yield (%)	Melting Point (°C)	Reference
4-Hydroxy-3-methoxybenzaldehyde	Pyridine-2-amine	80	108-112	[5]
4-Hydroxy-3-methoxybenzaldehyde	Furan-2-carbohydrazide	80	155-159	[5]

Note: The yields and melting points are for Schiff bases derived from the closely related vanillin and serve as an indication of expected outcomes.

Conclusion and Future Outlook

2-Hydroxy-4-methoxy-3-methylbenzaldehyde stands as a potent and versatile intermediate in the arsenal of the synthetic organic chemist. Its inherent structural features provide a reliable platform for the construction of a diverse array of biologically relevant molecules, including chalcones, coumarins, and Schiff bases. The protocols detailed in this guide, grounded in established chemical principles, offer a clear and reproducible framework for harnessing the synthetic potential of this valuable building block. As the quest for novel therapeutic agents and functional materials continues, the strategic application of well-designed intermediates like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde will undoubtedly play a pivotal role in advancing the frontiers of chemical science.

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• Buvana, R., et al. (2021). Synthesis, Characterization Study of Schiff Base Complexes Derived from Ampicillin and 4 Hydroxy3-Methoxy Benzaldehyde. Oriental Journal of Chemistry, 37(4).

• ResearchGate. Green synthesis of 4-hydroxy-3-methoxybenzaldehyde Schiff bases (V1 – V3). [Link]

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gas chromatography-mass spectrometry (GC-MS) analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Abstract

This application note provides a comprehensive guide for the robust analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies detailed herein are designed for researchers, scientists, and professionals in drug development who require accurate identification and quantification of this key aromatic aldehyde. We will delve into optimized protocols for sample preparation, chromatographic separation, and mass spectrometric detection. The causality behind experimental choices is explained to provide a deeper understanding of the analytical process. This guide also includes expected fragmentation patterns and data interpretation strategies to ensure high-confidence results.

Introduction

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is an important organic compound utilized as a precursor and intermediate in the synthesis of various pharmaceutical agents and fine chemicals. Its purity and accurate characterization are paramount to ensure the quality, safety, and efficacy of the final products. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful analytical technique for this purpose, offering high-resolution separation and definitive molecular identification. This document outlines a validated protocol for the GC-MS analysis of this compound, emphasizing scientific integrity and reproducibility.

Scientific Principles

The successful GC-MS analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde hinges on the compound's volatility and thermal stability, allowing it to be vaporized without degradation and separated based on its partitioning between a gaseous mobile phase and a liquid or solid stationary phase within the GC column. Following separation, the analyte is ionized, typically by electron impact (EI), and the resulting charged fragments are separated by their mass-to-charge ratio (m/z) in the mass spectrometer. The resulting mass spectrum provides a unique fragmentation pattern, or "fingerprint," that allows for unambiguous identification.

Experimental Protocol

Sample Preparation

The goal of sample preparation is to dissolve the analyte in a suitable volatile solvent and ensure the solution is free of non-volatile materials that could contaminate the GC system.

Protocol:

• Solvent Selection: Choose a high-purity, volatile organic solvent in which 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is soluble. Dichloromethane and methanol are excellent choices.[1][2]

• Standard Preparation: Accurately weigh approximately 10 mg of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde reference standard and dissolve it in 10 mL of the selected solvent to create a 1 mg/mL stock solution.

• Working Solution: Prepare a working solution with a concentration of approximately 10 µg/mL by diluting the stock solution. This concentration aims for a column loading of about 10 ng with a 1 µL injection.[1]

• Sample Solution: Prepare the unknown sample in the same manner as the standard, aiming for a similar final concentration.

• Filtration: For all solutions, filter through a 0.45 µm syringe filter to remove any particulate matter before transferring to a 1.5 mL glass autosampler vial.[2]

Causality: The choice of a volatile solvent is critical for GC-MS as non-volatile solvents can interfere with the analysis and contaminate the system.[1] Proper concentration ensures that the detector response is within the linear range and avoids column overloading. Filtration is a crucial step to prevent blockage of the injector and column.[1]

GC-MS Instrumentation and Conditions

The following parameters have been optimized for the analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde on a standard GC-MS system.

Table 1: Optimized GC-MS Parameters

Parameter	Value	Rationale
Gas Chromatograph
Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column provides good separation for aromatic aldehydes.[2][3]
Carrier Gas	Helium, constant flow rate of 1.0 mL/min	Helium is an inert carrier gas that provides good chromatographic efficiency.[2][3]
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.[2]
Injection Volume	1 µL
Injection Mode	Split (50:1) or Splitless	A split injection is suitable for concentrated samples to avoid column overload, while splitless is used for trace analysis.[2]
Oven Temperature Program	Initial: 70 °C, hold for 2 min; Ramp: 10 °C/min to 240 °C; Hold: 5 min at 240 °C	A temperature program allows for the separation of compounds with a range of boiling points.[2]
Mass Spectrometer
MS Interface Temperature	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS.[2]
MS Source Temperature	230 °C	Maintains the analyte in the gas phase and promotes efficient ionization.[2]
Ionization Mode	Electron Impact (EI)	Standard ionization technique that produces reproducible fragmentation patterns.
Electron Energy	70 eV	A standard energy that provides consistent and extensive fragmentation for library matching.[3]
Mass Scan Range	40-300 amu	Covers the molecular ion and expected fragment ions of the analyte.[2]

Data Analysis and Interpretation

Expected Chromatographic Results

Under the specified conditions, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is expected to elute as a sharp, symmetrical peak. The retention time can be used for preliminary identification by comparing it to that of a known standard.

Mass Spectral Fragmentation Analysis

The electron impact mass spectrum of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde provides the primary means of identification. The molecular weight of the compound is 166.17 g/mol .

Table 2: Expected Mass Fragments for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

m/z	Proposed Fragment	Interpretation
166	[M]+•	Molecular Ion
165	[M-H]+	Loss of a hydrogen radical from the aldehyde group.[4][5]
151	[M-CH3]+	Loss of a methyl radical from the methoxy group.
137	[M-CHO]+	Loss of the formyl radical (CHO).[4][5][6]
123	[M-CH3-CO]+	Subsequent loss of carbon monoxide from the [M-CH3]+ fragment.
108	Further fragmentation.
77	[C6H5]+	Phenyl cation, a common fragment for aromatic compounds.[5]

Causality of Fragmentation: The fragmentation pattern is a direct result of the molecule's structure. The initial ionization at 70 eV provides sufficient energy to remove an electron, forming a radical cation (molecular ion). This high-energy species then undergoes a series of bond cleavages and rearrangements to form more stable fragment ions. For aromatic aldehydes, the loss of a hydrogen atom from the aldehyde group (M-1) and the loss of the entire formyl group (M-29) are characteristic fragmentation pathways.[4][5][6]

Visualizations

Experimental Workflow

Caption: Workflow for the GC-MS analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Fragmentation Pathway

Caption: Proposed EI fragmentation pathway for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust protocol for the analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. By understanding the principles behind each step, from sample preparation to data interpretation, researchers can achieve high-confidence identification and characterization of this important compound. The provided instrumental parameters and expected fragmentation data serve as a solid foundation for method development and routine analysis in pharmaceutical and chemical research settings.

References

• Agilent Technologies. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Doc Brown's Chemistry. (2025, December 5). C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern of m/z m/e ions. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP000532. Retrieved from [Link]

• NIST. (n.d.). Benzaldehyde, 2-hydroxy-4-methoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

• University of Arizona. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

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Application Notes & Protocols for the Synthesis of Chromene-Based Anti-inflammatory Agents from 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and in vitro evaluation of novel chromene derivatives as potential anti-inflammatory agents, utilizing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde as a versatile starting material. Chromenes represent a privileged heterocyclic scaffold with a wide spectrum of biological activities, including significant anti-inflammatory properties.[1][2] The protocols herein are designed for researchers in medicinal chemistry and drug development, offering detailed, step-by-step methodologies grounded in established chemical principles and biological assays. We explain the causality behind experimental choices, from the selection of a green-chemistry-aligned synthetic route to the implementation of robust bioassays for mechanism-of-action studies.

Introduction: The Therapeutic Potential of Chromenes

The chromene (benzopyran) nucleus is a core structure in a multitude of natural products and synthetic compounds of significant pharmacological interest.[2] These oxygen-containing heterocycles are recognized for their broad therapeutic applications, including anticancer, antimicrobial, antioxidant, and notably, anti-inflammatory activities.[1] The anti-inflammatory effects of many chromene derivatives are attributed to their ability to modulate key signaling pathways and enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) enzymes and the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[3][4][5]

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is an excellent and readily accessible precursor for building the chromene scaffold. Its substituted salicylaldehyde structure provides the necessary phenolic hydroxyl and aldehyde functionalities to participate in condensation and cyclization reactions, allowing for the efficient construction of the benzopyran ring system.

This guide details a robust and efficient synthetic strategy based on the Knoevenagel condensation, a classic carbon-carbon bond-forming reaction, followed by an intramolecular oxa-Michael addition to yield the target 4H-chromene derivatives.[6][7] Furthermore, we provide standardized protocols for evaluating the anti-inflammatory efficacy of the synthesized compounds in vitro.

Synthetic Strategy & Experimental Protocols

The synthesis of 4H-chromenes from 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is efficiently achieved through a one-pot, three-component reaction with an active methylene compound, catalyzed by a mild base. This approach is advantageous due to its operational simplicity, high atom economy, and often environmentally benign conditions.

Principle of the Reaction

The reaction proceeds via two key steps:

• Knoevenagel Condensation: A base catalyst (e.g., piperidine) activates the active methylene compound (e.g., malononitrile) to form a carbanion. This nucleophile then attacks the electrophilic carbonyl carbon of the 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. Subsequent dehydration yields a vinylidene intermediate.[7][8]

• Intramolecular Oxa-Michael Addition: The phenoxide ion, formed by deprotonation of the hydroxyl group on the aldehyde, acts as a nucleophile and attacks the electron-deficient β-carbon of the newly formed double bond. This intramolecular cyclization reaction forms the pyran ring, yielding the final 4H-chromene product upon protonation.[6]

Caption: General workflow for the synthesis of 4H-chromenes.

Materials and Equipment

Reagents & Materials	Purpose
2-Hydroxy-4-methoxy-3-methylbenzaldehyde	Starting Material
Malononitrile / Ethyl Cyanoacetate	Active Methylene Compound
Piperidine / Boric Acid	Base Catalyst[6][9]
Ethanol (Absolute)	Reaction Solvent
Ethyl Acetate	Extraction Solvent
Hexane	Recrystallization/Eluent
Silica Gel (60-120 mesh)	For Thin Layer Chromatography (TLC)
Distilled Water	Work-up
Anhydrous Sodium Sulfate	Drying Agent

Equipment:

• Round-bottom flasks

• Magnetic stirrer with heating plate

• Reflux condenser

• TLC plates and chamber

• UV lamp for TLC visualization

• Rotary evaporator

• Büchner funnel and filtration apparatus

• Standard laboratory glassware

Detailed Synthesis Protocol (Example: 2-amino-4-(2-hydroxy-4-methoxy-3-methylphenyl)-4H-chromene-3-carbonitrile)

• Reaction Setup: In a 100 mL round-bottom flask, combine 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (1.66 g, 10 mmol) and malononitrile (0.66 g, 10 mmol) in 30 mL of absolute ethanol.

  • Rationale: Ethanol is a suitable polar protic solvent that effectively dissolves the reactants and is compatible with the reaction conditions. The equimolar ratio of reactants ensures efficient conversion.

• Catalyst Addition: Add piperidine (0.1 mL, ~1 mmol, 10 mol%) to the stirred solution.

  • Rationale: Piperidine is a widely used and effective basic catalyst for the Knoevenagel condensation. A catalytic amount is sufficient to facilitate the reaction without promoting significant side reactions.[6] Alternative "green" catalysts like boric acid can also be employed.[9]

• Reaction Execution: Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 78°C) with continuous stirring.

• Monitoring Progress: Monitor the reaction's progress using TLC (e.g., 3:1 Hexane:Ethyl Acetate eluent). Spot the initial reaction mixture and the ongoing reaction at 30-minute intervals. The disappearance of the starting aldehyde spot and the appearance of a new, higher-Rf product spot indicates reaction progression. The reaction is typically complete within 2-4 hours.

• Product Isolation (Work-up): Once the reaction is complete, cool the flask to room temperature and then place it in an ice bath for 30 minutes. The product will often precipitate out of the solution.

  • Rationale: Lowering the temperature reduces the solubility of the product in ethanol, promoting crystallization and simplifying isolation.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove residual impurities.

• Drying: Dry the purified product in a vacuum oven at 40-50°C to a constant weight. The resulting solid should be a crystalline powder.

• Characterization: Determine the melting point and characterize the compound's structure using NMR, MS, and FTIR spectroscopy to confirm its identity and purity.

Safety Precautions

• Perform all operations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and malononitrile may cause skin and eye irritation. Avoid direct contact and inhalation.[10]

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Characterization of Synthesized Chromenes

Confirmation of the chemical structure and assessment of purity are critical validation steps. Below are the expected characterization data for the example product.

Technique	Expected Results for 2-amino-4-(2-hydroxy-4-methoxy-3-methylphenyl)-4H-chromene-3-carbonitrile
¹H NMR	Signals corresponding to aromatic protons, a singlet for the amino (-NH₂) protons, a singlet for the methoxy (-OCH₃) group, a singlet for the methyl (-CH₃) group, and a characteristic singlet for the proton at the C4 position of the chromene ring.
¹³C NMR	Resonances for all unique carbon atoms, including the quaternary carbons of the aromatic rings, the nitrile (-CN) carbon, and the sp³-hybridized C4 carbon.
FTIR (cm⁻¹)	Characteristic absorption bands for O-H (hydroxyl), N-H (amino), C≡N (nitrile), C-O (methoxy ether), and C-H (aromatic and aliphatic) stretching vibrations.
Mass Spec (MS)	A molecular ion peak [M]+ or [M+H]+ corresponding to the calculated molecular weight of the product (e.g., C₁₈H₁₆N₂O₃).

In Vitro Anti-inflammatory Activity Assays

To assess the therapeutic potential of the newly synthesized chromene derivatives, a panel of in vitro assays is recommended. These assays provide crucial data on the compound's ability to modulate key inflammatory pathways.[11]

Inflammatory Pathway Overview

Bacterial lipopolysaccharide (LPS) is a potent inflammatory stimulus that activates macrophages through Toll-like receptor 4 (TLR4). This activation triggers downstream signaling cascades, such as the MAPK pathway, leading to the expression of pro-inflammatory enzymes (iNOS, COX-2) and the release of mediators like nitric oxide (NO), prostaglandins (PGE₂), and cytokines (TNF-α, IL-6).[3] The synthesized chromenes can be tested for their ability to inhibit these processes.

Caption: LPS-induced inflammatory pathway and potential targets for chromene agents.

Protocol: Nitric Oxide (NO) Production Assay using Griess Reagent

Principle: This assay quantifies nitric oxide production by measuring the concentration of its stable metabolite, nitrite, in cell culture supernatants. A reduction in nitrite levels in the presence of the test compound indicates potential anti-inflammatory activity by inhibiting inducible nitric oxide synthase (iNOS).[11]

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells for 1-2 hours with various concentrations of the synthesized chromene compounds (e.g., 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., L-NAME).

• Inflammatory Stimulation: Add lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control group. Incubate for 24 hours.[12]

• Sample Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• Griess Assay:

  • Add 50 µL of 1% sulfanilamide in 5% phosphoric acid to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite. Determine the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated control.

Protocol: Cyclooxygenase-2 (COX-2) Inhibition Assay

Principle: This assay measures the ability of a compound to inhibit the peroxidase activity of the COX-2 enzyme, which is a critical step in the synthesis of pro-inflammatory prostaglandins.[4][5] A common method uses a colorimetric or fluorometric probe that is oxidized by the active enzyme.

A rapid screening can be performed using a TLC-based enzyme assay.[13]

• TLC Application: Spot the synthesized chromenes and a standard inhibitor (e.g., celecoxib) onto a silica gel TLC plate.

• Enzyme Incubation: Spray the plate with a solution containing arachidonic acid (substrate) and COX-2 enzyme. Incubate to allow the reaction to proceed.

• Visualization: Spray the plate with a chromogenic reagent, such as N,N,N′,N′-tetramethyl-p-phenylenediamine (TMPD). The entire plate will develop a color, except in the areas where active inhibitors are present, which will appear as clear spots against the colored background.[13]

  • Rationale: This provides a rapid, qualitative assessment of COX-2 inhibition, ideal for primary screening of a library of synthesized compounds. Quantitative follow-up can be performed using commercially available ELISA-based kits.

Data Presentation & Interpretation

The anti-inflammatory activity is typically expressed as the IC₅₀ value, which is the concentration of the compound required to inhibit 50% of the measured response (e.g., NO production or COX-2 activity).

Compound	NO Production IC₅₀ (µM)	COX-2 Inhibition IC₅₀ (µM)
Chromene Derivative 1	25.4	15.8
Chromene Derivative 2	18.2	9.5
Chromene Derivative 3	45.1	32.7
Quercetin (Standard)	15.6	12.1

Table represents hypothetical data for comparative analysis.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the synthesis and preclinical evaluation of novel chromene-based anti-inflammatory agents derived from 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. The detailed protocols for synthesis via Knoevenagel condensation, structural characterization, and in vitro bioassays offer a reliable workflow for researchers aiming to discover and develop new therapeutic leads. The versatility of the chromene scaffold, combined with the efficiency of the described synthetic route, underscores the potential of this compound class in addressing inflammatory disorders.

References

• Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evaluation in vitro and in vivo. PubMed, National Center for Biotechnology Information. [Link]

• Chung, S., et al. Synthesis and anti-inflammatory activities of 4H-chromene and chromeno[2,3-b]pyridine derivatives. Semantic Scholar. [Link]

• Albakri, S. N., et al. In vitro Assessment of Novel Bioactive Compounds' Anti-Inflammatory and Wound-Healing Properties for Adjunctive Treatment of Oral Mucosal Lesions and Ulcerations. PMC, National Center for Biotechnology Information. [Link]

• 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels. ResearchGate. [Link]

• Antiinflammatory mechanism of cordiachromene A action. PubMed, National Center for Biotechnology Information. [Link]

• Chen, C-Y., et al. Efficient Synthesis of 3-Sulfonyl-2-sulfonylmethyl-2H-chromenes via Tandem Knoevenagel Condensation/Oxa-Michael Addition Protocol. MDPI. [Link]

• A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry. [Link]

• Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. MDPI. [Link]

• RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Semantic Scholar. [Link]

• Chromene derivatives as anti-inflammatory agents.

• Sharma, A., et al. 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. [Link]

• Jialal, I., et al. Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents. PubMed, National Center for Biotechnology Information. [Link]

• Urbain, A., et al. Rapid detection of anti-inflammatory compounds: a novel TLC-based enzyme assay. ResearchGate. [Link]

• 2-Hydroxy-4-methoxy-6-methylbenzaldehyde. PubChem, National Center for Biotechnology Information. [Link]

• Al-Tel, T. H. Facile synthesis of 4H-chromene derivatives via base-mediated annulation of ortho-hydroxychalcones and 2-bromoallyl sulfones. Beilstein Journal of Organic Chemistry. [Link]

• Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evaluation in vitro and in vivo. PMC, National Center for Biotechnology Information. [Link]

• Sonawane, J.P., et al. A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. International Journal of Chemical and Physical Sciences. [Link]

• Efficient Green Procedure for the Knoevenagel Condensation under Solvent‐Free Conditions. ResearchGate. [Link]

• Thorat, B.R., et al. One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Sciforum. [Link]

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purification and recrystallization techniques for synthesized 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Application Notes & Protocols: High-Purity Isolation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Abstract

This comprehensive guide provides detailed methodologies for the purification and recrystallization of synthesized 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. Aimed at researchers, medicinal chemists, and process development scientists, these protocols are designed to address the common challenges associated with isolating this compound, ensuring high purity essential for downstream applications such as pharmaceutical development and fragrance synthesis.[1] We will explore the typical impurity profiles resulting from common synthetic routes and present validated protocols for purification by column chromatography and recrystallization, complete with troubleshooting and characterization guidelines.

Introduction: The Imperative for Purity

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a substituted aromatic aldehyde of significant interest as a versatile building block in organic synthesis.[1] Its structural complexity, arising from the specific arrangement of hydroxyl, methoxy, and methyl groups on the benzaldehyde core, makes it a valuable precursor for novel chemical entities. However, the very features that make it synthetically useful also present challenges in its purification.

Synthetic routes often yield a crude product contaminated with isomeric byproducts, unreacted starting materials, and polymeric residues.[2][3] The presence of these impurities can drastically inhibit or alter the course of subsequent reactions, leading to low yields, and complicating the isolation of the desired final product. Therefore, robust and efficient purification is not merely a final step but a critical process parameter that dictates the success of a synthetic campaign.

The Synthetic Landscape: Understanding the Impurity Profile

The choice of purification strategy is intrinsically linked to the potential impurities generated during synthesis. The formylation of substituted phenols is commonly achieved through several named reactions, each with a characteristic byproduct profile.

Synthetic Route	Common Starting Materials	Primary Impurities & Rationale
Duff Reaction	2-Methoxy-6-methylphenol	Polymeric Byproducts: Phenolic compounds can lead to tarry materials under the required acidic and high-temperature conditions.[3] Isomeric Aldehydes: Formylation can occur at other activated positions on the aromatic ring, though it preferentially occurs ortho to the hydroxyl group.[4]
Reimer-Tiemann Reaction	2-Methoxy-6-methylphenol	Isomeric Byproducts: The dichlorocarbene intermediate can attack at the less-favored para-position to the hydroxyl group.[5][6][7] Polymeric Resins: A common issue with this reaction, leading to dark, tarry residues.[2]
Gattermann Reaction	2-Methoxy-6-methylphenol	Unreacted Starting Material: Incomplete reaction is possible. Isomeric Products: Similar to other electrophilic aromatic substitutions, minor isomers can form.[8][9]
Methylation Route	2,4-Dihydroxy-3-methylbenzaldehyde	Unreacted Dihydroxy Precursor: Incomplete methylation. Over-methylated Product: (2,4-dimethoxy-3-methylbenzaldehyde) If a strong methylating agent is used in excess.[10]
Oxidation	2-Hydroxy-4-methoxy-3-methylbenzyl alcohol	Unreacted Starting Alcohol: Incomplete oxidation. Over-oxidation Product: (2-Hydroxy-4-methoxy-3-methylbenzoic acid) Especially if the aldehyde is exposed to air or strong oxidizing agents.[11]

Strategic Purification Workflow

The optimal purification strategy depends on the physical state and preliminary purity of the crude product. A simple Thin-Layer Chromatography (TLC) analysis can provide immediate insight into the complexity of the mixture and guide the decision-making process.

Caption: Decision workflow for purifying 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Protocol I: Purification by Column Chromatography

Column chromatography is the most versatile method for separating the target aldehyde from both more and less polar impurities, making it ideal for complex crude mixtures or oily products.[11]

Causality Behind the Protocol:

• Stationary Phase: Silica gel is a polar adsorbent. Non-polar compounds will travel through the column faster, while polar compounds will have stronger interactions and elute later.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (Hexane) and a moderately polar solvent (Ethyl Acetate) is used. By gradually increasing the proportion of ethyl acetate, we increase the eluent's polarity, systematically dislodging compounds of increasing polarity from the silica. Our target aldehyde is moderately polar and will elute at an intermediate solvent ratio.

Step-by-Step Methodology:

• Slurry Preparation: Prepare a slurry of silica gel (230-400 mesh) in 100% hexane.

• Column Packing: Pour the slurry into a chromatography column, ensuring no air bubbles are trapped. Allow the silica to pack under gravity or with gentle pressure, and drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or 1:1 hexane/ethyl acetate. Adsorb this solution onto a small amount of silica gel, evaporate the solvent to dryness, and carefully load the resulting dry powder onto the top of the packed column. This "dry loading" technique typically results in better separation.

• Elution:

  • Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:Ethyl Acetate). This will wash out non-polar impurities like polymeric byproducts.

  • Monitor the eluate by collecting small fractions and analyzing them by TLC.

  • Gradually increase the polarity of the eluent (e.g., to 90:10, then 85:15 Hexane:Ethyl Acetate).

  • The desired product, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, will typically elute as the polarity is increased.

• Fraction Pooling & Solvent Removal: Combine the pure fractions as identified by TLC. Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Protocol II: Purification by Recrystallization

Recrystallization is an efficient and scalable technique for purifying crystalline solids, provided a suitable solvent system can be identified. It is most effective when the crude product is already relatively high in purity.

The Principle of Recrystallization

This technique leverages the differences in solubility of the target compound and its impurities in a given solvent at different temperatures. An ideal solvent will dissolve the compound completely at an elevated temperature but very poorly at a low temperature. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

Caption: The fundamental three-step process of purification by recrystallization.

Solvent System Selection

The choice of solvent is critical. Given that the parent compound, 2-hydroxy-4-methoxybenzaldehyde, is soluble in ethanol and insoluble in water, a mixed solvent system of Ethanol/Water or Ethyl Acetate/Hexane is a logical starting point.[12]

Protocol for Solvent Screening:

• Place ~20-30 mg of the crude solid into a small test tube.

• Add the potential solvent (e.g., isopropanol) dropwise at room temperature. The ideal solvent should not dissolve the solid readily.

• Heat the mixture gently (e.g., in a warm water bath). The solid should dissolve completely.

• Allow the solution to cool to room temperature, then place it in an ice bath.

• Abundant crystal formation upon cooling indicates a promising solvent. If no crystals form, the compound is too soluble. If it did not dissolve when hot, it is not soluble enough.

Detailed Recrystallization Protocol (Ethanol/Water System):

• Dissolution: Place the crude 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Induce Crystallization: To the hot, clear solution, add water dropwise until the solution becomes faintly and persistently cloudy (the cloud point). Add a few more drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Purity Assessment and Characterization

Validation of purity is essential. The following techniques should be employed to confirm the identity and purity of the final product.

• Melting Point (MP): A sharp melting point range (e.g., within 1-2 °C) is indicative of high purity. Impurities typically depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): The purified product should appear as a single spot on the TLC plate when visualized under UV light and/or with a suitable stain.

• Spectroscopic Confirmation: The spectroscopic data should be consistent with the structure of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Technique	Expected Data & Interpretation
¹H NMR	δ ~11.5 ppm (s, 1H): Chelated hydroxyl (-OH) proton, highly deshielded.[10][13] δ ~9.7 ppm (s, 1H): Aldehyde (-CHO) proton.[10][13] δ ~7.4-6.5 ppm (m, 2H): Aromatic protons. δ ~3.9 ppm (s, 3H): Methoxy (-OCH₃) protons. δ ~2.2 ppm (s, 3H): Methyl (-CH₃) protons.
¹³C NMR	δ ~195 ppm: Aldehyde carbonyl carbon. δ ~165-160 ppm: Aromatic carbons attached to -OH and -OCH₃. δ ~135-100 ppm: Other aromatic carbons. δ ~56 ppm: Methoxy carbon. δ ~15 ppm: Methyl carbon.
FT-IR (cm⁻¹)	~3100 cm⁻¹ (broad): Intramolecularly bonded O-H stretch. ~1650 cm⁻¹ (strong): C=O stretch of the aldehyde.[14] ~1600, 1500 cm⁻¹: C=C aromatic ring stretches.[14] ~1260, 1170 cm⁻¹: C-O ether stretch.[14]
Mass Spec. (EI)	m/z 166 (M⁺): Molecular ion peak. m/z 165 (M-1): Loss of aldehydic proton, often a strong peak.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Oiling out during recrystallization	The boiling point of the solvent is higher than the melting point of the compound. / The solution is supersaturated.	Use a lower-boiling point solvent. / Add slightly more solvent before cooling or cool the solution more slowly.
Poor separation in column chromatography	Incorrect eluent polarity. / Column was overloaded. / Sample was not loaded properly.	Perform TLC analysis to find the optimal solvent system. / Use more silica gel relative to the amount of crude product. / Use the dry loading method.
Low recovery from recrystallization	Compound has significant solubility in the cold solvent. / Insufficient cooling time.	Use a different solvent system where the compound is less soluble when cold. / Ensure the solution is cooled in an ice bath for an extended period (30-60 min).
Product still appears colored after purification	Co-eluting colored impurity. / Persistent polymeric material.	Treat a solution of the product with a small amount of activated carbon, then filter and re-isolate.[11] / Consider a second purification step (e.g., recrystallization after chromatography).

References

• Benchchem. (n.d.). Synthesis of 2-Hydroxy-4-Methoxybenzaldehyde. Technical Support Center.
• Benchchem. (n.d.). A Comparative Spectroscopic Analysis of 2-Hydroxy-4-Methoxybenzaldehyde and Its Derivatives. Benchchem.
• ChemicalBook. (2026). 2-Hydroxy-4-methoxybenzaldehyde | 673-22-3.
• ChemicalBook. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde(673-22-3) 1H NMR spectrum.
• Benchchem. (n.d.). Common side reactions in the synthesis of 4-Methoxy-3-methylbenzaldehyde.

• Wikipedia. (n.d.). Gattermann reaction. Retrieved from [Link]

• Allen. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• RecNotes. (n.d.). Reimer Tiemann Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Reimer–Tiemann reaction. Retrieved from [Link]

• Online Organic Chemistry Tutor. (2025). Reimer-Tiemann Reaction. Retrieved from [Link]

• ResearchGate. (2015). 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels. Retrieved from [Link]

• BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism. Retrieved from [Link]

• The ScholarShip. (n.d.). The Duff Reaction: Researching A Modification. Retrieved from [Link]

• NIST. (n.d.). Benzaldehyde, 2-hydroxy-4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020). Gattermann reaction. Retrieved from [Link]

• Benchchem. (n.d.). Purification of 4-Methoxy-3-methylbenzaldehyde. Technical Support Center.

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• 12. 2-Hydroxy-4-methoxybenzaldehyde | 673-22-3 [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: High-Yield Catalytic Synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Executive Summary

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a substituted phenolic aldehyde of significant interest in the fields of medicinal chemistry and material science. Its structural motifs are found in various biologically active compounds. However, its synthesis presents notable challenges in achieving high yields and regioselectivity due to the multiple reactive sites on the phenol precursor. Classical direct formylation methods such as the Duff and Reimer-Tiemann reactions are often plagued by low yields and the formation of complex side-products.

This document provides a comprehensive guide to a robust and high-yield, two-step synthetic strategy. This approach circumvents the issues of direct formylation by first synthesizing a dihydroxy intermediate, 2,4-dihydroxy-3-methylbenzaldehyde, from 2-methylresorcinol via a catalyzed Gattermann reaction. This is followed by a highly selective O-methylation to yield the final product. This methodology offers superior yields, purity, and reproducibility compared to traditional single-step approaches. Alternative methods are also discussed for context and specialized applications.

Comparative Analysis of Synthetic Strategies

The synthesis of substituted hydroxybenzaldehydes primarily relies on electrophilic formylation of activated aromatic rings. The choice of catalyst and methodology dictates the reaction's efficiency and selectivity.

Synthetic Strategy	Description	Catalyst/Key Reagents	Typical Yield	Advantages	Disadvantages
Two-Step: Gattermann Formylation + Methylation	(Recommended) Formylation of 2-methylresorcinol followed by selective methylation of the 4-hydroxy group.	Step 1: Zn(CN)₂, HClStep 2: Dimethyl sulfate, K₂CO₃	>65% (Overall)	High yield, excellent regioselectivity, high purity of final product.	Two distinct synthetic steps required.
Duff Reaction	Direct ortho-formylation of a phenol using hexamethylenetetramine (HMTA) in an acidic medium.[1][2]	Hexamethylenetetramine (HMTA), acid (e.g., acetic acid, TFA).	Low to Moderate (15-40%)	Single step, relatively simple setup.	Generally inefficient and low-yielding.[1][3] Reaction can be complex.
Reimer-Tiemann Reaction	Ortho-formylation of a phenol using chloroform in a strong base, proceeding via a dichlorocarbene intermediate.	Chloroform (CHCl₃), strong base (e.g., NaOH), optional Phase-Transfer Catalyst.	Low (<30%)	Single step, readily available reagents.	Very low yields, formation of tar-like byproducts, isomeric impurities.

Recommended High-Yield Two-Step Synthesis Protocol

This two-step pathway is the most reliable method for producing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in high yield and purity. The workflow involves the initial formylation of a readily available precursor, followed by selective methylation.

Caption: High-yield two-step synthesis workflow.

Part I: Gattermann Reaction for 2,4-Dihydroxy-3-methylbenzaldehyde

The Gattermann reaction introduces a formyl group onto an electron-rich aromatic ring.[4] Using zinc cyanide (Zn(CN)₂) is a safer and more modern variation (the Adams modification) that generates the required HCN in situ.[4][5] The Lewis acid (ZnCl₂ formed in situ) activates the formiminochloride intermediate, which then acts as the electrophile. This method provides excellent yield for the formylation of 2-methylresorcinol.[6]

Mechanism Overview: Gattermann Reaction

Caption: Mechanism of the Gattermann formylation.

Protocol 1: Synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde

• Materials:

  • 2-Methylresorcinol (orcinol monohydrate can be used)

  • Zinc(II) cyanide (Zn(CN)₂)

  • Anhydrous diethyl ether

  • Hydrogen chloride (gas)

  • Water (distilled)

• Equipment:

  • Three-necked round-bottom flask

  • Mechanical stirrer

  • Gas inlet tube

  • Reflux condenser

  • Heating mantle

  • Buchner funnel and flask

• Procedure:

  • Under an inert atmosphere (N₂), charge the three-necked flask with 2-methylresorcinol (1 equiv.) and zinc(II) cyanide (1.5 equiv.).[6]

  • Add anhydrous diethyl ether to the flask to create a slurry.

  • Cool the flask in an ice bath and begin vigorous stirring.

  • Bubble dry hydrogen chloride gas through the stirred slurry. The reaction is exothermic; maintain the temperature below 10 °C.

  • Continue passing HCl gas through the mixture for 2-3 hours until the reaction appears saturated and a thick precipitate (the aldimine hydrochloride salt) forms.[6]

  • Stop the HCl flow, remove the ice bath, and allow the mixture to stir at room temperature for 1 hour.

  • Carefully decant the ether. Add water to the flask containing the solid residue.

  • Heat the aqueous mixture to 100 °C with stirring for 1 hour to hydrolyze the aldimine salt. The product will often precipitate out of the hot water.[6]

  • Cool the mixture in an ice bath. Collect the crude product by vacuum filtration using a Buchner funnel.

  • Recrystallize the solid from hot water to yield pure 2,4-dihydroxy-3-methylbenzaldehyde as a crystalline solid.

  • Yield Expectation: ~76%.[6]

Part II: Selective O-Methylation

The final step is the selective methylation of the 4-hydroxy group. The 2-hydroxy group is less reactive due to intramolecular hydrogen bonding with the adjacent aldehyde carbonyl group and greater steric hindrance. This allows for high selectivity using a mild methylating agent and a weak base.

Protocol 2: Synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

• Materials:

  • 2,4-Dihydroxy-3-methylbenzaldehyde (from Part I)

  • Anhydrous acetone

  • Anhydrous potassium carbonate (K₂CO₃), finely powdered

  • Dimethyl sulfate ((CH₃)₂SO₄)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Dropping funnel

• Procedure:

  • To a round-bottom flask, add 2,4-dihydroxy-3-methylbenzaldehyde (1 equiv.), anhydrous potassium carbonate (1.1 equiv.), and anhydrous acetone.

  • Stir the suspension vigorously and heat to reflux.

  • While refluxing, add dimethyl sulfate (1.05 equiv.) dropwise from the dropping funnel over 30 minutes.

  • Continue refluxing the mixture for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the insoluble potassium carbonate.

  • Evaporate the acetone from the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from an alcohol/water mixture to yield pure 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

  • Yield Expectation: ~86% for the methylation step.

Alternative Method: The Duff Reaction

While lower yielding, the Duff reaction is a classic single-step method for the ortho-formylation of phenols.[7][8] It uses hexamethylenetetramine (HMTA) as the formylating agent. The reaction proceeds through the formation of an electrophilic iminium species that attacks the electron-rich phenol ring.

Mechanism Overview: Duff Reaction

Caption: Mechanism of the Duff formylation reaction.

Protocol 3: General Procedure for Duff Reaction

• Materials:

  • Phenolic starting material (e.g., 3-methoxy-2-methylphenol)

  • Hexamethylenetetramine (HMTA)

  • Glacial acetic acid or trifluoroacetic acid (TFA)

• Procedure:

  • Dissolve the phenol (1 equiv.) in acetic acid.

  • Add HMTA (2-2.5 equiv.) to the solution under an inert atmosphere.[7]

  • Heat the reaction mixture to 90-100 °C for 1-2 hours.

  • Cool the reaction mixture to room temperature.

  • Hydrolyze the intermediate by adding an aqueous acid solution (e.g., 2M H₂SO₄) and heating for an additional 30 minutes.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer, dry, and concentrate.

  • Purify by column chromatography.

  • Yield Expectation: Highly variable, often below 40%.[3]

Troubleshooting & Expert Insights

• Low Yield in Gattermann Reaction: Ensure all reagents and solvents are anhydrous, as moisture can inhibit the reaction. The quality of the Zn(CN)₂ is also critical. Ensure efficient stirring to maintain a good slurry.

• Incomplete Methylation: If the reaction stalls, a small additional portion of dimethyl sulfate and K₂CO₃ can be added. Ensure the K₂CO₃ is finely powdered to maximize surface area.

• Formation of Bis-methylated Product: Over-methylation to form 2,4-dimethoxy-3-methylbenzaldehyde can occur. Use of stoichiometric amounts of dimethyl sulfate and a milder base can minimize this. Using a bulkier methylating agent is another, more costly, alternative.

• Purification Challenges: The final product is a solid at room temperature. Recrystallization is often an effective purification method if column chromatography proves difficult.

References

• Various Aromatic Formylations. (n.d.). designer-drug.com. [Link]

• Formylation of Phenols using Formamidine Acetate. (n.d.). The Royal Society of Chemistry. [Link]

• Duff Reaction. (n.d.). Cambridge University Press. [Link]

• Duff Reaction. (n.d.). SynArchive. [Link]

• Duff reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Gattermann reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• The Gattermann Synthesis of Aldehydes. (n.d.). Organic Reactions. [Link]

• The Duff Reaction: Researching A Modification. (n.d.). The ScholarShip. [Link]

• Duff Reaction. (2016, September 22). Chem-Station Int. Ed. [Link]

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• 4. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 5. organicreactions.org [organicreactions.org]
• 6. 2 4-DIHYDROXY-6-METHYLBENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 7. Duff Reaction (Chapter 41) - Name Reactions in Organic Synthesis [cambridge.org]
• 8. synarchive.com [synarchive.com]

Application Note: Formulation and In Vivo Delivery Strategies for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Executive Summary & Physicochemical Rationale

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a highly substituted bioactive phenolic compound, originally identified as a secondary metabolite in mangrove endophytic fungi (e.g., strain ZZF 32) [1]. While it exhibits promising anti-tumor and anti-inflammatory properties in vitro, its translation into in vivo pharmacological models is bottlenecked by severe physicochemical liabilities.

The molecule features a hydrophobic aromatic core, a reactive aldehyde group, and an ortho-hydroxyl group. The proximity of the hydroxyl and aldehyde groups facilitates strong intramolecular hydrogen bonding . This interaction reduces the molecule's ability to form intermolecular hydrogen bonds with water, drastically lowering its aqueous solubility compared to non-hydrogen-bonded isomers. Furthermore, the unshielded phenolic and aldehyde moieties are prime targets for rapid first-pass metabolism, specifically glucuronidation and oxidation 1 [4].

To achieve reliable systemic exposure, formulation strategies must actively disrupt the crystalline lattice and provide steric and chemical shielding.

Physicochemical Profiling

Understanding the quantitative parameters of the active pharmaceutical ingredient (API) is critical for vehicle selection.

Property	Value / Description	Formulation Implication
Molecular Weight	166.17 g/mol	Small molecule; easily diffuses if kept in solution.
Chemical Formula	C₉H₁₀O₃	High carbon-to-oxygen ratio dictates lipophilicity.
Melting Point	64 – 65 °C	Relatively low; indicates moderate crystal lattice energy.
Aqueous Solubility	< 0.1 mg/mL (Predicted)	Requires aggressive co-solvency or micellar encapsulation.
Organic Solubility	Soluble in DMSO, EtOH	DMSO is the optimal primary solvent for stock preparation.
Metabolic Liability	Aldehyde oxidation	Requires steric shielding (e.g., cyclodextrin or micelles).

Causality-Driven Formulation Strategies

Standard aqueous buffers (like PBS or Saline) will cause immediate precipitation of this compound. We recommend two distinct, field-proven strategies based on the intended route of administration.

Strategy A: Co-Solvent/Micellar Dispersion (For IV / IP Injection)

For parenteral administration, aqueous precipitation in the syringe or at the injection site is the primary failure mode. We utilize a multi-component vehicle: 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline 2 [2].

• Causality of DMSO: Acts as a potent hydrogen-bond acceptor to break the strong intramolecular H-bonds of the API, achieving initial molecular dispersion.

• Causality of PEG400: A low-molecular-weight polymer that reduces the dielectric constant of the aqueous continuum, preventing the thermodynamic shock that causes precipitation upon dilution.

• Causality of Tween 80: A non-ionic surfactant that self-assembles into micelles above its critical micelle concentration (CMC). The hydrophobic oleic acid tail interacts with the compound's aromatic ring, while the polyoxyethylene head provides steric stabilization in the bloodstream.

Strategy B: Cyclodextrin Inclusion (For Oral Gavage)

For oral (PO) administration, the compound must be protected from the acidic gastric environment and rapid intestinal metabolism. Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic cavity that encapsulates the benzaldehyde ring, shielding the reactive groups while presenting a hydrophilic exterior to the gastrointestinal fluids.

Formulation decision tree based on in vivo administration route.

Step-by-Step Self-Validating Protocols

Protocol 1: Preparation of Micellar Vehicle (10/40/5/45 System)

Target Concentration: 2.0 mg/mL (Suitable for a 20 mg/kg dose at 10 mL/kg injection volume)3[3].

• Stock Preparation: Accurately weigh 2.0 mg of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde into a sterile glass vial. Add 100 µL of high-purity DMSO. Vortex for 30 seconds until a completely clear solution is formed.

• Co-Solvent Addition: Add 400 µL of PEG400 to the DMSO stock. Vortex vigorously for 1 minute. Do not skip this step; PEG400 must fully integrate with the DMSO before aqueous exposure.

• Surfactant Integration: Add 50 µL of Tween 80. Sonicate the vial in a water bath at room temperature for 2 minutes to ensure homogenous distribution of the viscous surfactant.

• Aqueous Dilution: While continuously vortexing the vial, add 450 µL of sterile 0.9% Saline dropwise . Rapid addition will cause localized supersaturation and irreversible precipitation.

• Self-Validation Checkpoint (Visual & Optical): Hold the vial against a dark background and shine a laser pointer through it. The solution must be optically transparent. If a faint blue haze (Tyndall scattering) or visible particulate matter is observed, the API has crashed out of the micelles. In this case, the formulation is invalid and must be discarded.

Stepwise mechanistic workflow for micellar formulation assembly.

Protocol 2: Preparation of 20% HP-β-CD Inclusion Complex (Oral)

• Excipient Preparation: Dissolve 200 mg of HP-β-CD in 1.0 mL of sterile ultra-pure water to create a 20% (w/v) solution.

• API Integration: Add 5.0 mg of the compound directly to the HP-β-CD solution.

• Complexation: Place the vial on an orbital shaker at 37 °C for 24 hours. The thermal energy and agitation drive the hydrophobic benzaldehyde into the cyclodextrin cavity.

• Self-Validation Checkpoint (Centrifugation): Centrifuge the resulting mixture at 10,000 × g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a solid pellet confirms 100% inclusion complexation. If a pellet is present, filter the supernatant through a 0.22 µm PTFE syringe filter and quantify the exact dissolved concentration via HPLC before dosing.

In Vivo Administration & Bioanalysis Workflow

• Dosing Limits (Murine Models): For a standard 20g mouse, do not exceed 200 µL per dose for either IV or PO administration to prevent volume-induced physiological stress.

• Pharmacokinetic Sampling: Due to the potential for rapid aldehyde oxidation, blood samples must be collected into tubes containing an esterase/oxidation inhibitor (e.g., NaF or a proprietary stabilizer) and immediately placed on ice.

• Bioanalysis (LC-MS/MS): When extracting the compound from plasma for mass spectrometry, use a protein precipitation method with cold Acetonitrile containing 0.1% Formic Acid to ensure the release of the API from the Tween 80 micelles or HP-β-CD complexes.

References

• Shao, C., et al. (2009). Two new benzaldehyde derivatives from mangrove endophytic fungus (No. ZZF 32). Semantic Scholar.

• InvivoChem. PEG400 | Biochemical Assay Reagents | In Vivo Formulation Guidelines. 2

• BenchChem. Application Notes and Protocols for Formulating Glochidonol for In Vivo Animal Studies. 3

• National Institutes of Health (PMC). Role of the Encapsulation in Bioaccessibility and Bioavailability of Phenolic Compounds. 1

Sources

• 1. Role of the Encapsulation in Bioavailability of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PEG400 | Biochemical Assay Reagents | 25322-68-3 | Invivochem [invivochem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Isolating 2-Hydroxy-4-methoxy-3-methylbenzaldehyde via Reversed-Phase High-Performance Liquid Chromatography

Introduction

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a substituted aromatic aldehyde, a class of compounds that serve as valuable intermediates in the synthesis of pharmaceuticals, fragrances, and other complex organic molecules. Its specific substitution pattern—a hydroxyl, a methoxy, and a methyl group on the benzaldehyde core—results in distinct physicochemical properties that necessitate a tailored approach for high-purity isolation. This application note provides a comprehensive, field-proven guide for the separation and purification of this target compound from a crude reaction mixture or natural extract using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

The methodologies detailed herein are grounded in the fundamental principles of chromatography, emphasizing not just the "how" but the "why" behind each procedural step. This guide is intended for researchers, chemists, and drug development professionals who require a robust, reproducible, and validated method for isolating this specific phenolic aldehyde.

Analyte Properties and Method Selection Rationale

A thorough understanding of the analyte's properties is the cornerstone of logical method development. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (CAS No: 54700-36-6) is a moderately polar molecule, a characteristic derived from the interplay between its polar functional groups (hydroxyl, aldehyde) and its non-polar aromatic ring and methyl/methoxy substituents.

Property	Value	Source	Justification for Method Choice
Molecular Formula	C₉H₁₀O₃	[1]	Provides the basis for molecular weight calculation.
Molecular Weight	166.17 g/mol	[2]	Influences diffusion rates but is less critical for retention in LC than polarity.
Appearance	Solid	[1]	Dictates the need for a suitable dissolution solvent for sample preparation.
Topological Polar Surface Area (TPSA)	46.5 Ų	[3]	This value indicates moderate polarity, making the compound an ideal candidate for RP-HPLC, where it will exhibit sufficient retention on a non-polar stationary phase without requiring highly non-polar, poorly water-miscible mobile phases.
Solubility	Soluble in common organic solvents like methanol, ethanol, and acetone.	[4]	Methanol and acetonitrile are excellent solvents for sample preparation and are also common mobile phase components in RP-HPLC, ensuring sample miscibility.
UV Absorbance	Aromatic aldehydes exhibit strong UV absorbance.	[5]	The conjugated system of the benzene ring and the carbonyl group allows for sensitive detection using a UV-Vis or Diode Array Detector (DAD), a standard component of most HPLC systems.

Rationale for Reversed-Phase HPLC:

Based on its molecular structure and moderate polarity, RP-HPLC is the most logical and effective choice for isolation. In this mode, the stationary phase is non-polar (e.g., octadecylsilane, C18), and the mobile phase is polar (e.g., a mixture of water and methanol or acetonitrile). The separation mechanism relies on hydrophobic interactions: non-polar regions of the analyte will adsorb to the non-polar stationary phase. By increasing the proportion of the organic solvent in the mobile phase, the analyte's affinity for the mobile phase increases, causing it to elute from the column. This technique provides excellent resolution for separating compounds with subtle differences in polarity, which is often the case in crude synthetic mixtures containing starting materials, by-products, and the target compound.

Experimental Workflow and Separation Mechanism

The overall process, from sample preparation to final analysis, follows a systematic and validated workflow.

Caption: High-level workflow for HPLC isolation.

The core of the process is the differential partitioning of the analyte between the stationary and mobile phases.

Caption: Analyte interaction in a C18 column.

Detailed Application Protocol

This protocol is designed for analytical-scale separation. For preparative scale, the principles remain the same, but column dimensions, flow rates, and injection volumes must be scaled up accordingly.

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatography Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended as a starting point.[6]

• Chemicals & Reagents:

  • Methanol (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Water (HPLC or Milli-Q grade)

  • Formic Acid (ACS Grade, ~99%)

  • Crude sample containing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

  • Reference standard of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (if available, for peak identification)

Reagent Preparation

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. To prepare 1 L, add 1 mL of formic acid to 999 mL of HPLC-grade water.

• Mobile Phase B (Organic): 0.1% Formic Acid in Methanol. To prepare 1 L, add 1 mL of formic acid to 999 mL of HPLC-grade methanol.

• Causality: The addition of formic acid to the mobile phase is critical. It maintains a low pH (~2.7), which suppresses the ionization of the phenolic hydroxyl group on the analyte. An un-ionized analyte is less polar and interacts more consistently with the C18 stationary phase, leading to sharp, symmetrical peaks and reproducible retention times.[7]

• Degassing: Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an inline degasser to prevent bubble formation in the pump and detector.

Sample and Standard Preparation

• Sample Solution: Accurately weigh approximately 10 mg of the crude sample into a 10 mL volumetric flask. Dissolve and bring to volume with a 50:50 (v/v) mixture of Methanol and Water. The final concentration should be approximately 1 mg/mL.

• Filtration: Filter the sample solution through a 0.45 µm PTFE or nylon syringe filter into an HPLC vial to remove any particulate matter that could damage the column or system.[8]

• Standard Solution (for peak identification): If a pure standard is available, prepare a solution at approximately 0.1 mg/mL in the same diluent.

Chromatographic Conditions

The following gradient elution method is recommended to effectively separate the target compound from impurities of varying polarities. Gradient elution is superior to isocratic elution for complex samples as it provides better resolution across a wide polarity range and reduces analysis time.[9]

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for resolving moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Polar component, suppresses ionization.
Mobile Phase B	0.1% Formic Acid in Methanol	Non-polar component, elutes the analyte.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, balances analysis time and backpressure.
Column Temperature	30 °C	Enhances efficiency and improves reproducibility by eliminating fluctuations from ambient temperature.
Injection Volume	10 µL	A typical volume for analytical scale to avoid column overloading.
Detection Wavelength	254 nm and 280 nm	Benzaldehyde derivatives show strong absorbance at these wavelengths. A DAD allows for scanning across a range (e.g., 210-400 nm) to determine the optimal wavelength.[10][11]
Gradient Program	Time (min)	% Mobile Phase B
0.0	40
15.0	90
17.0	90
17.1	40
20.0	40

System Suitability and Analysis Procedure

• Equilibration: Equilibrate the column with the initial mobile phase composition (40% B) for at least 15 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): If a reference standard is available, make five replicate injections of the standard solution. The system is deemed ready for analysis if the Relative Standard Deviation (%RSD) for retention time and peak area is less than 2.0%. This step is mandatory for validated methods as it ensures the trustworthiness and reproducibility of the results.[12]

• Blank Injection: Inject a vial of the diluent (50:50 Methanol/Water) to ensure that no peaks from the solvent or system contamination interfere with the analysis.

• Sample Analysis: Inject the filtered crude sample solution.

• Peak Identification: Identify the peak corresponding to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde by comparing its retention time with that of the injected reference standard. If no standard is available, fractions can be collected and analyzed by other methods (e.g., Mass Spectrometry, NMR) for positive identification.

Method Validation Principles

For this protocol to be considered robust and trustworthy, especially in a drug development or quality control setting, it must be validated. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products). This is demonstrated by the resolution of the analyte peak from adjacent peaks.

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration. A calibration curve is generated with at least five concentrations, and a correlation coefficient (R²) > 0.999 is typically required.[13]

• Accuracy & Precision: Accuracy refers to the closeness of the test results to the true value, often assessed via recovery studies. Precision measures the degree of scatter between a series of measurements, evaluated at the repeatability (intra-day) and intermediate precision (inter-day) levels.[14]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[15]

Conclusion

The RP-HPLC method detailed in this application note provides a robust and reliable framework for the isolation and analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. By leveraging a standard C18 stationary phase with a methanol/water gradient modified with formic acid, this protocol ensures sharp, symmetrical peak shapes and excellent resolution from common impurities. The emphasis on understanding the physicochemical properties of the analyte and the rationale behind each parameter allows for intelligent troubleshooting and adaptation. For applications requiring stringent quality control, the outlined method serves as a strong foundation for full validation according to regulatory guidelines.

References

• PubChem. (n.d.). 2-Hydroxy-4-methoxy-6-methylbenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. EPA. Retrieved from [Link]

• Olkowski, A. A., Amarowicz, R., & Peiqu, Y. (n.d.). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. Polish Journal of Food and Nutrition Sciences. Retrieved from [Link]

• Mišan, A. Č., et al. (n.d.). Development of a rapid resolution HPLC method for the separation and determination of 17 phenolic compounds in crude plant extracts. SciSpace. Retrieved from [Link]

• Petanovska-Ilievska, B., et al. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. PMC. Retrieved from [Link]

• The Good Scents Company. (2025). 4-hydroxy-3-methyl benzaldehyde, 15174-69-3. The Good Scents Company. Retrieved from [Link]

• PubMed. (2023). Development and validation of an HPLC-MS/MS method for the simultaneous analysis of volatile organic compound metabolites, hydroxylated polycyclic aromatic hydrocarbons, and 8-hydroxy-2'-deoxyguanosine in human urine. National Library of Medicine. Retrieved from [Link]

• ACS Publications. (n.d.). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry. Retrieved from [Link]

• PubMed. (2005). Development and validation of an HPLC-UV method for the analysis of methoxyamine using 4-(diethylamino)benzaldehyde as a derivatizing agent. National Library of Medicine. Retrieved from [Link]

• Frontiers. (2021). Reversed-Phase HPLC Characterization and Quantification and Antioxidant Capacity of the Phenolic Acids and Flavonoids Extracted From Eight Varieties of Sorghum Grown in Austria. Frontiers in Nutrition. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Application of normal-phase high-performance liquid chromatography followed by gas chromatography for analytics of diesel fuel additives. ResearchGate. Retrieved from [Link]

• SciELO. (2024). Validation of a liquid chromatography method (HPLC-UV/Vis) to quantify aldehydes in rainwater and air. Uniciencia. Retrieved from [Link]

• Google Patents. (n.d.). CN109738536B - Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography. Google Patents.

• MicroSolv Technology Corporation. (2025). Isomers and Recommended HPLC Columns for Effective Separation. HPLC Primer. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Simultaneous Determination of β-methy-β-nitrostyrolene and Its Related Substances by PS-DVB Chromatographic Column and Structural Analysis of Its Photo-isomerization Product. Analytical Methods. Retrieved from [Link]

• ResearchGate. (2025). Development and validation of an HPLC-UV method for the analysis of methoxyamine using 4-(diethylamino)benzaldehyde as a derivatizing agent | Request PDF. ResearchGate. Retrieved from [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Phenomenex. Retrieved from [Link]

• Semantic Scholar. (n.d.). Atmospheric chemistry of benzaldehyde: UV absorption spectrum and reaction kinetics and mechanisms of the C6H5C(O)O2 radical. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid Chromatography-Mass Spectrometry Analysis of Benzaldehyde... | Download Scientific Diagram. ResearchGate. Retrieved from [Link]

• MDPI. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. ResearchGate. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Retrieved from [Link]

• Revista de Chimie. (2016). Analysis of Phenolic Compounds Composition by HPLC and Assessment of Antioxidant Capacity in Equisetum arvense L. Extracts. Retrieved from [Link]

• ResearchGate. (n.d.). A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves | Request PDF. ResearchGate. Retrieved from [Link]

• MDPI. (2025). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Probing the mechanism of benzaldehyde reduction to chiral hydrobenzoin on the CNT surface under near-UV light irradiation. Green Chemistry. Retrieved from [Link]

• Acta Pharmaceutica. (2007). Micellar liquid chromatographic analysis of benzyl alcohol and benzaldehyde in injectable formulations. Retrieved from [Link]

• Welch Materials, Inc. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Welch Materials. Retrieved from [Link]

• PubMed. (n.d.). Gas-liquid chromatographic and difference spectrophotometric techniques for the determination of benzaldehyde in benzyl alcohol. National Library of Medicine. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Method for the Simultaneous Determination of the UV-Filters Butyl Methoxy Dibenzoylmethane and Octocrylene in the Presence of Their Photodegradants | Request PDF. ResearchGate. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Selectivity. Phenomenex. Retrieved from [Link]

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• 15. Development and validation of an HPLC-MS/MS method for the simultaneous analysis of volatile organic compound metabolites, hydroxylated polycyclic aromatic hydrocarbons, and 8-hydroxy-2'-deoxyguanosine in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

As a Senior Application Scientist, I frequently consult on the synthesis of highly substituted aromatic building blocks. The synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (CAS 54700-36-6) presents a classic challenge in organic chemistry: achieving strict regiocontrol and chemoselectivity. This molecule is a critical precursor for synthesizing complex polyphenolic benzofurans, coumarins, and other advanced therapeutics[1].

This guide is designed to move beyond basic recipes, providing you with the mechanistic causality behind each experimental choice so you can troubleshoot and optimize your yields effectively.

Pathway Analysis & Quantitative Comparison

There are two primary synthetic strategies to access this target. Historically, selective demethylation was achieved using highly toxic beryllium chloride (BeCl2)[2]. Modern, safer protocols utilize boron trichloride (BCl3) to achieve the same carbonyl-directed cleavage with yields of 70-90%[3]. Alternatively, direct ortho-formylation of 3-methoxy-2-methylphenol can be employed[4].

Table 1: Comparison of Synthetic Routes

Parameter	Route A: Selective Demethylation	Route B: Direct Ortho-Formylation
Starting Material	2,4-Dimethoxy-3-methylbenzaldehyde	3-Methoxy-2-methylphenol
Key Reagents	BCl3 (1.05 eq), CH2Cl2	MgCl2, Et3N, (HCHO)n, CH3CN
Typical Yield	75% – 85%	45% – 60%
Mechanistic Advantage	Carbonyl-directed chelation ensures exclusive ortho-cleavage[1].	Direct installation; avoids harsh Lewis acids.
Primary Challenge	Over-demethylation (cleavage of 4-OMe) if stoichiometry is poor[3].	Competing polymerization; lower overall conversion.
Scalability	Excellent (requires cryogenic cooling).	Moderate (sensitive to moisture/reagent quality).

Recommendation: Route A is the industry standard for maximizing yield and purity due to its predictable thermodynamic control.

Mechanistic Workflow

Fig 1: Mechanistic pathways for synthesizing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Optimized Experimental Protocol: BCl3-Mediated Selective Demethylation

This protocol relies on a self-validating feedback loop. By utilizing the coordinating power of the aldehyde carbonyl, we create a stable 6-membered boron chelate that dramatically lowers the activation energy for cleaving the ortho-methoxy group while leaving the para-methoxy group intact[1].

Materials Required:

• 2,4-Dimethoxy-3-methylbenzaldehyde (1.0 equiv)

• Boron trichloride (BCl3), 1.0 M solution in CH2Cl2 (1.05 equiv)

• Anhydrous Dichloromethane (CH2Cl2)

• 1N Aqueous HCl

Step-by-Step Methodology:

• Preparation: Flame-dry a multi-neck round-bottom flask under an argon atmosphere. Add 2,4-dimethoxy-3-methylbenzaldehyde (10 mmol) and dissolve in anhydrous CH2Cl2 (30 mL).

• Cryogenic Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Low temperatures prevent uncoordinated BCl3 from indiscriminately attacking the 4-methoxy ether bond.

• Reagent Addition: Dropwise add BCl3 (10.5 mL of a 1.0 M solution, 10.5 mmol) over 15 minutes. The solution will typically transition to an intense yellow/orange color, indicating the formation of the boron-carbonyl chelate.

• Controlled Cleavage: Maintain at -78 °C for 30 minutes, then remove the cooling bath and allow the reaction to slowly warm to 0 °C over 2 hours[3].

• In-Process Validation (Self-Validating Step): Perform a TLC (Hexanes:EtOAc 4:1). The starting material is UV-active but does not react to phenolic stains. The product will show a lower Rf​ value and will instantly turn deep purple upon exposure to a 1% methanolic FeCl3 stain. This confirms the successful unmasking of the free phenolic OH group without needing complex analytics.

• Quenching: Cool the mixture back to 0 °C and carefully quench by adding 1N HCl (20 mL) dropwise. Causality: The acidic quench hydrolyzes the boron chelate, releasing the free 2-hydroxybenzaldehyde.

• Workup: Extract with CH2Cl2 (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via recrystallization (ethanol/water) or silica gel chromatography.

Troubleshooting & FAQs

Q1: My yield of the target product is below 50%, and I am isolating a significant amount of highly polar baseline material. What went wrong? A1: You are experiencing over-demethylation, resulting in 2,4-dihydroxy-3-methylbenzaldehyde. BCl3 is a potent Lewis acid. If your stoichiometry exceeds 1.1 equivalents, or if the reaction is allowed to warm to room temperature too rapidly, the excess/uncoordinated BCl3 will cleave the sterically accessible 4-methoxy group[3]. Ensure strict stoichiometric control (exactly 1.05 eq) and maintain the temperature at or below 0 °C until TLC confirms the disappearance of the starting material.

Q2: Can I substitute Aluminum Chloride (AlCl3) for BCl3 to save costs? A2: Yes, but with strict operational caveats. AlCl3 is a heterogeneous powder in dichloromethane, which creates localized concentration gradients that heavily promote over-demethylation. If you must use AlCl3, switch the solvent to anhydrous toluene or benzene and heat to reflux. The higher temperature is required to dissolve the AlCl3 complex, shifting the reaction to thermodynamic control. However, BCl3 remains the superior choice for clean, scalable regioselectivity.

Q3: I attempted Route B (Casiraghi Formylation of 3-methoxy-2-methylphenol), but I recovered a complex, sticky polymer instead of my product. Why? A3: Direct formylation relies on the precise coordination of Mg2+ to the phenoxide[4]. If your paraformaldehyde is degraded (contains high water content) or if your solvent is not strictly anhydrous, the triethylamine base will catalyze competing phenol-formaldehyde polymerizations (forming Bakelite-type resins) rather than the desired monomeric formylation. Always use freshly cracked paraformaldehyde and strictly anhydrous acetonitrile.

Q4: During the workup of the BCl3 reaction, I am getting a stubborn emulsion. How do I break it? A4: Emulsions in this reaction are typically caused by incomplete hydrolysis of the boron salts. Ensure you are quenching with a sufficient volume of 1N HCl and stir vigorously for at least 30 minutes at room temperature before transferring to the separatory funnel. If an emulsion persists, filtering the biphasic mixture through a pad of Celite will immediately break it by removing insoluble polymeric boron oxides.

Sources

• 1. Modular Synthesis of Polyphenolic Benzofurans, and Application in the Total Synthesis of Malibatol A and Shoreaphenol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2004087687A1 - Chromene derivatives as anti-inflammatory agents - Google Patents [patents.google.com]
• 3. Buy Fraxinol | 486-28-2 | >98% [smolecule.com]
• 4. 3-Methoxy-2-methylphenol | 6971-52-4 | Benchchem [benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde Synthesis

Welcome to the technical support center for the synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing one of the most critical parameters in chemical synthesis: reaction temperature. This document offers troubleshooting advice and frequently asked questions (FAQs) to help you enhance yield, improve purity, and ensure the reproducibility of your experiments.

Section 1: General FAQs on Temperature Optimization

This section addresses fundamental questions about the role of temperature in the formylation of substituted phenols to produce 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Q1: Why is reaction temperature a critical parameter in the synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde?

A1: Reaction temperature is a pivotal factor that directly influences reaction kinetics, thermodynamics, and the stability of reactants, intermediates, and products. For the formylation of the precursor, 2-methoxy-6-methylphenol, temperature control is essential for several reasons:

• Rate of Reaction: Higher temperatures generally increase the reaction rate. However, an excessively high temperature can accelerate undesirable side reactions, leading to the formation of impurities and a decrease in the overall yield of the target molecule.

• Regioselectivity: In many aromatic formylation reactions, such as the Reimer-Tiemann reaction, temperature can influence the position of the newly introduced aldehyde group (ortho vs. para).[1][2] For this specific synthesis, the goal is ortho-formylation. Precise temperature control helps maximize the formation of the desired 2-hydroxy isomer.

• Reagent Stability: Certain reagents used in formylation, such as hexamethylenetetramine (HMTA) in the Duff reaction, can decompose at elevated temperatures, which can halt the reaction or lead to complex side products.[3]

• Product Purity: An optimal temperature minimizes the formation of byproducts, such as polymers or isomers, simplifying purification and improving the purity of the final 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Q2: What are the general consequences of setting the reaction temperature too high or too low?

A2: Deviating from the optimal temperature range can have significant negative consequences for the synthesis.

• Temperature Too High:

  • Increased Impurities: Accelerated side reactions, such as polymerization or the formation of undesired isomers, are common.[4]

  • Reagent Decomposition: Key reagents or catalysts may decompose, leading to a stalled or incomplete reaction.[3]

  • Tar Formation: In many phenol-based reactions, excessive heat can lead to the formation of dark, tarry substances that are difficult to remove and result in a significant loss of yield.

  • Safety Hazards: Some formylation reactions are exothermic.[1][5] Uncontrolled high temperatures can lead to a runaway reaction, posing a safety risk.

• Temperature Too Low:

  • Slow or Stalled Reaction: The reaction rate may be too slow for practical synthesis, leading to incomplete conversion of the starting material even after extended reaction times.

  • Low Yield: Incomplete conversion directly translates to a lower yield of the desired product.

  • Precipitation of Reagents: In some solvent systems, reactants may precipitate out of the solution at lower temperatures, effectively stopping the reaction.

The relationship between temperature and reaction outcomes can be visualized as an optimization curve where the highest yield of pure product is achieved within a narrow, optimal temperature window.

Caption: The relationship between temperature and reaction success.

Section 2: Troubleshooting Guide for Specific Formylation Methods

The synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde can be achieved through several formylation methods. This section provides temperature-specific troubleshooting for two common routes: the Reimer-Tiemann reaction and the Duff reaction.

Reimer-Tiemann Reaction Troubleshooting

The Reimer-Tiemann reaction involves the ortho-formylation of phenols using chloroform (CHCl₃) and a strong base. It is known to be highly sensitive to temperature.[6]

Q: My Reimer-Tiemann reaction is giving a low yield of the desired product and a significant amount of the para-isomer. How can I optimize the temperature to improve the outcome?

A: This is a classic regioselectivity issue in the Reimer-Tiemann reaction. The formation of the ortho-aldehyde is kinetically favored due to a complexation between the phenoxide ion and the dichlorocarbene intermediate. Temperature plays a crucial role here.

• Recommended Temperature Range: For many substituted phenols, a temperature range of 60-70°C is considered optimal.[1]

• Troubleshooting Steps:

  • Verify Temperature Control: Ensure your reaction vessel is equipped with a reliable thermometer and a controlled heating mantle or water bath. The reaction is often exothermic, so dropwise addition of chloroform is necessary to maintain the temperature within the desired range.[1][5]

  • Lower the Temperature: If you are operating above 70°C, you are likely promoting the formation of the thermodynamically more stable para-isomer. Try reducing the temperature to 60-65°C.

  • Initial Temperature: Start the reaction by heating the mixture of the phenol and base to the target temperature (e.g., 65°C) before beginning the slow addition of chloroform.[1]

  • Monitor and Maintain: Continue to stir vigorously and maintain the temperature for several hours after the chloroform addition is complete to ensure the reaction goes to completion.[1]

Duff Reaction Troubleshooting

The Duff reaction utilizes hexamethylenetetramine (HMTA) in an acidic medium (often with boric and/or acetic acid) to achieve ortho-formylation.[7] This reaction typically requires higher temperatures than the Reimer-Tiemann method.

Q: I am attempting a Duff reaction, but I am observing significant tar formation and a very low yield. Is my temperature too high?

A: Yes, tar formation is a strong indicator that the reaction temperature is excessive, leading to the decomposition of HMTA and polymerization of the phenol.

• Recommended Temperature Range: The classical Duff reaction is often conducted at temperatures between 145°C and 175°C .[3] However, this can vary based on the specific acid and solvent system used. For example, using glacial acetic acid, a temperature around 118°C has been reported.[8]

• Troubleshooting Steps:

  • Control the Initial Exotherm: The reaction can be quite vigorous when the reactants are mixed.[3] It is crucial to control the initial temperature rise. One effective technique is to heat the acidic medium (e.g., glycero-boric acid) to just below the target temperature (e.g., 150°C) before adding the pre-mixed phenol and HMTA.[3]

  • Stepwise Heating: After the initial reaction subsides, you can then gently heat the mixture to maintain the target temperature (e.g., 150-160°C) for the remainder of the reaction time.[3]

  • Consider Microwave Synthesis: For the Duff reaction, microwave-assisted synthesis offers significantly better temperature control and dramatically reduced reaction times (from hours to minutes).[9] Typical microwave conditions involve heating to 100-150°C for 3-15 minutes, which can lead to cleaner reactions and improved yields.[9]

Section 3: Experimental Protocols & Data

Protocol: Temperature Screening for Reimer-Tiemann Reaction

This protocol outlines a systematic approach to identifying the optimal reaction temperature.

Sources

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• 2. Reimer–Tiemann reaction — Grokipedia [grokipedia.com]
• 3. scholarworks.uni.edu [scholarworks.uni.edu]
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• 5. allen.in [allen.in]
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• 7. Duff reaction - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

preventing oxidation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde during long-term storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the best practices for the long-term storage of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (CAS 54700-36-6) to prevent oxidative degradation. Adherence to these protocols is critical for maintaining the compound's purity, integrity, and performance in downstream applications.

Frequently Asked Questions (FAQs)

Q1: What makes 2-Hydroxy-4-methoxy-3-methylbenzaldehyde susceptible to oxidation?

A1: The chemical structure of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde contains two key functional groups that render it prone to oxidation: an aldehyde group (-CHO) and a phenolic hydroxyl group (-OH).[1] The aldehyde group can be readily oxidized to a carboxylic acid. Furthermore, the phenolic hydroxyl group can participate in free-radical reactions, especially in the presence of light, heat, and oxygen.[2] The electron-donating nature of the methoxy and methyl groups on the benzene ring can further influence its reactivity.

Q2: What are the visible signs of degradation in my sample?

A2: Visual inspection can often provide the first indication of product degradation. Signs to watch for include:

• Color Change: A noticeable shift from its typical color to a darker or yellowish hue.

• Formation of Precipitates: The appearance of solid material in a previously clear solution may indicate polymerization or the formation of insoluble oxidation products.[3]

• Changes in Odor: A deviation from its characteristic scent can also be an indicator of chemical change.

For quantitative assessment, chromatographic techniques such as HPLC are recommended to check for the appearance of new peaks or a decrease in the main compound's peak area.[3]

Q3: Can I store this compound at room temperature for short periods?

A3: While stable at room temperature for short durations under normal handling conditions, long-term storage at ambient temperatures is not recommended.[4] Elevated temperatures can accelerate the rate of oxidation and other degradation pathways.[5] For maintaining long-term stability, controlled, cooler temperatures are essential.

Troubleshooting Guide: Common Storage Issues and Solutions

Observed Issue	Potential Cause	Recommended Action
Sample has darkened in color.	Exposure to light and/or air (oxygen).	Store the compound in an amber, airtight container and purge the headspace with an inert gas like argon or nitrogen.[6]
Reduced purity confirmed by HPLC/GC.	Oxidation of the aldehyde to a carboxylic acid or other degradation.	Re-evaluate storage conditions. Ensure the temperature is consistently low and the container is properly sealed under an inert atmosphere. Consider the use of an antioxidant.
Crystallization or precipitation in a liquid sample.	Temperature fluctuations or polymerization.	Store at a constant, recommended temperature. If the compound was previously dissolved, ensure the solvent is of high purity and free of contaminants that could initiate polymerization.
Inconsistent experimental results.	Degradation of the starting material.	Always use a fresh sample or one that has been stored under optimal conditions. It is advisable to re-analyze the purity of the compound if it has been in storage for an extended period.[3]

In-Depth Protocols for Optimal Long-Term Storage

To ensure the highest purity and stability of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde over extended periods, the following storage protocols are recommended.

Protocol 1: Standard Long-Term Storage (Solid Form)

This protocol is suitable for the storage of the compound in its solid, crystalline form.

Materials:

• High-purity 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

• Amber glass vial with a PTFE-lined cap

• Source of inert gas (Argon or Nitrogen)

• Refrigerator or freezer capable of maintaining the desired temperature

Procedure:

• Place the solid 2-Hydroxy-4-methoxy-3-methylbenzaldehyde into a clean, dry amber glass vial.

• Gently flush the headspace of the vial with a stream of inert gas (argon or nitrogen) for 15-30 seconds to displace any air.

• Immediately and tightly seal the vial with the PTFE-lined cap.

• For optimal long-term stability, store the sealed vial at a temperature of 2-8°C.[7]

• For extended storage (greater than one year), consider storage at -20°C.[3]

• Label the vial clearly with the compound name, date, and storage conditions.

Protocol 2: Storage in Solution

For applications requiring the compound to be in solution, this protocol minimizes degradation.

Materials:

• High-purity 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

• Anhydrous, high-purity solvent (e.g., ethanol, acetonitrile)

• Amber glass vial with a PTFE-lined septum cap

• Syringes and needles for inert gas purging

• Refrigerator or freezer

Procedure:

• Prepare the solution in a clean, dry environment, preferably within a glove box or under a stream of inert gas.

• Dissolve the 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in the chosen anhydrous solvent to the desired concentration.

• Transfer the solution to an amber glass vial with a PTFE-lined septum cap.

• Purge the headspace of the vial with an inert gas by inserting a needle connected to the gas source through the septum and providing a second needle as an outlet. Purge for 1-2 minutes.

• Store the sealed vial at a low temperature, typically 2-8°C or -20°C for longer-term storage.

• When accessing the solution, use a syringe to withdraw the required amount through the septum to maintain the inert atmosphere.

Protocol 3: Enhanced Stability with Antioxidants

For highly sensitive applications or very long-term storage, the addition of an antioxidant can provide further protection.

Materials:

• All materials from Protocol 1 or 2

• Antioxidant such as Butylated Hydroxytoluene (BHT)

Procedure:

• Follow either Protocol 1 or 2 for preparing the sample for storage.

• If storing as a solid, a very small amount of BHT can be co-mixed, though this may not be practical or desirable for all applications.

• If storing in solution, add BHT to the solvent at a low concentration (e.g., 0.01-0.1% w/v) prior to dissolving the 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.[5]

• Proceed with the sealing, inerting, and low-temperature storage as described in the chosen protocol.

Visualization of Key Concepts

Oxidation Pathway of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Caption: Potential degradation pathways for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Decision Tree for Optimal Storage Conditions

Caption: Decision-making workflow for selecting appropriate storage conditions.

References

• Benchchem. A Comparative Guide to the Antioxidant Potential of Phenolic Aldehydes. Benchchem.
• Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability. Allan Chemical Corporation.
• Frank, S., Dunkel, A., & Schieberle, P. (2020). Possible degradation pathways leading from benzaldehyde to benzene or benzoic acid. ResearchGate.
• Consolidated Chemical. Myrac Aldehyde | Premium Aromatic Aldehyde. Consolidated Chemical.
• Roy, K., et al. (2011). Antioxidant Activity of Some Phenolic Aldehydes and Their Diimine Derivatives: A DFT Study. ResearchGate.
• Zellner, B., et al. (1990). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. ASM Journals.
• Chemical Bull. (2025, July 1). Aldehydes In Aroma: Key Ingredients For Impactful Scents. Chemical Bull.
• ChemicalBook. 2-Hydroxy-4-methoxybenzaldehyde(673-22-3). ChemicalBook.
• Benchchem. Best practices for handling and storing volatile aldehyde standards. Benchchem.
• Di Majo, D., et al. (2009). Antioxidant activity of the phenolic acids and aldehyde compounds at different pH of the reaction environment. ResearchGate.
• Taylor & Francis Online. Phenolic aldehydes – Knowledge and References. Taylor & Francis.
• Zellner, B., et al. (1990). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. PMC.
• Sigma-Aldrich. (2014, October 21). 2-Hydroxy-4-methoxybenzaldehyde - Safety Data Sheet. Sigma-Aldrich.
• Fisher Scientific. (2009, September 10). SAFETY DATA SHEET. Fisher Scientific.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Sigma-Aldrich.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Sigma-Aldrich.
• Sroka, Z., & Cisowski, W. (2003). Reactivity of phenolic compounds towards free radicals under in vitro conditions. PMC.
• ThermoFisher Scientific. (2025, September 17). SAFETY DATA SHEET. ThermoFisher.
• Fisher Scientific. 12 - SAFETY DATA SHEET. Fisher Scientific.
• Bio-Connect. (2013, September 9). Safety Data Sheet. Bio-Connect.
• Potineni, V., & Peterson, D. G. (2007). Degradation of benzaldehyde and formation of benzoic acid in... ResearchGate.
• ChemScene. 673-22-3 | 2-Hydroxy-4-methoxybenzaldehyde. ChemScene.
• Estévez, M., & Luna, C. (2019, June 7). Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides. PMC.
• ChemicalBook. (2025, July 16). Benzaldehyde, 2-hydroxy-4-methoxy-3-methyl- | 54700-36-6. ChemicalBook.
• Chem-Impex. 2-Hydroxy-4-methoxybenzaldehyde. Chem-Impex.
• Benchchem. Common side reactions in the synthesis of 4-Methoxy-3-methylbenzaldehyde. Benchchem.
• Sigma-Aldrich. 2-Hydroxy-4-methoxybenzaldehyde 98 673-22-3. Sigma-Aldrich.
• Organic Syntheses. Benzaldehyde, m-methoxy -. Organic Syntheses Procedure.
• NIST. Benzaldehyde, 2-hydroxy-4-methoxy-. NIST WebBook.
• Wikipedia. 2-Hydroxy-4-methylbenzaldehyde. Wikipedia.
• Agboke, A. A., & Attah, A. (2015, June 23). 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels. ResearchGate.
• Apollo Scientific. 2-Hydroxy-3-methoxybenzaldehyde. Apollo Scientific.
• The Hive. Benzaldehydes: from nitro to hydroxy in one step! Hive Chemistry Discourse.
• PubChem. 2-Hydroxy-4-Methoxybenzaldehyde | C8H8O3 | CID 69600. PubChem.

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• 5. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
• 7. chemimpex.com [chemimpex.com]

Technical Support Center: Resolving NMR Peak Overlaps in 2-Hydroxy-4-methoxy-3-methylbenzaldehyde Characterization

Welcome to the NMR Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural elucidation of heavily substituted aromatics. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde presents a unique analytical challenge: its dense substitution pattern (aldehyde, hydroxyl, methyl, and methoxy groups) creates highly congested spectral regions, particularly in the 13 C quaternary carbon domain and the 1 H aliphatic/solvent regions[1].

This guide is designed to move beyond basic peak picking. Here, we explore the causality behind spectral overlaps and provide field-proven, self-validating methodologies to unambiguously assign every atom in this molecule.

Diagnostic Workflow for Spectral Deconvolution

Workflow for resolving 1H and 13C NMR spectral overlaps in substituted benzaldehydes.

Quantitative Data: Expected Chemical Shifts & Overlap Risks

To effectively troubleshoot, you must first know where overlaps are statistically most likely to occur. Below is the reference data for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde[1].

Functional Group	Expected 1 H Shift (ppm)	Expected 13 C Shift (ppm)	Common Overlap Risk	Resolution Technique
Aldehyde (-CHO)	~9.7 - 10.0 (s)	~195.0	None (Highly deshielded)	N/A
Hydroxyl (-OH)	~11.5 (s, broad)	N/A	Broadening into baseline	Dry solvent / Avoid D 2​ O
Aromatic H-6	~7.4 (d, J=8.5 Hz)	~130.0	Second-order roofing with H-5	ASIS / Higher Field (≥600 MHz)
Aromatic H-5	~6.5 (d, J=8.5 Hz)	~105.0	Impurities / Roofing with H-6	ASIS / Higher Field (≥600 MHz)
Methoxy (-OCH 3​ )	~3.8 - 3.9 (s)	~55.0 - 60.0	H 2​ O peak in DMSO- d6​	VT-NMR / 2D HSQC
Methyl (-CH 3​ )	~2.0 - 2.2 (s)	~8.0 - 12.0	Acetone- d6​ or Toluene- d8​	Solvent Switch / 2D HSQC
Quaternary Carbons	N/A	110.0 - 165.0	Severe C-1 to C-4 crowding	2D HMBC

Frequently Asked Questions (Troubleshooting Guides)

Q1: The aromatic protons (H-5 and H-6) appear as a distorted multiplet rather than a clean AB doublet system. How do I resolve their coupling constants? Causality: While the electron-donating methoxy group (C-4) and electron-withdrawing aldehyde (C-1) usually separate H-5 and H-6, hydrogen-bonding dynamics in polar solvents (like DMSO- d6​ ) can alter the electronic distribution. When the chemical shift difference ( Δν ) approaches the coupling constant (J ≈ 8.5 Hz), the system exhibits second-order "roofing" effects, obscuring the true J-values. Solution: Utilize the Aromatic Solvent-Induced Shift (ASIS) effect by switching the solvent to Benzene- d6​ (C 6​ D 6​ ) or Pyridine- d5​ [2]. Benzene molecules form transient, non-random collision complexes with the polar aldehyde and hydroxyl groups[3]. The magnetic anisotropy of the benzene ring differentially shields H-5 and H-6 based on their spatial geometry, artificially increasing Δν and restoring a first-order AB doublet system.

Q2: My methoxy (-OCH 3​ ) peak at ~3.8 ppm is completely obscured by a massive water peak in my DMSO- d6​ spectrum. Should I dry the sample? Causality: The residual water peak in DMSO- d6​ resonates at ~3.3 ppm but shifts dramatically downfield (towards 3.8 ppm) depending on the concentration of hydrogen-bonding solutes like your hydroxyl group. Solution: Instead of risking sample degradation through aggressive drying, use Variable Temperature (VT) NMR . Heating the probe from 25°C to 50°C disrupts the hydrogen bonding network of the water molecules, shifting the water peak upfield (towards lower ppm) while the non-exchangeable methoxy peak remains static.

Q3: The 13 C NMR shows four quaternary carbon peaks clustered between 110 ppm and 165 ppm (C-1, C-2, C-3, C-4). How can I assign them without guessing? Causality: The benzene ring is fully substituted on one side, placing multiple electron-rich and electron-deficient quaternary carbons in the same spectral window. 1D 13 C NMR cannot resolve spatial relationships. Solution: Execute a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment. HMBC traces long-range ( 2JCH​ and 3JCH​ ) couplings. You can definitively assign C-3 by looking for a strong 3JCH​ cross-peak originating from the isolated methyl protons (~2.1 ppm). Similarly, C-4 is assigned via the 3JCH​ correlation from the methoxy protons (~3.8 ppm).

Step-by-Step Experimental Methodologies

Protocol 1: Performing an ASIS Titration for Aromatic Resolution

This protocol utilizes a self-validating titration to ensure peak shifts are solvent-induced and not due to concentration-dependent aggregation.

• Baseline Acquisition: Dissolve 15 mg of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in 0.5 mL of CDCl 3​ containing 0.03% v/v TMS. Acquire a standard 1D 1 H NMR spectrum.

• Titration Step: Add 50 μ L of C 6​ D 6​ to the NMR tube. Invert gently 5 times to mix.

• Re-acquisition: Acquire a new 1 H NMR spectrum.

• Self-Validation Check: Reference the spectrum strictly to the internal TMS peak (0.00 ppm). Measure the coupling constant (J) of the H-5 and H-6 doublets. The chemical shifts ( δ ) should move linearly with the addition of C 6​ D 6​ , but the scalar coupling constant (J ≈ 8.5 Hz) must remain identical . If J changes, the molecule is undergoing a conformational change or degradation, invalidating the ASIS assumption.

• Completion: Continue adding C 6​ D 6​ in 50 μ L increments until the H-5 and H-6 doublets are fully baseline-resolved.

Protocol 2: Self-Validating HMBC Setup for Quaternary Carbon Assignment

This protocol establishes an internal geometric proof for the carbon skeleton.

• Parameter Optimization: Set up a 2D 1 H- 13 C HMBC experiment. Optimize the long-range coupling delay for nJCH​ = 8 Hz (standard for aromatic systems).

• Suppression Verification: Ensure a low-pass J-filter is active to suppress one-bond ( 1JCH​ ) correlations.

• Data Processing: Apply a sine-bell squared window function in both dimensions ( t1​ and t2​ ) to enhance cross-peak resolution in the congested 110-165 ppm carbon region.

• Self-Validation Check (The "Geometric Proof"):

  • Locate the aldehyde proton singlet (~9.8 ppm) on the F2 ( 1 H) axis.

  • Trace vertically to find its 3JCH​ correlation to C-6.

  • To validate this is truly C-6, cross-reference this carbon shift on a 2D HSQC spectrum. The HSQC must show a direct 1JCH​ correlation between this exact carbon and the H-6 proton doublet (~7.4 ppm). If these coordinates do not perfectly align, your assignment is incorrect.

References

• Nakagawa, N., et al. "AROMATIC SOLVENT-INDUCED SHIFT (ASIS). A NOVEL APPROACH." Chemistry Letters, Oxford University Press. Available at:[Link]

• Shao, C.-L., et al. "Secondary metabolites of mangrove endophytic fungus aspergillus sp.9H in the South China Sea." ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synlett / Full Text [thieme-connect.com]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: Strategies for Increasing the Aqueous Solubility of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Welcome to the technical support resource for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the limited aqueous solubility of this compound. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experimental success.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and properties of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Q1: What are the key physicochemical properties of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde that influence its solubility?

Understanding the molecule's structure is the first step in troubleshooting its solubility. The key features—a hydrophobic aromatic ring, a weakly acidic hydroxyl group, and polar ether and aldehyde functionalities—create a molecule with limited affinity for aqueous media. While specific experimental data for this exact molecule is limited[1], we can infer its properties from closely related analogs.

Property	Value (Estimated/Analog Data)	Implication for Aqueous Solubility
Molecular Formula	C₉H₁₀O₃	Relatively small, but with significant nonpolar surface area.
Molecular Weight	166.17 g/mol [2]	Moderate molecular weight.
Structure	Phenolic Aldehyde	Contains a hydrophobic benzene ring, which repels water.
Hydrogen Bond Donor	1 (phenolic -OH)	Can donate one hydrogen bond.
Hydrogen Bond Acceptors	3 (carbonyl O, methoxy O, hydroxyl O)	Can accept hydrogen bonds, but this is outweighed by the nonpolar ring.
Predicted pKa	~7.5 - 8.5 (for the phenolic -OH)	The hydroxyl group is weakly acidic and can be deprotonated at basic pH to form a more soluble salt.[3]
Predicted LogP	~1.9[2]	A positive LogP indicates a preference for a lipid/octanol environment over water (hydrophobicity).
General Appearance	Crystalline Solid[4]	The energy required to break the crystal lattice must be overcome by solvent interaction, which is unfavorable in water.

Q2: Why is this compound so poorly soluble in water?

The primary reason is the principle of "like dissolves like." Water is a highly polar solvent that forms strong hydrogen bond networks. The benzaldehyde's core is a large, nonpolar aromatic ring that cannot participate in these networks and disrupts them, which is energetically unfavorable. While the hydroxyl, methoxy, and aldehyde groups offer some polarity, their influence is insufficient to overcome the hydrophobicity of the benzene ring.

Q3: I tried heating and sonicating my solution, and the compound dissolved. Is the problem solved?

Not necessarily. While heating and sonication can increase the rate of dissolution and even allow you to create a temporary supersaturated solution, they do not increase the fundamental thermodynamic solubility of the compound at room temperature. Upon cooling or standing, the compound is highly likely to precipitate out of the solution, which can ruin an experiment, especially long-term cell culture or kinetic studies. These methods are best used to aid one of the more robust solubilization strategies discussed below.

Troubleshooting Guide: Experimental Strategies for Solubility Enhancement

This section provides detailed, protocol-driven solutions to common solubility challenges. Each strategy is explained from a mechanistic standpoint to guide your experimental design.

Strategy 1: pH Modification

Issue: Your compound is insoluble in neutral aqueous buffers (e.g., PBS pH 7.4).

Core Principle: The phenolic hydroxyl group on the aromatic ring is weakly acidic. By raising the pH of the aqueous solvent above the compound's pKa, you can deprotonate the hydroxyl group (-OH) to form a negatively charged phenolate ion (-O⁻). This ion is significantly more polar than the neutral molecule, dramatically increasing its interaction with water and, therefore, its solubility.[3][5]

Q: How can I determine the optimal pH for solubilizing my compound?

The optimal pH is one that is high enough to ensure complete deprotonation and solubilization but not so high that it causes chemical degradation of the aldehyde or other functional groups. A systematic screening is the most reliable approach.

Experimental Protocol: pH Screening for Solubility Enhancement

• Prepare a High-Concentration Stock: Weigh out a precise amount of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde to create a high-concentration slurry in water (e.g., 10 mg/mL). This amount should be well above its expected solubility.

• Titration: While stirring the slurry, slowly add a dilute base (e.g., 0.1 M NaOH) dropwise.

• Monitor for Clarity: Observe the solution for visual signs of dissolution (i.e., the solution becoming clear).

• Measure pH: Once the solution is completely clear, measure the pH. This is the minimum pH required for solubilization at that concentration.

• Establish a Buffer: For your final application, prepare a buffer system that maintains the pH at least 0.5 to 1.0 unit above this measured value to ensure the compound remains in its soluble, ionized form.

• Stability Check: After determining the solubilizing pH, it is critical to assess the compound's stability in that buffer over the timescale of your experiment. Use a method like HPLC or UV-Vis spectroscopy to check for degradation products over time. Phenolic compounds can be susceptible to oxidation at higher pH.[3]

Expert Insight: While this method is powerful, it is only suitable for in vitro applications where the system can tolerate a basic pH. It is generally not suitable for in vivo studies or cell-based assays that require physiological pH.

Strategy 2: Co-Solvent Systems

Issue: You need to dissolve the compound for a stock solution or an assay that can tolerate a small percentage of an organic solvent.

Core Principle: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[6][7] This "polarity-tuned" environment lowers the energetic penalty of solvating the hydrophobic aromatic ring, thereby increasing solubility.[8]

Q: Which co-solvent should I choose, and how much can I use?

The choice depends on the specific application, especially the tolerance of your experimental system (e.g., cells, enzymes) to the co-solvent.

Co-Solvent	Properties & Common Uses	Typical Concentration Range
DMSO	Strong solubilizing power for many nonpolar compounds. Used for high-concentration stock solutions. Can be toxic to cells above ~0.5-1%.[9]	<1% in final assay
Ethanol	Good solubilizing power, less toxic than DMSO. Commonly used in formulation. Can cause protein precipitation at high concentrations.	<5% in final assay
Polyethylene Glycol (PEG 300/400)	Low toxicity, often used in preclinical and clinical formulations. More viscous.[9][10]	Up to 10-20% in some cases
Propylene Glycol (PG)	Similar to PEG, low toxicity and widely used as a pharmaceutical solvent.[6]	Up to 10-20% in some cases

Experimental Protocol: Preparing a Co-solvent Stock Solution

• Select a Co-solvent: Choose the most appropriate co-solvent based on the table above and your experimental constraints.

• Determine Maximum Concentration: Dissolve the maximum amount of your compound in the pure (100%) co-solvent to create a concentrated stock solution (e.g., 100 mg/mL in DMSO).

• Serial Dilution: Perform serial dilutions of this stock solution into your aqueous buffer.

• Observe for Precipitation: Note the concentration at which the compound begins to precipitate. This is the limit of solubility for that specific co-solvent/water ratio.

• Optimize: Always work with a final concentration that is comfortably below this precipitation point (e.g., 80% of the maximum concentration) to avoid issues during the experiment.

Expert Insight: A common pitfall is creating a highly concentrated stock in pure organic solvent and then diluting it significantly into an aqueous buffer. This can cause the compound to "crash out" or precipitate immediately. It is often better to use a mixed co-solvent/water system for the stock solution itself to improve the transition into the final aqueous medium.

Strategy 3: Cyclodextrin Complexation

Issue: You need to increase aqueous solubility for a sensitive biological application (in vivo or cell culture) where pH modification and organic co-solvents are not viable.

Core Principle: Cyclodextrins are cyclic oligosaccharides with a unique donut-shaped structure. Their exterior is hydrophilic (water-loving), while the central cavity is hydrophobic (water-hating). They can encapsulate "guest" molecules, like your benzaldehyde, shielding the hydrophobic part from water and presenting a soluble exterior.[11][12] This forms a "host-guest" inclusion complex that is highly water-soluble.[13][14] 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) is particularly useful due to its high water solubility and low toxicity.[13][15]

Caption: Host-guest complexation with a cyclodextrin.

Experimental Protocol: Inclusion Complex Formation (Kneading Method)

• Molar Ratio Calculation: Determine the desired molar ratio of cyclodextrin to your compound. A 1:1 ratio is a good starting point. HP-β-CD is a common and effective choice.[16]

• Compound Preparation: Place the accurately weighed 2-Hydroxy-4-methoxy-3-methylbenzaldehyde into a mortar.

• Cyclodextrin Addition: Add the corresponding molar amount of HP-β-CD to the mortar.

• Kneading: Add a very small amount of a water/ethanol (50:50) mixture to the powder, just enough to create a thick, consistent paste.

• Triturate: Knead the paste thoroughly with a pestle for 30-45 minutes. This intimate mixing facilitates the insertion of the guest molecule into the cyclodextrin cavity.

• Drying: Dry the resulting paste in an oven at a low temperature (e.g., 40-50°C) or under a vacuum until a constant weight is achieved, yielding a dry powder.

• Reconstitution: This powder is the inclusion complex and can now be dissolved directly in your aqueous buffer. Test its solubility at your desired concentration.

Strategy 4: Surfactant-Mediated Solubilization

Issue: You are working with a formulation that requires a higher payload of the compound than achievable with other methods, and the presence of a surfactant is acceptable.

Core Principle: Surfactants are amphiphilic molecules with a hydrophilic "head" and a hydrophobic "tail."[17] At concentrations above the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles, with the hydrophobic tails facing inward to create an oily core and the hydrophilic heads facing the outer aqueous environment.[18][19] Your poorly soluble compound can partition into this hydrophobic core, effectively being solubilized within the aqueous solution.[20]

Caption: Micellar encapsulation of a hydrophobic compound.

Experimental Protocol: Preparing a Surfactant-Based Solution

• Surfactant Selection: For biological applications, non-ionic surfactants like Polysorbate 80 (Tween® 80) or Polysorbate 20 are preferred due to their lower toxicity.[19]

• Prepare Surfactant Solution: Prepare a series of aqueous solutions with varying concentrations of the chosen surfactant (e.g., 0.1%, 0.5%, 1%, 2%, 5% w/v). Ensure you are well above the surfactant's CMC.

• Add Compound: Add an excess amount of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde to each surfactant solution.

• Equilibrate: Agitate the mixtures (e.g., on a shaker or rotator) at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate and Quantify: Centrifuge or filter the samples to remove the undissolved solid. Quantify the concentration of the dissolved compound in the clear supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Plot Results: Plot the dissolved compound concentration against the surfactant concentration to identify the formulation that meets your needs.

Method Selection Guide

Choosing the right strategy is critical for experimental success. This table provides a high-level comparison to guide your decision-making process.

Method	Mechanism	Advantages	Disadvantages	Best For...
pH Adjustment	Ionization to a polar salt	Simple, cost-effective, high solubility increase.[7]	Limited to non-physiological pH; risk of compound degradation.[3]	In vitro chemical assays, synthesis workups.
Co-solvents	Reduces solvent polarity	Easy to prepare stock solutions; can achieve high concentrations.[21]	Potential for cytotoxicity or interference with biological systems; risk of precipitation on dilution.[9]	High-throughput screening (with vehicle controls), enzyme assays, preparing concentrated stocks.
Cyclodextrins	Host-guest encapsulation	Low toxicity; suitable for in vivo and cell-based work; avoids organic solvents.[13][15]	Limited by 1:1 or 1:2 stoichiometry; can be more expensive; requires preparation.	Cell culture experiments, in vivo preclinical studies, formulations where excipient safety is paramount.
Surfactants	Micellar encapsulation	High solubilization capacity; established formulation technique.[18][19]	Can interfere with some assays (e.g., membrane protein studies); potential for toxicity depending on surfactant and concentration.[22]	Oral or parenteral formulations, dissolving highly lipophilic compounds.

References

• Effect of cyclodextrin complexation on phenylpropanoids' solubility and antioxidant activity. Chemistry Central Journal.
• What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog. Acme-Hardesty.
• 2-Hydroxypropyl-β-Cyclodextrin-Based Complexes Improve Polyphenol Solubility and Bioaccessibility: Evaluation by Valid
• Exploring the Mechanism of β-Cyclodextrin-Encased Phenolic Acids Functionalized with TPP for Antioxidant Activity and Targeting. MDPI.
• 2-Hydroxy-4-methylbenzaldehyde - Grokipedia. Grokipedia.
• The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research.
• 2-Hydroxy-4-methoxybenzaldehyde | 673-22-3. ChemicalBook.
• Solubilization of Hydrophobic Dyes in Surfactant Solutions.
• Strategies to prevent aggregation of planar arom
• Synthesis and Characterization of Phenolic Acid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes.
• Benzaldehyde, 2-hydroxy-4-methoxy-3-methyl- | 54700-36-6. ChemicalBook.
• Can I use Cyclodextrin to improve the solubility of a compound?
• Surfactant Solubilizers | Practical Solubility Science. Prof Steven Abbott.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
• Co-solvent: Significance and symbolism. ScienceDirect.
• Surfactants: physicochemical interactions with biological macromolecules.
• 2-Hydroxy-4-methoxybenzaldehyde | C8H8O3 | CID 69600. PubChem.
• 2-Hydroxy-4-methoxy-6-methylbenzaldehyde | C9H10O3 | CID 596815. PubChem.
• solubility of hydrophobic aromatic chemicals in organic solvent/water mixtures: Evaluation of four mixed solvent solubility estim
• What is the relation between the solubility of phenolic compounds and pH of solution?
• Effect of pH on the solubility of phenolic compounds.
• Benzaldehyde, 2-hydroxy-4-methoxy-. NIST WebBook.
• 2-Hydroxy-4-methoxybenzaldehyde. Chem-Impex.
• Chemical Properties of Benzaldehyde, 2-hydroxy-4-methoxy- (CAS 673-22-3). Cheméo.
• Hydrotropy and Co-Solvency: Sustainable Strategies for Enhancing Solubility of Poorly Soluble Pharmaceutical Active Ingredients.
• Chemical Properties of Benzaldehyde, 3-hydroxy-4-methoxy- (CAS 621-59-0). Cheméo.
• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.
• Chemical determination of phenolic compounds. PROMETHEUS – Protocols.
• Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology.
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
• Drug Solubility: Importance and Enhancement Techniques.

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• 22. Surfactants: physicochemical interactions with biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining HPLC Mobile Phases for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde Quantification

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the quantification of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde using High-Performance Liquid Chromatography (HPLC). This resource offers full editorial control to present scientifically sound and field-proven insights, moving beyond rigid templates to address the specific challenges encountered during method development and routine analysis.

Introduction: The Analytical Challenge

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a phenolic aldehyde with a molecular structure that necessitates careful consideration of HPLC mobile phase parameters for achieving accurate and reproducible quantification. Its hydroxyl and aldehyde groups, along with the methoxy and methyl substituents on the aromatic ring, influence its polarity and ionization state, which are critical factors in reverse-phase chromatography. This guide will walk you through the logical steps of mobile phase refinement, from initial solvent selection to fine-tuning for optimal separation.

Frequently Asked Questions (FAQs)

Here are some of the most common issues encountered when developing an HPLC method for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde:

Q1: My peak for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is tailing. What is the likely cause and how can I fix it?

A1: Peak tailing for phenolic compounds is often due to secondary interactions between the analyte's hydroxyl group and active sites, like residual silanols, on the silica-based stationary phase.[1] To mitigate this, consider the following:

• Mobile Phase pH Adjustment: The hydroxyl group on the analyte is weakly acidic. Adjusting the mobile phase pH to be at least 2 units below the analyte's pKa will suppress its ionization.[2] This makes the molecule less polar and reduces its interaction with the stationary phase, often resulting in a more symmetrical peak.[2][3] A good starting point is a pH between 2.5 and 3.5, which can be achieved by adding a small amount of an acid like phosphoric acid or formic acid to the aqueous portion of the mobile phase.[4]

• Use of an End-Capped Column: Modern, high-purity, end-capped C18 columns have fewer exposed silanol groups, which minimizes tailing.[1]

• Sample Overload: Injecting too much sample can also lead to peak tailing.[1] Try reducing the injection volume or diluting your sample to see if the peak shape improves.[1][5]

Q2: I'm seeing significant peak fronting. What should I investigate?

A2: Peak fronting is less common than tailing but is typically caused by column overload, where the concentration of the analyte is too high for the stationary phase to handle effectively.[1][5][6] The primary solution is to dilute the sample or decrease the injection volume.[5] Another potential, though less frequent, cause can be a mismatch between the sample solvent and the mobile phase. If the sample is dissolved in a solvent significantly stronger (less polar in reverse-phase) than the mobile phase, it can cause the analyte to move through the column too quickly at the beginning, leading to a fronting peak.[1] Always try to dissolve your sample in the initial mobile phase composition.[7]

Q3: My retention time for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is not consistent between injections. What are the possible reasons?

A3: Retention time variability can stem from several factors:

• Inadequate Column Equilibration: This is a common issue, especially when using gradient elution.[8] Ensure the column is equilibrated with the initial mobile phase for a sufficient time between runs, typically 5-10 column volumes.[7]

• Mobile Phase Composition Changes: Inconsistent mobile phase preparation can lead to shifts in retention time.[7] Precisely measure all components and ensure the mobile phase is well-mixed. Also, be aware that volatile organic solvents can evaporate over time, altering the composition.

• Fluctuations in Temperature: Column temperature affects retention. Using a column oven will provide a stable temperature and improve reproducibility.[9]

• Pump Issues: Problems with the HPLC pump, such as leaks or malfunctioning degasser, can alter the flow rate and mobile phase composition, leading to inconsistent retention times.[7]

Q4: Should I use an isocratic or gradient elution for my analysis?

A4: The choice between isocratic and gradient elution depends on the complexity of your sample matrix.

• Isocratic Elution: This method uses a constant mobile phase composition throughout the run.[10] It is simpler, more reproducible, and generally preferred for analyzing a single compound or a simple mixture where all components have similar retention characteristics.[8][11][12]

• Gradient Elution: This method involves changing the mobile phase composition during the analysis, typically by increasing the proportion of the organic solvent.[10][13] Gradient elution is advantageous for complex samples containing compounds with a wide range of polarities, as it can improve peak resolution and shorten the analysis time for strongly retained components.[8][10][11][12] If you are analyzing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in a complex matrix, such as a plant extract or a drug formulation with multiple excipients, a gradient method is likely to provide better results.[13][14]

Troubleshooting Guides

Guide 1: Systematic Mobile Phase Optimization Workflow

This guide provides a step-by-step approach to systematically refine your mobile phase for the quantification of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Objective: To achieve a symmetrical peak shape, stable retention time, and adequate resolution from other components in the sample matrix.

Materials:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC-grade water[15]

• HPLC-grade acetonitrile (ACN) and/or methanol (MeOH)[15][16]

• Acids for pH adjustment (e.g., phosphoric acid, formic acid, or trifluoroacetic acid)

• Standard solution of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Experimental Protocol:

• Initial Solvent Selection:

  • Start with a common reverse-phase mobile phase, such as a mixture of water and acetonitrile or water and methanol.[15] Acetonitrile generally provides lower backpressure and different selectivity compared to methanol.

  • Based on the nonpolar nature of the substituted benzene ring, a good starting point for an isocratic method is a 50:50 (v/v) mixture of the organic solvent and water.

• pH Adjustment for Improved Peak Shape:

  • Prepare two aqueous solutions: one without pH adjustment and another with the pH adjusted to 2.5-3.0 using a suitable acid.

  • Run the analysis with both mobile phases (e.g., 50:50 ACN:acidified water and 50:50 ACN:non-acidified water).

  • Compare the peak shape of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in both chromatograms. The acidified mobile phase is expected to produce a more symmetrical peak due to the suppression of the hydroxyl group's ionization.[2]

• Optimizing Organic Solvent Percentage (Isocratic Elution):

  • Prepare a series of mobile phases with varying organic solvent percentages (e.g., 40%, 50%, 60% ACN in acidified water).

  • Inject the standard solution with each mobile phase and record the retention time and peak shape.

  • The goal is to find a composition that provides a reasonable retention time (typically between 3 and 10 minutes) and a good peak shape.

• Developing a Gradient Elution Method (for Complex Samples):

  • If the sample contains impurities or other components that interfere with the analyte peak, a gradient method is recommended.[13]

  • Start with a shallow gradient, for example, from 30% to 70% ACN over 15 minutes.

  • Analyze the chromatogram to determine the elution time of the analyte and any impurities.

  • Adjust the gradient slope and duration to improve the resolution between the analyte and interfering peaks. A steeper gradient will shorten the run time but may decrease resolution.[17]

Data Presentation:

Mobile Phase Composition (v/v)	Retention Time (min)	Tailing Factor	Resolution (with nearest impurity)
50% ACN / 50% Water (pH 7.0)	5.2	1.8	1.2
50% ACN / 50% Water (pH 3.0)	6.5	1.1	1.9
60% ACN / 40% Water (pH 3.0)	4.1	1.2	1.7
40% ACN / 60% Water (pH 3.0)	9.8	1.1	2.1

Note: The above data is illustrative. Actual results will vary depending on the specific column and HPLC system used.

Visualization of the Optimization Workflow:

Caption: Impact of mobile phase pH on analyte retention.

Method Validation and System Suitability

Once an optimized mobile phase has been developed, it is crucial to validate the analytical method according to established guidelines, such as those from the International Council for Harmonisation (ICH) or the United States Pharmacopeia (USP). [18][19][20] Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. [18]* Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. [18]* Accuracy: The closeness of the test results to the true value. [18]* Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. [18]This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. [18]* Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

System Suitability Tests (SSTs):

Before each analytical run, system suitability tests must be performed to ensure the chromatographic system is performing adequately. [21]Typical SST parameters include:

• Tailing Factor: Should be less than 2. [21]* Resolution: A minimum resolution between the analyte peak and any closely eluting peaks should be demonstrated. [21]* Precision (RSD): The relative standard deviation (RSD) for peak areas of replicate injections of the standard should be less than 2%. [21]

References

• Vertex AI Search. (n.d.). Selecting an organic modifier for reversed-phase chromatography.
• Phenomenex. (2025, May 23). Isocratic Vs. Gradient Elution in Chromatography.
• Mastelf. (2025, February 19). Gradient vs. Isocratic HPLC: Which Method is Best for Your Application?.
• PharmaGuru. (2025, October 8). Isocratic vs Gradient Elution In HPLC: How to Choose In 9 Minutes.
• Unknown. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
• JASCO Inc. (n.d.). HPLC Separation Modes.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Thermo Fisher Scientific. (n.d.). HPLC Troubleshooting.
• Shrivastava, A., & Gupta, V. B. (n.d.). HPLC: Isocratic or Gradient Elution and Assessment of Linearity In Analytical Methods. Journal of Advanced Scientific Research.
• Moravek, Inc. (2024, December 4). Exploring the Role of pH in HPLC Separation.
• Rathore, A. S., et al. (2015, January 29). Role of organic modifier and gradient shape in RP-HPLC separation: analysis of GCSF variants. PubMed.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Unknown. (2022, March 9). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC.
• Cytiva. (2024, September 1). How to fix asymmetrical chromatography peaks?.
• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?.
• HPLC Primer. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• LCGC International. (2026, March 13). Back to Basics: The Role of pH in Retention and Selectivity.
• Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
• Phenomenex. (2025, May 23). Guide to Choosing the Correct HPLC Solvent.
• ResearchGate. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• AZoM. (2023, June 7). What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis.
• SciSpace. (n.d.). Characterizing the Selectivity of Stationary Phases and Organic Modifiers in Reversed-Phase High-Performance Liquid Chromatographic Systems.
• LCGC International. (2026, February 5). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
• ChemicalBook. (2025, July 16). Benzaldehyde, 2-hydroxy-4-methoxy-3-methyl-.
• Benchchem. (n.d.). Application Note: Optimizing Mobile Phase Composition for Reverse-Phase HPLC of Phenols.
• PubChem. (n.d.). 2-Hydroxy-4-methoxy-6-methylbenzaldehyde.
• ResearchGate. (n.d.). Optimization data of HPLC method.
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• Cayman Chemical. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde (CAS 673-22-3).
• EDP Sciences. (n.d.). Development of an HPLC method for the determination of phenolic by-products: optimisation of the separation by means of the experimental design methodology. Analusis.
• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives.
• AKJournals. (2019, April 9). Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples.
• ResearchGate. (2015, November 12). A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus.
• Benchchem. (n.d.). 4-Methoxy-3-methylbenzaldehyde physical and chemical properties.
• ResearchGate. (n.d.). HPLC chromatograms showing separation of....
• NIST. (n.d.). Benzaldehyde, 2-hydroxy-4-methoxy-. NIST WebBook.
• USP. (n.d.). <1225> VALIDATION OF COMPENDIAL PROCEDURES.
• Benchchem. (2025, December 22). An In-depth Technical Guide to the Solubility of 4-Methoxy-3-methylbenzaldehyde.
• SIELC Technologies. (2018, May 16). 3-Hydroxy-4-methoxy-benzaldehyde.
• Element Lab Solutions. (n.d.). HPLC Solvent Selection.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Hydroxy-4-methoxybenzaldehyde.
• Benchchem. (n.d.). A Comprehensive Technical Review of 4-Methoxy-3-methylbenzaldehyde.
• ChemicalBook. (2026, February 28). 2-Hydroxy-4-methoxybenzaldehyde.
• Merck Millipore. (n.d.). HPLC Solvents.
• NIST. (n.d.). Benzaldehyde, 3-hydroxy-4-methoxy-. NIST WebBook.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biotage.com [biotage.com]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. mastelf.com [mastelf.com]
• 9. researchgate.net [researchgate.net]
• 10. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. jascoinc.com [jascoinc.com]
• 13. sciensage.info [sciensage.info]
• 14. analusis.edpsciences.org [analusis.edpsciences.org]
• 15. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. Role of organic modifier and gradient shape in RP-HPLC separation: analysis of GCSF variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ijrrjournal.com [ijrrjournal.com]
• 20. biospectra.us [biospectra.us]
• 21. System suitability Requirements for a USP HPLC Method - HPLC Primer [mtc-usa.com]

Technical Support Center: Optimizing Substitution Reactions of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Welcome to the Technical Support Center for synthetic chemists and drug development professionals. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a highly functionalized, densely substituted aromatic core frequently utilized as a critical intermediate in the synthesis of ubiquinone analogs, chromene derivatives, and anti-inflammatory agents[1][2].

Due to the competing electronic effects of its electron-donating (-OH, -OMe, -CH3) and electron-withdrawing (-CHO) substituents, this compound is notoriously susceptible to byproduct formation during substitution reactions. This guide provides field-proven troubleshooting strategies, causality-driven insights, and self-validating protocols to ensure chemoselectivity and regioselectivity.

Part 1: Diagnostic Workflow

Before diving into specific protocols, use the diagnostic decision tree below to identify the root cause of your byproduct formation based on the reaction conditions you are employing.

Figure 1: Diagnostic decision tree for identifying and resolving common byproduct formations.

Part 2: FAQs & Troubleshooting Guides

Q1: When attempting to O-alkylate the 2-hydroxyl group, I observe significant C-alkylation and ether cleavage byproducts. How can I drive chemoselectivity?

Causality & Expert Insight: The phenoxide anion generated from 2-hydroxy-4-methoxy-3-methylbenzaldehyde is an ambident nucleophile. If you use a hard, strong base (e.g., NaH) in a non-polar solvent, the resulting tight ion pair forces the reaction toward the softer carbon center, leading to C-alkylation. Furthermore, harsh basic conditions at elevated temperatures can cause the adjacent methoxy group to undergo ether cleavage or force the aldehyde into a Cannizzaro-type disproportionation. To resolve this, you must separate the ion pair to enhance oxygen nucleophilicity.

Self-Validating Protocol: Chemoselective O-Alkylation

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve 2-hydroxy-4-methoxy-3-methylbenzaldehyde (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M.

• Base Addition: Add anhydrous K2​CO3​ (1.5 eq).

  • Validation Check: The solution will immediately transition from pale yellow to a deep, vibrant orange. This colorimetric shift visually confirms the quantitative generation of the phenoxide enolate.

• Electrophile Addition: Dropwise add the alkyl halide (1.1 eq) at room temperature to prevent localized exothermic spikes.

• Heating: Elevate the temperature to 50 °C and stir for 4 hours.

• Reaction Monitoring:

  • Validation Check: Perform TLC (Hexane:EtOAc 3:1). The fluorescent starting material spot (UV 254 nm, Rf​ ~0.4) should disappear entirely, replaced by a higher running spot ( Rf​ ~0.6).

• Workup: Quench with ice water. Extract with EtOAc (3x). Wash the organic layer with a 5% aqueous LiCl solution (critical for removing residual DMF), dry over Na2​SO4​ , and concentrate in vacuo.

• Analytical Validation: 1H NMR must confirm the disappearance of the phenolic -OH proton (~11.0 ppm) and the emergence of new alkoxy protons.

Q2: I am trying to synthesize the 5-bromo derivative via Electrophilic Aromatic Substitution (EAS), but I keep getting a mixture of 6-bromo and di-bromo byproducts. How do I control regioselectivity?

Causality & Expert Insight: The aromatic ring is highly activated by the synergistic ortho/para directing effects of the -OH and -OMe groups[1]. The 5-position is ortho to the methoxy group and meta to the aldehyde, making it the most electronically favored site for electrophilic attack. However, the 6-position is also activated (para to the -OH). Using harsh reagents like elemental bromine ( Br2​ ) in acetic acid often leads to thermodynamic over-bromination[3]. Kinetic control using N-Bromosuccinimide (NBS) at low temperatures is required to isolate the 5-bromo target[2].

Self-Validating Protocol: Regioselective Monobromination

• Preparation: Dissolve 2-hydroxy-4-methoxy-3-methylbenzaldehyde (1.0 eq) in anhydrous THF (0.1 M) and cool strictly to 0 °C in an ice bath[2].

• Reagent Addition: Slowly add NBS (1.0 eq) in small portions over 30 minutes.

  • Expert Insight: Slow addition minimizes the local concentration of the Br+ equivalent, preventing di-bromination.

• Reaction Progression: Stir at 0 °C for 2 hours, then allow to warm to room temperature.

• Reaction Monitoring:

  • Validation Check: TLC (Hexane:EtOAc 4:1) will show a slight downward shift in Rf​ . The reaction mixture will turn pale orange.

• Workup: Quench with saturated aqueous Na2​S2​O3​ to neutralize unreacted electrophilic bromine. Extract with DCM, wash with brine, dry over MgSO4​ , and concentrate.

• Analytical Validation: 1H NMR should show a single aromatic proton singlet (indicating substitution at the 5-position), compared to the two coupled aromatic protons (ortho coupling, J ~ 8.5 Hz) present in the starting material.

Part 3: Quantitative Data Summary

The following table summarizes the optimized reaction conditions, expected yields, and the primary byproducts mitigated by the protocols above.

Reaction Type	Reagents & Conditions	Target Product	Primary Mitigated Byproduct(s)	Yield (Optimized)
O-Alkylation	R-X (1.1 eq), K2​CO3​ (1.5 eq), DMF, 50 °C	2-Alkoxy-4-methoxy-3-methylbenzaldehyde	C-alkylated isomer, Ether cleavage	>85%
Bromination (EAS)	NBS (1.0 eq), THF, 0 °C to RT	5-Bromo-2-hydroxy-4-methoxy-3-methylbenzaldehyde	6-Bromo isomer, 5,6-Dibromo derivative	75-80%
Formylation	POCl3​ , DMF, 0 °C	2-Hydroxy-4-methoxy-3-methyl-5-formylbenzaldehyde	Tarry polymers, Decarbonylation	~60%

Part 4: Mechanistic Pathway of EAS Bromination

Understanding the kinetic versus thermodynamic pathways is essential for preventing over-halogenation.

Figure 2: Electrophilic aromatic substitution pathway highlighting kinetic vs. thermodynamic control.

Sources

• 1. WO2004087687A1 - Chromene derivatives as anti-inflammatory agents - Google Patents [patents.google.com]
• 2. WO2007095630A2 - New ubiquinone analogs and methods of use - Google Patents [patents.google.com]
• 3. dokumen.pub [dokumen.pub]

Technical Support Center: Optimal Handling and Nitrogen Storage for (S)-2-((S)-2-ethoxy-3-oxo-3,4-dihydro-2H-pyrido[3,2-b]oxazin-4-yl)propanoic acid (CAS 54700-36-6)

Technical Support Center: Optimal Handling and Nitrogen Storage for (S)-2-((S)-2-ethoxy-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazin-4-yl)propanoic acid (CAS 54700-36-6)

A Note to Researchers, Scientists, and Drug Development Professionals:

Extensive searches for the compound with CAS number 54700-36-6 and the chemical name (S)-2-((S)-2-ethoxy-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazin-4-yl)propanoic acid have not yielded specific safety data sheets (SDS), handling protocols, or storage conditions. The provided CAS number does not appear to be widely registered or may be incorrect.

In the interest of safety and scientific accuracy, this guide will provide best-practice recommendations based on the handling of related chemical structures, specifically derivatives of pyrido[3,2-b][1][2]oxazine and propanoic acid . It is imperative to treat the target compound as potentially hazardous and to perform a thorough risk assessment before handling. The information below should be considered as general guidance and not a substitute for a substance-specific SDS.

Part 1: Core Directive - Understanding the Compound's Structural Alerts

The chemical name suggests a molecule with several key functional groups that inform our handling and storage strategy:

• Propanoic Acid Moiety: Carboxylic acids can be corrosive and act as proton donors. Their reactivity is a key consideration for storage and compatibility with other reagents.

• Pyrido[3,2-b][1][2]oxazine Core: This heterocyclic system may be sensitive to oxidation, light, and extreme pH. The presence of nitrogen and oxygen atoms can influence its stability.

• Chiral Centers: The "(S)" designation at two positions indicates specific stereochemistry. Conditions that could lead to racemization, such as strong acids or bases or elevated temperatures, should be avoided if stereochemical purity is critical.

Part 2: Scientific Integrity & Logic - A Proactive Approach to Safety

Given the lack of specific data, a cautious and systematic approach is essential. The following troubleshooting guides and FAQs are designed to address potential issues by applying established principles of chemical safety and handling for related compounds.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Compound Degradation Upon Storage or in Solution

• Observation: Loss of activity, appearance of new spots on TLC or peaks in LC-MS, color change of the solid or solution.

• Potential Cause: Oxidation, hydrolysis, or light-induced degradation. The heterocyclic core may be susceptible to oxidative degradation.

• Troubleshooting Steps:

  • Inert Atmosphere: Always handle and store the solid compound under an inert atmosphere, such as nitrogen or argon. This minimizes the risk of oxidation.

  • Solvent Purity: Use high-purity, anhydrous solvents for preparing solutions. Degas solvents prior to use to remove dissolved oxygen.

  • Light Protection: Store the solid and any solutions in amber vials or wrap containers with aluminum foil to protect from light.

  • Temperature Control: Store the compound at the recommended low temperatures (see storage table below) to slow down potential degradation pathways.

  • pH Stability: If working in aqueous solutions, determine the pH stability profile of the compound. Avoid strongly acidic or basic conditions unless required by the experimental protocol.

Issue 2: Inconsistent Results in Biological Assays

• Observation: High variability between experimental replicates.

• Potential Cause: Compound precipitation in assay media, degradation in the assay buffer, or interaction with plastics.

• Troubleshooting Steps:

  • Solubility Assessment: Determine the solubility of the compound in your specific assay buffer. If solubility is low, consider using a different solvent for the stock solution or adding a solubilizing agent, ensuring it does not interfere with the assay.

  • Buffer Stability: Incubate the compound in the assay buffer for the duration of the experiment and analyze for degradation by LC-MS.

  • Adsorption to Plastics: Some compounds can adsorb to the surface of plasticware. Consider using low-adhesion microplates or glass vials.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for storing this compound under nitrogen?

A1: The primary reason for nitrogen storage is to create an inert atmosphere that displaces oxygen. Many complex organic molecules, especially those with heterocyclic rings like pyrido[3,2-b][1][2]oxazine, can be susceptible to oxidation. Oxidation can lead to the formation of impurities and a loss of the compound's desired biological activity.

Q2: How should I handle the compound upon receiving it?

A2: Upon receipt, immediately place the sealed container in a desiccator inside a freezer set to the appropriate temperature (see table below). Before opening, allow the container to warm to room temperature in a desiccator to prevent condensation of moisture onto the compound. Handle the solid in a glove box or under a stream of nitrogen.

Q3: What are the recommended solvents for creating stock solutions?

A3: While specific solubility data is unavailable, for similar heterocyclic compounds, anhydrous DMSO or DMF are common choices for creating high-concentration stock solutions. For aqueous buffers, it is advisable to first dissolve the compound in a minimal amount of an organic solvent like DMSO and then dilute with the buffer. Always check for precipitation upon dilution.

Q4: Are there any known incompatibilities for this class of compounds?

A4: For propanoic acid derivatives and heterocyclic compounds, avoid strong oxidizing agents, strong bases, and strong acids, as they can cause degradation. The corrosive nature of propanoic acid also means it may be incompatible with certain metals.

Part 3: Data Presentation & Experimental Protocols

Recommended Storage Conditions (General Guidance)

Storage Type	Temperature	Atmosphere	Container
Long-Term	-20°C or -80°C	Dry Nitrogen or Argon	Tightly sealed amber glass vial
Short-Term (Solid)	2-8°C	Dry Nitrogen or Argon	Tightly sealed amber glass vial
Stock Solution	-20°C or -80°C	Inert Gas Headspace	Tightly sealed amber glass vial

Protocol: Safe Handling and Preparation of a Stock Solution

• Acclimatization: Remove the sealed vial of CAS 54700-36-6 from cold storage and place it in a desiccator at room temperature for at least 1-2 hours. This prevents water condensation on the cold solid.

• Inert Environment: Transfer the vial to a glove box with a nitrogen atmosphere or work under a gentle, continuous stream of dry nitrogen gas.

• Weighing: Tare a clean, dry weighing paper or boat. Quickly weigh the desired amount of the compound and record the weight. Minimize the time the compound is exposed to the atmosphere.

• Dissolution: Add the weighed solid to an appropriate amber glass vial. Using a calibrated pipette, add the required volume of anhydrous solvent (e.g., DMSO) to achieve the desired concentration.

• Mixing: Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

• Storage: If not for immediate use, flush the headspace of the vial with dry nitrogen, seal tightly with a cap containing a chemically resistant septum or liner, and store at -20°C or -80°C.

Mandatory Visualization

Caption: Workflow for handling and preparing solutions of CAS 54700-36-6.

References

As no direct literature or safety data was found for CAS 54700-36-6, this section provides references to general handling of related chemical classes.

• PubChem Entry for 2H-pyrido(3,2-b)-1,4-oxazin-3(4H)-one. National Center for Biotechnology Information. [Link]

• General Hazards of Propionic Acid Derivatives. Patsnap. [Link]

• Review on Biological Activities of Aryl Propionic Acid Derivatives. ResearchGate. [Link]

Sources

• 1. 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 2H-pyrido(3,2-b)-1,4-oxazin-3(4H)-one | C7H6N2O2 | CID 88499 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and 2,4-dihydroxy-3-methylbenzaldehyde: Structure, Performance, and Applications

In the landscape of aromatic aldehydes, subtle structural modifications can lead to profound differences in chemical behavior and biological efficacy. This guide provides an in-depth comparison of two closely related benzaldehyde derivatives: 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and 2,4-dihydroxy-3-methylbenzaldehyde. We will dissect their structural nuances, compare their performance based on experimental data, and provide detailed protocols for their evaluation, offering researchers and drug development professionals a comprehensive resource for selecting the appropriate molecule for their specific applications.

Structural and Physicochemical Distinctions

At first glance, the two molecules appear remarkably similar, both featuring a benzaldehyde core with hydroxyl and methyl groups at positions 2 and 3, respectively. The key differentiator lies at position 4: a methoxy (-OCH₃) group in 2-Hydroxy-4-methoxy-3-methylbenzaldehyde versus a hydroxyl (-OH) group in 2,4-dihydroxy-3-methylbenzaldehyde. This seemingly minor change from a methyl ether to a free hydroxyl group significantly impacts their physicochemical properties, particularly polarity, hydrogen bonding capability, and ultimately, their biological interactions.

Caption: Chemical structures of the two benzaldehyde derivatives.

The presence of two hydroxyl groups in 2,4-dihydroxy-3-methylbenzaldehyde increases its polarity and potential for hydrogen bonding compared to the single hydroxyl and one methoxy group in its counterpart. This generally translates to higher melting points and greater solubility in polar solvents.

Table 1: Comparative Physicochemical Properties

Property	2-Hydroxy-4-methoxy-3-methylbenzaldehyde	2,4-dihydroxy-3-methylbenzaldehyde	Reference(s)
CAS Number	54700-36-6	6248-20-0	[1][2]
Molecular Formula	C₉H₁₀O₃	C₈H₈O₃	[3]
Molecular Weight	166.17 g/mol	152.15 g/mol	[3]
Appearance	Solid	Solid	[4]
Melting Point	Not specified	150 °C	[4]
Boiling Point	Not specified	345.7 °C at 760 mmHg	[4]
Solubility	Soluble in organic solvents	Soluble in alcohol and water (4.779 g/L at 25°C)	[2][5]

Spectroscopic Signature Analysis

The structural differences are clearly reflected in the spectroscopic data of these compounds. The presence of an additional hydroxyl group in 2,4-dihydroxy-3-methylbenzaldehyde leads to distinct features in its IR and NMR spectra.

Table 2: Comparative Spectroscopic Data

Technique	2-Hydroxy-4-methoxy-3-methylbenzaldehyde	2,4-dihydroxy-3-methylbenzaldehyde (Predicted/Typical)	Key Differentiators	Reference(s)
¹H NMR (δ, ppm)	~3.9 (s, 3H, -OCH₃), ~9.7 (s, 1H, -CHO), ~11.5 (s, 1H, chelated -OH)	Absence of -OCH₃ signal, presence of two -OH signals (one potentially broad), ~9.7 (s, 1H, -CHO)	The singlet around 3.9 ppm for the methoxy protons is a definitive marker for the methoxy derivative.	[6]
FT-IR (ν, cm⁻¹)	~3070 (broad, O-H), ~1645 (C=O), ~1260 & 1170 (C-O)	Broader and more intense O-H stretch (~3400-3200), ~1650 (C=O), distinct C-O stretches	The dihydroxy compound will exhibit a more pronounced broad O-H stretching band due to two hydroxyl groups.	[7]
UV-Vis (λmax, nm)	231, 278, 315 (in Ethanol)	Expected to have similar absorption bands, possibly with slight shifts due to the auxochromic effect of the second hydroxyl group.	The position and intensity of λmax can be influenced by solvent and pH, particularly for the dihydroxy compound.	[7]
Mass Spec (m/z)	[M]⁺ at 166, key fragments at 165, 137	[M]⁺ at 152, key fragments at 151, 123	The molecular ion peak is the most direct indicator of the compound's identity.	[3][4]

Synthesis and Reactivity Overview

Synthesis:

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde: Synthesis often involves the methylation of the corresponding dihydroxy compound, 2,4-dihydroxy-3-methylbenzaldehyde, or formylation of 2-methyl-4-methoxyphenol. A common method is the Williamson ether synthesis on a dihydroxy precursor.[8]

• 2,4-dihydroxy-3-methylbenzaldehyde: This compound can be synthesized via formylation of 2-methylresorcinol (5-methylbenzene-1,3-diol). The Reimer-Tiemann reaction, using chloroform and a strong base, is a classic method for introducing a formyl group onto a phenol ring.[9][10] The use of β-cyclodextrin in this reaction has been shown to improve yield and selectivity for the 2,4-dihydroxy isomer.[10]

Reactivity: The primary sites of reactivity for both molecules are the aldehyde and hydroxyl groups. The aldehyde group can undergo typical reactions such as oxidation, reduction, and condensation to form Schiff bases.[11][12] The phenolic hydroxyl groups are weakly acidic and can be deprotonated. The key difference in reactivity stems from the number of hydroxyl groups. 2,4-dihydroxy-3-methylbenzaldehyde has two reactive hydroxyl groups, offering more sites for derivatization, such as etherification or esterification, compared to the single hydroxyl group on its methoxy counterpart.

Comparative Performance and Applications

The structural variance directly translates to differing performance in biological and material science applications.

Antioxidant Activity

The capacity to scavenge free radicals is a hallmark of phenolic compounds. The number and position of hydroxyl groups are critical determinants of antioxidant activity.[13]

• 2,4-dihydroxy-3-methylbenzaldehyde: With two hydroxyl groups, this molecule is expected to exhibit potent antioxidant activity. The hydroxyl groups can readily donate a hydrogen atom to stabilize free radicals. Studies on various dihydroxybenzaldehyde isomers confirm that the presence of two hydroxyl groups confers significant antioxidant capabilities, often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[13][14]

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde: While still possessing antioxidant properties due to its phenolic hydroxyl group, its activity is generally considered to be moderate.[15][16] The replacement of a hydroxyl group with a less reactive methoxy group reduces the hydrogen-donating capacity of the molecule.

The superior antioxidant potential of the dihydroxy compound makes it a more promising candidate for applications where mitigating oxidative stress is a primary goal, such as in the development of cosmeceuticals or therapeutics for inflammation-related conditions.[14][17]

Caption: Mechanism of DPPH radical scavenging by a phenolic antioxidant.

Antimicrobial Activity

Substituted benzaldehydes are well-documented for their antimicrobial properties, often acting by disrupting microbial cell membranes or inhibiting essential enzymes.[18]

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (HMB): This compound has demonstrated significant antibacterial and antibiofilm activity, particularly against Staphylococcus aureus, including methicillin-resistant strains (MRSA).[19][20][21] Studies have reported a Minimum Inhibitory Concentration (MIC) of 1024 µg/mL against S. aureus.[19][22] Its mechanism is believed to involve damaging the cell membrane.[19] It also exhibits broad-spectrum activity against other bacteria and fungi.[15]

• 2,4-dihydroxy-3-methylbenzaldehyde: The antimicrobial activity of this specific compound is less documented in readily available literature. However, its parent compound, 2,4-dihydroxybenzaldehyde, and other isomers like 2,3-dihydroxybenzaldehyde, show antimicrobial activity against pathogens like S. aureus.[18][23] Derivatives of 2,4-dihydroxybenzaldehyde, such as thiosemicarbazones, have also shown potent antibacterial and antifungal properties.[12][24] The presence of hydroxyl groups is considered crucial for this biological activity.[18]

Table 3: Illustrative Antimicrobial Activity Data for Benzaldehyde Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference(s)
2-Hydroxy-4-methoxybenzaldehyde	Staphylococcus aureus	1024	[19][22]
2-Hydroxy-4-methoxybenzaldehyde	Various bacteria & fungi	80 - 250	[15]
2,3-Dihydroxybenzaldehyde	Staphylococcus aureus (Bovine Mastitis Isolates)	MIC₅₀: 500 mg/L (~500 µg/mL)	[18][23]
2,5-Dihydroxybenzaldehyde	Staphylococcus aureus (Bovine Mastitis Isolates)	MIC₅₀: 500 mg/L (~500 µg/mL)	[18][23]

While direct comparative data is limited, the existing literature suggests both compounds are promising antimicrobial agents. The methoxy derivative has been more extensively studied against specific pathogens like MRSA.

Other Biological Activities & Applications

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde: This compound is a known food flavoring agent and is found naturally in the roots of plants like Periploca sepium and Hemidesmus indicus.[15][16] It has a pleasant, sweet aroma and is used in the fragrance and flavor industry.[5] It also serves as a versatile intermediate in organic synthesis for pharmaceuticals and agrochemicals.[5][11]

• 2,4-dihydroxy-3-methylbenzaldehyde: This compound is noted for its potential in fragrance applications, although some sources recommend against its use as a fragrance ingredient.[25] Its parent molecule, 2,4-dihydroxybenzaldehyde, has shown significant anti-inflammatory and anti-nociceptive (pain-reducing) properties by inhibiting the NF-κB signaling pathway.[14][17] This suggests that 2,4-dihydroxy-3-methylbenzaldehyde could be a valuable scaffold for developing anti-inflammatory drugs.

Experimental Protocols

To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating the performance of these compounds.

Protocol: DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol determines the ability of a compound to scavenge the stable DPPH free radical.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol (spectroscopic grade)

• Test compounds (2-Hydroxy-4-methoxy-3-methylbenzaldehyde and 2,4-dihydroxy-3-methylbenzaldehyde)

• Positive control (e.g., Ascorbic acid, Gallic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in the dark.

• Preparation of Test Samples: Prepare stock solutions of the test compounds and the positive control in methanol (e.g., 1 mg/mL). Perform serial dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay: a. In a 96-well plate, add 100 µL of each sample dilution to respective wells. b. Add 100 µL of the 0.1 mM DPPH solution to each well. c. For the blank, add 100 µL of methanol and 100 µL of the DPPH solution. d. For the negative control, add 100 µL of each sample dilution and 100 µL of methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the following formula: Scavenging Activity (%) = [(Abs_blank - Abs_sample) / Abs_blank] x 100

• Data Analysis: Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Workflow for the DPPH antioxidant assay.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Test compounds

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Positive control antibiotic (e.g., Vancomycin)

• DMSO (for dissolving compounds)

• Sterile 96-well microplates

Procedure:

• Inoculum Preparation: Culture the bacteria in CAMHB overnight. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform a two-fold serial dilution in CAMHB across the wells of a 96-well plate to achieve the desired concentration range (e.g., 2048 µg/mL down to 4 µg/mL). The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls:

  • Growth Control: Well containing 100 µL of inoculated broth without any compound.

  • Sterility Control: Well containing 100 µL of uninoculated broth.

  • Positive Control: Wells with a serial dilution of a standard antibiotic.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be assessed visually or by reading the absorbance at 600 nm.

Conclusion and Future Outlook

The comparison between 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and 2,4-dihydroxy-3-methylbenzaldehyde underscores a fundamental principle in medicinal chemistry: minor structural changes can have major functional consequences.

• 2,4-dihydroxy-3-methylbenzaldehyde emerges as a potentially superior antioxidant and a promising scaffold for anti-inflammatory agents, owing to its two reactive hydroxyl groups.

• 2-Hydroxy-4-methoxy-3-methylbenzaldehyde stands out for its well-documented antimicrobial and antibiofilm activities , particularly against challenging pathogens like MRSA, and its established use as a flavoring and fragrance agent .

For researchers, the choice between these two molecules will be dictated by the target application. The dihydroxy derivative warrants further investigation into its antioxidant and anti-inflammatory potential, while the methoxy derivative offers a proven starting point for developing new antimicrobial therapies and has immediate applications in the food and fragrance industries. Future research should focus on direct, head-to-head comparative studies to quantify their relative potencies across a broader range of biological assays.

References

• FlavScents. (n.d.). 2,4-dihydroxy-3-methyl benzaldehyde. Retrieved from [Link][2]

• Rodríguez Mellado, J. M., et al. (2022). Structure-Antioxidant Capacity Relationships of the Dihydroxy Derivatives of Benzaldehyde and Benzoic Acid. Organic Chemistry Plus, 2.[13]

• Wang, W., et al. (2010). Antimicrobial and Antioxidant Activities of the Root Bark Essential Oil of Periploca sepium and Its Main Component 2-Hydroxy-4-methoxybenzaldehyde. Molecules, 15(9), 5807-5817.[15]

• S. Jayachitra, et al. (2018). Synthesis, Characterization Antimicrobial and Antioxidant Activities of 2,4-dihydroxybenzaldehyde-4-phenyl-3-thiosemicarbazone. International Journal of Pharmaceutical Sciences and Research.[24]

• PubChem. (n.d.). 2,4-Dihydroxy-3-methylbenzaldehyde. Retrieved from [Link][26]

• The Good Scents Company. (n.d.). 2,4-dihydroxy-3-methyl benzaldehyde. Retrieved from [Link][25]

• Rajeswari, S., et al. (2023). Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus. Journal of Applied Microbiology, 134(7).[19]

• SciSpace. (n.d.). 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: a review. Retrieved from [Link][16]

• ResearchGate. (2015). 2-Hydroxy-4-methoxybenzaldehyde: Aromatic taste modifying compound from Mondia Whytei skeels. Retrieved from [Link][6]

• PubChem. (n.d.). 2-Hydroxy-4-methoxy-6-methylbenzaldehyde. Retrieved from [Link][3]

• Gowrishankar, S., et al. (2019). Anti-virulence potential of 2-hydroxy-4-methoxybenzaldehyde against methicillin-resistant Staphylococcus aureus and its clinical isolates. Microbial Pathogenesis, 136, 103669.[20]

• ResearchGate. (2023). Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus. Retrieved from [Link][21]

• Semantic Scholar. (2018). Synthesis, Characterization Antimicrobial and Antioxidant Activities of 2,4-dihydroxybenzaldehyde-4-phenyl-3-thiosemicarbazone. Retrieved from [Link][12]

• Google Patents. (n.d.). JPS5855441A - Synthesizing method of 2,4-dihydroxybenzaldehyde. Retrieved from [10]

• Schabauer, A., et al. (2018). Gentisaldehyde and Its Derivative 2,3-Dihydroxybenzaldehyde Show Antimicrobial Activities Against Bovine Mastitis Staphylococcus aureus. Frontiers in Veterinary Science, 5, 148.[23]

• ResearchGate. (n.d.). Evaluation on Pharmacological Activities of 2,4-Dihydroxybenzaldehyde. Retrieved from [Link][17]

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The Analytical Imperative: Why Validate for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde?

An In-Depth Technical Guide to the Validation of Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Detection of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

For researchers, scientists, and drug development professionals, the rigorous and validated quantification of chemical compounds is the bedrock of reliable and reproducible results. This guide provides a comprehensive overview of the validation process for a Gas Chromatography-Mass Spectrometry (GC-MS) method tailored for the analysis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. Moving beyond a simple checklist of steps, this document delves into the causality behind experimental choices, grounded in authoritative regulatory standards, and compares the GC-MS approach with viable alternatives.

2-Hydroxy-4-methoxy-3-methylbenzaldehyde and its isomers are aromatic aldehydes that can be found as key intermediates in organic synthesis or as significant components in natural products.[1][2] Accurate determination of its purity, concentration, or presence as an impurity is critical for quality control in manufacturing, pharmacokinetic studies, and the characterization of natural extracts. A validated analytical method ensures that the data generated is reliable, reproducible, and fit for its intended purpose, a non-negotiable requirement in regulated environments.[3][4]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose, offering high-resolution separation based on volatility and definitive identification based on mass fragmentation patterns.[5][6] However, its application must be supported by a thorough validation process to be scientifically sound.

The Regulatory Cornerstone: Frameworks for Method Validation

The validation of an analytical procedure is a systematic process to confirm that it is suitable for its intended use. The principles and parameters of this process are harmonized globally by several key regulatory bodies.

• ICH Q2(R2) Guideline: The International Council for Harmonisation (ICH) provides a detailed guideline on the validation of analytical procedures.[4][7] It outlines the necessary performance characteristics to be investigated, such as accuracy, precision, specificity, detection limit, quantitation limit, linearity, and range.[8][9]

• FDA Guidance: The U.S. Food and Drug Administration (FDA) provides specific guidance for bioanalytical method validation, which establishes the standards laboratories must follow to ensure their methods produce reliable data for regulatory submissions.[3][10][11]

• United States Pharmacopeia (USP): USP General Chapter <621> on Chromatography provides standardized procedures and definitions, ensuring consistency in chromatographic methods across the pharmaceutical industry.[12][13][14]

• ISO/IEC 17025: This international standard specifies the general requirements for the competence, impartiality, and consistent operation of testing and calibration laboratories.[15][16][17] Adherence to ISO/IEC 17025 ensures a laboratory's quality management system and technical competence are up to global standards.[18][19]

The validation protocol described herein is designed to meet the stringent requirements of these authoritative sources.

A Comparative Look: GC-MS vs. High-Performance Liquid Chromatography (HPLC)

While GC-MS is an excellent choice, especially for identifying volatile impurities, it's crucial to understand its performance in context. High-Performance Liquid Chromatography (HPLC) stands as a primary alternative.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation is based on the compound's volatility and interaction with a stationary phase in a gaseous mobile phase.[6]	Separation is based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.[20]
Analyte Requirement	Must be volatile and thermally stable. Derivatization may be needed for non-volatile compounds.	Ideal for non-volatile or thermally labile compounds. No derivatization is typically required for this analyte.[21]
Detection	Mass Spectrometry provides high specificity and structural information from fragmentation patterns.	UV-Vis detection is common and robust but less specific than MS. LC-MS combines the separation power of HPLC with the specificity of MS.[20]
Sensitivity	Generally offers very high sensitivity, capable of detecting trace-level impurities.	Sensitivity is dependent on the detector but is generally excellent. LOD for a related isomer was reported at 0.84 µg/mL.[20]
Quantification	Highly quantitative when using appropriate internal standards.	Considered the gold standard for quantitative analysis due to its high precision and accuracy.

The choice between GC-MS and HPLC depends on the specific analytical goal. For identifying unknown volatile impurities and achieving very low detection limits, GC-MS is often superior. For routine, high-throughput quantitative analysis of the primary compound, HPLC is frequently the more robust and straightforward option.[6]

Experimental Protocol: Validating a GC-MS Method

This section provides a detailed, step-by-step protocol for the validation of a GC-MS method for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Instrumentation and Conditions

• System: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (30 m x 0.25 mm internal diameter, 0.25 µm film thickness), is suitable for separating aromatic aldehydes.[5][6]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1) to prevent column overloading. Temperature set to 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at 10 °C/min.

  • Final Hold: Hold at 240 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode: Full Scan (e.g., m/z 40-300) for specificity and impurity identification, and Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.

Validation Workflow

The following diagram outlines the logical flow of the validation process.

Caption: A logical workflow for the validation of a GC-MS analytical method.

Step-by-Step Validation Procedures

1. Specificity/Selectivity:

• Causality: This parameter ensures that the signal measured is unequivocally from the target analyte, without interference from the sample matrix, impurities, or degradation products.[3]

• Procedure:

  • Analyze a blank matrix (e.g., the formulation excipients without the active ingredient).

  • Analyze a sample spiked with 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

  • Analyze samples containing known related impurities if available.

  • Acceptance Criteria: No significant interfering peaks should be observed at the retention time and m/z of the analyte in the blank matrix. The method must be able to resolve the analyte from known impurities.

2. Linearity and Range:

• Causality: This establishes the concentration range over which the instrument's response is directly proportional to the analyte concentration, which is essential for accurate quantification.[9]

• Procedure:

  • Prepare a series of at least five calibration standards of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde spanning the expected working range (e.g., 80% to 120% of the target concentration).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.99. The y-intercept should be minimal.

3. Accuracy:

• Causality: Accuracy measures the closeness of the experimental value to the true value, demonstrating the method's freedom from systematic error.[8]

• Procedure:

  • Prepare samples spiked with the analyte at a minimum of three concentration levels (e.g., low, medium, and high) across the defined range.

  • Prepare at least three replicates for each level.

  • Calculate the concentration of the analyte in each sample using the calibration curve.

  • Acceptance Criteria: The mean percent recovery should be within an acceptable range, typically 98-102% for drug substance analysis, though wider ranges (e.g., 80-120%) may be acceptable for impurity analysis depending on the level.[22]

4. Precision:

• Causality: Precision demonstrates the degree of scatter between a series of measurements, indicating the method's random error. It is assessed at two levels: repeatability and intermediate precision.[9]

• Procedure:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a sample at 100% of the target concentration under the same operating conditions over a short interval.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

5. Limit of Detection (LOD) and Limit of Quantification (LOQ):

• Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantified with acceptable accuracy and precision. LOQ is the lowest amount that can be reliably quantified.[8]

• Procedure:

  • These can be determined based on the signal-to-noise ratio (S/N), where LOD is typically S/N ≥ 3 and LOQ is S/N ≥ 10.

  • Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.

  • Acceptance Criteria: The LOQ must be sufficiently low to measure the analyte at the lower end of the specified range.

6. Robustness:

• Causality: This evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

• Procedure:

  • Introduce small variations to GC parameters such as injector temperature (±5 °C), oven ramp rate (±10%), and carrier gas flow rate (±10%).

  • Analyze samples under these modified conditions.

  • Acceptance Criteria: The system suitability parameters (e.g., peak resolution, tailing factor) should remain within acceptable limits, and the analytical results should not be significantly affected.

Summary of Performance Characteristics

The following table summarizes the typical performance characteristics and acceptance criteria for a validated GC-MS method for a small molecule like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Validation Parameter	Measurement	Typical Acceptance Criteria
Specificity	No interference at analyte retention time	Peak purity and resolution from other components
Linearity	Correlation Coefficient (r²)	≥ 0.99
Range	Concentration Interval	Defined by linearity, accuracy, and precision
Accuracy	Percent Recovery	98.0% - 102.0%
Precision (Repeatability)	Relative Standard Deviation (%RSD)	≤ 2.0%
Precision (Intermediate)	Relative Standard Deviation (%RSD)	≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise Ratio	≥ 3:1
Limit of Quantification (LOQ)	Signal-to-Noise Ratio	≥ 10:1
Robustness	System Suitability	No significant impact on results from minor changes

Conclusion

The validation of a GC-MS method for detecting 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a rigorous, multi-faceted process that is essential for ensuring data integrity. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, and robustness, laboratories can demonstrate that the method is fit for its intended purpose. This process must be grounded in the principles outlined by regulatory bodies like the ICH and FDA to ensure scientific validity and compliance. While GC-MS offers exceptional specificity and sensitivity, a comparative analysis with alternative techniques like HPLC is crucial for selecting the optimal analytical strategy based on the specific requirements of the research or quality control objective.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• KCAS Bioanalytical & Biomarker Services. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• ANAB. ISO/IEC 17025. [Link]

• Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. [Link]

• Intertek. ISO 17025: General Requirements for the Competence of Testing and Calibration Laboratories. [Link]

• UKAS. (2025). Spotlight on accreditation standards: ISO/IEC 17025 for laboratory testing/calibration. [Link]

• Pharmacopeia. General Chapters: <621> CHROMATOGRAPHY. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• ISRC - Consultancy & Training. ISO 17025:2017 General Requirements for the Competence of Testing and Calibration Laboratories. [Link]

• LCGC International. (2024). Are You Sure You Understand USP <621>?. [Link]

• ECA Academy. (2025). Further Modifications to USP Chapter <621> Chromatography Published for Comment. [Link]

• BioPharm International. Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• A2LA. (2024). Explaining ISO/IEC 17025 Competency Requirements. [Link]

• PubChem. 2-Hydroxy-4-methoxy-6-methylbenzaldehyde. [Link]

• SciSpace. 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: a review. [Link]

• NIST. Benzaldehyde, 2-hydroxy-4-methoxy-. [Link]

• Madras Agricultural Journal. (2020). GC-MS analysis of Hemidesmus indicus (L.) R. Br. roots and quantification of 2-hydroxy-4-methoxy benzaldehyde through RP-HPLC. [Link]

• SIELC Technologies. (2018). 3-Hydroxy-4-methoxy-benzaldehyde. [Link]

• ResearchGate. (2015). A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus. [Link]

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Structural Comparison and Bioactivity Profiling of Benzaldehyde Derivatives from Mangrove Endophytic Fungi

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Mangrove ecosystems are characterized by extreme fluctuations in salinity, tidal gradients, and anaerobic soils. To survive this harsh environment, mangrove-associated endophytic fungi have evolved unique epigenetic regulatory mechanisms that trigger the biosynthesis of highly diverse secondary metabolites[1]. Among these, benzaldehyde derivatives stand out as a structurally intriguing class of compounds with significant pharmacological potential, particularly in oncology and infectious disease management.

This guide provides an objective structural comparison of key benzaldehyde derivatives isolated from mangrove endophytic fungi, evaluates their comparative bioactivity, and outlines field-proven, self-validating experimental workflows for their isolation and characterization.

Structural Diversity and Classification

Benzaldehyde derivatives from mangrove fungi generally feature a highly oxygenated aromatic core, often modified by prenylation, epoxidation, or cyclization. The structural variations dictate their physical properties and target-binding affinities.

• Simple Prenylated Benzaldehydes: Compounds like flavoglaucin and dioxoauroglaucin , isolated from Aspergillus sp. AV-2, feature a standard benzaldehyde core with a prenyl side chain[2]. The critical structural divergence here is the degree of saturation in the prenyl group, which heavily influences bioactivity.

• Complex Cyclized Systems: Fungi such as Eurotium rubrum (isolated from the mangrove plant Hibiscus tiliaceus) produce highly complex derivatives like eurotirumin , which possesses a rare cyclopentabenzopyran ring system, and chaetopyranin , which features a 2H-benzopyran core[3][4][5].

• Esterified Derivatives: Strains like Penicillium commune yield glycerol-linked derivatives, such as 1-O-(2,4-dihydroxy-6-methylbenzoyl)-glycerol, expanding the structural diversity through ester linkages[6].

Performance Comparison & Structure-Activity Relationship (SAR)

The structural nuances of these derivatives directly govern their pharmacological performance. A critical SAR observation is that the saturation state of the prenyl chain at the C-3 position dramatically impacts cytotoxic efficacy[2].

Quantitative Bioactivity Comparison

Compound Name	Primary Fungal Source	Key Structural Hallmark	Primary Bioactivity	Performance / Potency
Flavoglaucin	Aspergillus sp. AV-2	Saturated prenyl chain at C-3	Cytotoxicity (Caco-2 cells)	High: IC₅₀ = 2.87 µM
Dioxoauroglaucin	Aspergillus sp. AV-2	Unsaturated prenyl chain	Cytotoxicity (Caco-2 cells)	Weak/Moderate
Eurotirumin	Eurotium rubrum	Cyclopentabenzopyran ring	Antioxidant (DPPH)	Moderate scavenging
Chaetopyranin	Chaetomium globosum	2H-benzopyran core	Cytotoxicity (Tumor lines)	Moderate IC₅₀
Pestalol B	Pestalotiopsis sp.	Alkenyl phenol modification	Antimicrobial	Moderate

Causality Insight: The saturated prenyl chain in flavoglaucin allows for greater conformational flexibility compared to the rigid unsaturated chain in dioxoauroglaucin. This flexibility likely facilitates superior penetration through the hydrophobic lipid bilayer of Caco-2 cancer cells, leading to enhanced intracellular accumulation and subsequent cytotoxicity[2].

Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and an internal checkpoint to verify success before proceeding.

Protocol A: Bio-Guided Isolation and Structural Elucidation

Objective: Extract and elucidate benzaldehyde derivatives from mangrove fungal cultures.

• Solid-State Fermentation:

  • Action: Culture the fungal strain (e.g., Eurotium rubrum) on solid rice medium for 30 days at 25°C.

  • Causality: Solid rice mimics the osmotic stress and complex carbohydrate matrix of mangrove host tissues, activating silent biosynthetic gene clusters responsible for prenylated benzaldehyde production that remain dormant in liquid broth[2][4].

• Extraction and Partitioning:

  • Action: Macerate the fermented matrix with Ethyl Acetate (EtOAc) and concentrate under reduced pressure.

  • Causality: EtOAc is an intermediate-polarity solvent perfectly suited for extracting moderately polar phenolic aldehydes while leaving behind highly polar primary metabolites (sugars/amino acids).

• Size-Exclusion Chromatography (Sephadex LH-20):

  • Action: Elute the EtOAc extract through a Sephadex LH-20 column using Methanol/Dichloromethane (1:1 v/v).

  • Causality: Sephadex LH-20 separates molecules by size and aromaticity. It effectively isolates monomeric benzaldehyde derivatives from larger, polymeric fungal pigments, preventing co-elution artifacts.

  • Self-Validation Checkpoint: Run a TLC plate of the fractions alongside a known benzaldehyde standard. Derivatize with anisaldehyde-sulfuric acid; a distinct color change validates the presence of phenolic/aldehyde functional groups.

• Structural Elucidation (HRESIMS & 2D NMR):

  • Action: Subject purified fractions to High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and 2D NMR (HMBC, COSY).

  • Self-Validation Checkpoint: Use Tetramethylsilane (TMS) as an internal NMR standard to calibrate chemical shifts. Cross-validate the molecular formula generated by HRESIMS with the carbon count from the ¹³C NMR spectrum. Use HMBC correlations to definitively link the prenyl side chains to the aromatic core[4].

Fig 1. Bio-guided isolation and self-validating structural elucidation workflow for fungal metabolites.

Protocol B: Cytotoxicity Validation Assay (Caco-2 Model)

Objective: Quantify the antiproliferative performance of isolated benzaldehyde derivatives.

• Cell Seeding:

  • Action: Seed Caco-2 cells in 96-well plates at a density of 5 × 10³ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours.

  • Causality: Caco-2 cells (human colorectal adenocarcinoma) are utilized because they express specific transport proteins that make them an industry-standard model for evaluating the intestinal absorption and cytotoxicity of oral drug candidates.

• Compound Treatment:

  • Action: Treat cells with serial dilutions of the isolated compounds (e.g., Flavoglaucin) ranging from 0.1 to 100 µM for 48 hours.

  • Self-Validation Checkpoint: Include a vehicle control (0.1% DMSO) to establish a 100% viability baseline, and a positive control (e.g., 5-Fluorouracil) to confirm the assay's sensitivity to known cytotoxic agents.

• MTT Viability Readout:

  • Action: Add MTT reagent (5 mg/mL) and incubate for 4 hours. Solubilize formazan crystals with DMSO and read absorbance at 570 nm.

  • Causality: The MTT assay measures mitochondrial reductase activity. Since benzaldehyde derivatives often induce apoptosis via mitochondrial dysfunction, a drop in metabolic rate is a direct, causal proxy for cell death.

Fig 2. Mechanistic pathway of benzaldehyde-induced apoptosis in Caco-2 cell lines.

References

• Li, D.L., et al. (2008). "Benzaldehyde derivatives from Eurotium rubrum, an endophytic fungus derived from the mangrove plant Hibiscus tiliaceus." Chemical and Pharmaceutical Bulletin, 56(9), 1282-1285. 4

• Hawas, U.W., et al. (2018). "New Secondary Metabolites from the Mangrove-Derived Fungus Aspergillus sp. AV-2." ResearchGate. 2

• Zhao, J., et al. (2010). "Chemical Constituents of a Marine-Derived Endophytic Fungus Penicillium commune G2M." Marine Drugs, MDPI. 6

• Deshmukh, S.K., et al. (2022). "Bioactive Compounds from Mangrove Endophytic Fungus and Their Uses for Microorganism Control." PMC, National Institutes of Health. 1

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Efficacy of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde vs. Classical Phenolic Aldehydes in Anti-Inflammatory Drug Design

As a Senior Application Scientist in medicinal chemistry, selecting the right molecular scaffold is the most critical decision in the drug development pipeline. When designing novel anti-inflammatory therapeutics, phenolic aldehydes serve as foundational building blocks. However, not all intermediates are created equal.

This technical guide provides an objective, data-driven comparison between 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (2-HMMB) and classical alternatives like Vanillin and Syringaldehyde . By evaluating their structural utility, mechanistic pathways, and in vitro efficacy, we will establish why 2-HMMB is prioritized for synthesizing highly selective targeted inhibitors, whereas classical aldehydes are better suited for broad-spectrum, mild dietary applications.

Structural and Mechanistic Comparison

The utility of an intermediate is defined by its functional groups and how they dictate downstream pharmacology.

2-Hydroxy-4-methoxy-3-methylbenzaldehyde (2-HMMB) is a highly specialized precursor. Its unique ortho-hydroxy and meta-methyl substitution pattern makes it an ideal substrate for cyclization reactions. Specifically, it is utilized to synthesize substituted chromene derivatives, which act as potent, highly selective Cyclooxygenase-2 (COX-2) inhibitors[1]. Instead of acting directly, 2-HMMB provides the rigid bicyclic scaffold necessary to fit precisely into the COX-2 active site, effectively shutting down Prostaglandin E2 (PGE2) production[1].

In contrast, Vanillin (4-hydroxy-3-methoxybenzaldehyde) and Syringaldehyde (4-hydroxy-3,5-dimethoxybenzaldehyde) are naturally occurring compounds that often act as direct, albeit milder, active pharmaceutical ingredients (APIs).

• Vanillin exerts its anti-inflammatory effects primarily through the epigenetic and transcriptional control of gene expression, reducing the secretion of pro-inflammatory cytokines like IL-6 and TNF-α by modulating the NF-κB pathway[2].

• Syringaldehyde acts as a moderate direct COX-2 inhibitor (IC50 of 3.5 μg/mL) and has been shown to ameliorate arthritis by inhibiting dendritic cell maturation and shifting T-cell populations[3][4].

Mechanistic pathways of anti-inflammatory action: 2-HMMB derivatives vs. classical aldehydes.

Quantitative Efficacy Comparison

To objectively compare these intermediates, we must look at the quantitative pharmacological output of the molecules they produce (or act as). The table below summarizes their performance metrics.

Compound / Intermediate	Primary Role in Drug Design	Target Mechanism	COX-2 Inhibition (IC50)	Cytokine Reduction (TNF-α / IL-6)
2-Hydroxy-4-methoxy-3-methylbenzaldehyde	Synthetic Precursor (Chromenes)	Direct COX-2 active site binding (post-cyclization)	< 1.0 μM (as synthesized chromene)[1]	High (via downstream PGE2 suppression)
Syringaldehyde	Direct Active API / Dietary	Broad NF-κB suppression & mild COX-2 inhibition	~19.2 μM (3.5 μg/mL)[4]	Moderate (Inhibits dendritic cell maturation)[3]
Vanillin	Direct Active API / Dietary	Transcriptional gene expression control	> 50 μM (Weak direct inhibition)	Low to Moderate (Reduces IL-6, TNF-α)[2]

Insight: While Vanillin and Syringaldehyde offer direct, mild anti-inflammatory benefits suitable for nutraceuticals, 2-HMMB is the superior choice for developing targeted, high-potency clinical therapeutics.

Experimental Protocols: A Self-Validating System

In drug development, trustworthiness is paramount. A common pitfall in evaluating anti-inflammatory intermediates is mistaking cytotoxicity for anti-inflammatory efficacy (i.e., dead cells do not produce cytokines). As an Application Scientist, I mandate that every efficacy assay must be a self-validating system .

Below is the standardized in vitro methodology for evaluating the efficacy of these intermediates and their derivatives using RAW 264.7 macrophages.

Self-validating in vitro workflow for assessing anti-inflammatory intermediate efficacy.

Step-by-Step Methodology & Causality

Step 1: Cell Seeding and Synchronization

• Protocol: Seed RAW 264.7 murine macrophages at 1×105 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Causality (The "Why"): Macrophages require adherence and cell-cycle synchronization to ensure uniform responses to external stimuli. Variations in cell confluence will directly skew baseline cytokine production, leading to high standard deviations in your data.

Step 2: Pre-treatment with Intermediates/Derivatives

• Protocol: Treat cells with varying concentrations of 2-HMMB-derived chromenes, Syringaldehyde, or Vanillin (e.g., 1, 10, 50 μM) dissolved in DMSO (final DMSO concentration < 0.1%). Incubate for 2 hours.

• Causality (The "Why"): Pre-incubation allows for intracellular accumulation and pre-emptive binding to target enzymes (COX-2) or transcription factors (NF-κB) before the inflammatory cascade is triggered.

Step 3: Inflammatory Stimulation

• Protocol: Add 1 μg/mL of Escherichia coli Lipopolysaccharide (LPS) to the wells. Incubate for 18-24 hours.

• Causality (The "Why"): LPS binds to TLR4 receptors on the macrophage surface, reliably inducing the NF-κB pathway and subsequent COX-2/iNOS expression. This creates a robust, measurable inflammatory baseline against which the drug's efficacy can be measured.

Step 4: Supernatant Collection & Efficacy Readout (ELISA)

• Protocol: Harvest the cell-free supernatant and quantify PGE2 and TNF-α levels using commercially available ELISA kits according to the manufacturer's instructions.

• Causality (The "Why"): PGE2 is the direct downstream product of COX-2 enzymatic activity, providing a highly specific readout for COX-2 inhibition (highly relevant for 2-HMMB derivatives). TNF-α serves as a broader marker for NF-κB pathway activation (relevant for Vanillin/Syringaldehyde).

Step 5: The Self-Validating Control (MTT Viability Assay)

• Protocol: To the remaining adhered cells, add MTT reagent (0.5 mg/mL) and incubate for 4 hours. Dissolve the resulting formazan crystals in DMSO and read absorbance at 570 nm.

• Causality (The "Why"): This is the most critical step for scientific integrity. A reduction in cytokines could simply be due to the intermediate killing the cells. By mandating a viability check, we validate that the observed anti-inflammatory effect is a true pharmacological mechanism, not a false positive caused by cytotoxicity.

Conclusion

For researchers and drug development professionals, the choice of intermediate dictates the trajectory of the therapeutic asset. If the goal is to formulate a mild, broad-spectrum nutraceutical or topical agent, classical aldehydes like Vanillin and Syringaldehyde offer direct, multi-target anti-inflammatory properties with excellent safety profiles.

However, for the development of high-potency, targeted clinical therapeutics (such as treatments for severe arthritis, periarteritis nodosa, or post-operative pain), 2-Hydroxy-4-methoxy-3-methylbenzaldehyde is the superior starting material. Its structural geometry enables the synthesis of highly selective chromene-based COX-2 inhibitors, offering a level of targeted efficacy that simple phenolic aldehydes cannot achieve on their own.

References

• Title: Chromene derivatives as anti-inflammatory agents | Source: Google Patents | URL: 1[1]

• Title: Syringaldehyde ameliorates mouse arthritis by inhibiting dendritic cell maturation and proinflammatory cytokine secretion | Source: PubMed | URL: 3[3]

• Title: Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits | Source: MDPI | URL: 2[2]

• Title: Syringaldehyde | COX inhibitor | CAS 134-96-3 | Source: Selleck Chemicals | URL: 4[4]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Syringaldehyde ameliorates mouse arthritis by inhibiting dendritic cell maturation and proinflammatory cytokine secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]

A Senior Application Scientist's Guide to the Synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the targeted synthesis of substituted benzaldehydes is a cornerstone of molecular construction. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, a key structural motif, presents a unique synthetic challenge due to the specific arrangement of its functional groups. This guide provides an in-depth, comparative analysis of viable synthetic routes to this target molecule. We will move beyond simple procedural lists to dissect the underlying chemical principles, offering field-proven insights to inform your experimental design.

Introduction to the Target Molecule

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a polysubstituted aromatic aldehyde with potential applications as a building block in the synthesis of more complex molecules, including pharmaceuticals and other biologically active compounds. The strategic placement of the hydroxyl, methoxy, and methyl groups on the benzene ring influences its reactivity and potential for further functionalization. The primary synthetic challenge lies in achieving the desired regioselectivity of the formylation reaction on a suitably substituted phenol precursor.

Benchmarking Synthesis Routes

This guide will compare three classical and one modern formylation reaction for the synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, starting from the logical precursor, 2-methoxy-6-methylphenol. The choice of this starting material is dictated by the directing effects of the existing substituents, which will be discussed for each route.

• The Reimer-Tiemann Reaction

• The Duff Reaction

• The Vilsmeier-Haack Reaction

• Ortho-Formylation with Paraformaldehyde and MgCl₂

The Reimer-Tiemann Reaction

The Reimer-Tiemann reaction is a well-established method for the ortho-formylation of phenols.[1][2] It typically involves the reaction of a phenol with chloroform in a basic solution.[1]

Mechanistic Rationale and Regioselectivity

The reaction proceeds through the formation of a dichlorocarbene (:CCl₂) intermediate from chloroform and a strong base.[2] The phenoxide, formed by the deprotonation of the starting phenol, then acts as a nucleophile, attacking the electron-deficient dichlorocarbene.[1] The resulting intermediate is subsequently hydrolyzed to yield the aldehyde.

For 2-methoxy-6-methylphenol, the hydroxyl group is a powerful ortho, para-director. The position ortho to the hydroxyl group and para to the methoxy group is sterically unhindered and electronically activated, making it the most likely site for electrophilic attack by the dichlorocarbene. This should favor the formation of the desired 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. However, the Reimer-Tiemann reaction is notorious for producing isomeric byproducts and often results in modest yields.[3]

Caption: Reimer-Tiemann Reaction Workflow.

Experimental Protocol (Adapted)

• Materials: 2-methoxy-6-methylphenol, Chloroform, Sodium hydroxide, Hydrochloric acid, Diethyl ether, Anhydrous magnesium sulfate.

• Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve sodium hydroxide in water.

  • Add 2-methoxy-6-methylphenol to the alkaline solution and stir until a homogenous solution is obtained.

  • Heat the mixture to 60-65°C in a water bath.[3]

  • Slowly add chloroform dropwise from the dropping funnel over 1-2 hours while maintaining vigorous stirring. The reaction is exothermic, so control the addition rate to maintain a gentle reflux.[3]

  • After the addition is complete, continue to stir the reaction mixture at 60-65°C for an additional 2-3 hours.[3]

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the mixture with concentrated hydrochloric acid until it is acidic.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).[3]

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel.

The Duff Reaction

The Duff reaction is another classical method for the formylation of phenols, utilizing hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, such as acetic acid or trifluoroacetic acid.[4][5]

Mechanistic Rationale and Regioselectivity

The reaction mechanism is thought to involve the protonation and subsequent ring-opening of HMTA to generate an electrophilic iminium species.[5] The electron-rich phenol attacks this electrophile, leading to an intermediate that, after a series of steps including an intramolecular redox reaction and hydrolysis, yields the aldehyde. The Duff reaction strongly favors ortho-formylation.[5] For 2-methoxy-6-methylphenol, the directing effects of the hydroxyl and methoxy groups should again favor formylation at the position ortho to the hydroxyl group and para to the methoxy group. However, the Duff reaction is often inefficient, resulting in low yields.[5]

Caption: Duff Reaction Workflow.

Experimental Protocol (Adapted)

• Materials: 2-methoxy-6-methylphenol, Hexamethylenetetramine (HMTA), Glacial acetic acid, Hydrochloric acid.

• Procedure:

  • To a stirred solution of 2-methoxy-6-methylphenol in glacial acetic acid, add HMTA.

  • Heat the reaction mixture to 95°C for approximately 90 minutes.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a solution of dilute hydrochloric acid.

  • Extract the product with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a versatile method for the formylation of electron-rich aromatic compounds using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphorus oxychloride (POCl₃).[6][7]

Mechanistic Rationale and Regioselectivity

The reaction begins with the formation of the electrophilic Vilsmeier reagent (a chloroiminium ion) from DMF and POCl₃.[7] The electron-rich aromatic ring of 2-methoxy-6-methylphenol attacks this electrophile. Subsequent hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde.[7] The regioselectivity is governed by the directing effects of the substituents. The hydroxyl group is a strong ortho, para-director, and the methoxy group is also an ortho, para-director. The position para to the strongly activating hydroxyl group and ortho to the methoxy group is the most likely site of formylation, leading to the desired product.

Caption: Vilsmeier-Haack Reaction Workflow.

Experimental Protocol (Adapted)

• Materials: 2-methoxy-6-methylphenol, N,N-Dimethylformamide (DMF), Phosphorus oxychloride (POCl₃), Dichloromethane (DCM), Sodium acetate.

• Procedure:

  • In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, cool anhydrous DMF in an ice bath.

  • Slowly add POCl₃ dropwise to the stirred DMF, maintaining a low temperature.

  • After the addition, allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

  • Dissolve 2-methoxy-6-methylphenol in anhydrous DCM and add it dropwise to the Vilsmeier reagent at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

  • Pour the reaction mixture onto crushed ice and add a solution of sodium acetate to hydrolyze the intermediate.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with a dilute sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Ortho-Formylation with Paraformaldehyde and MgCl₂

A more modern and often higher-yielding alternative to the classical methods is the ortho-selective formylation of phenols using paraformaldehyde in the presence of magnesium chloride and a tertiary amine base like triethylamine (Et₃N).[8][9]

Mechanistic Rationale and Regioselectivity

This method is believed to proceed through the formation of a magnesium phenoxide, which then coordinates with formaldehyde (generated from paraformaldehyde). This chelation-controlled mechanism directs the formylation exclusively to the ortho position of the hydroxyl group.[9] For 2-methoxy-6-methylphenol, this high ortho-selectivity is a significant advantage, as it should strongly favor the formation of the desired product over other isomers. This method often provides excellent yields and avoids the use of highly toxic or corrosive reagents.[8]

Caption: Ortho-Formylation with Paraformaldehyde/MgCl₂.

Experimental Protocol (Adapted)

• Materials: 2-methoxy-6-methylphenol, Anhydrous Magnesium Chloride (MgCl₂), Triethylamine (Et₃N), Paraformaldehyde, Anhydrous Tetrahydrofuran (THF), Hydrochloric acid, Ethyl acetate.

• Procedure:

  • To a flask containing anhydrous MgCl₂ and paraformaldehyde under a nitrogen atmosphere, add anhydrous THF followed by the 2-methoxy-6-methylphenol.

  • Add triethylamine to the mixture and heat under reflux.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and quench with dilute hydrochloric acid.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography.

Comparative Data Summary

Feature	Reimer-Tiemann Reaction	Duff Reaction	Vilsmeier-Haack Reaction	Ortho-Formylation (Paraformaldehyde/MgCl₂)
Formylating Agent	Chloroform	Hexamethylenetetramine	DMF/POCl₃	Paraformaldehyde
Typical Yields	Low to Moderate[3]	Generally Low[5]	Good to Excellent[6]	High to Excellent[8]
Regioselectivity	Primarily ortho, but para-isomer is a common byproduct[3]	Strongly ortho-selective[5]	Governed by electronic effects, generally good	Exclusively ortho[9]
Reaction Conditions	Basic, 60-70°C[3]	Acidic, elevated temperatures	Mild to moderate temperatures	Reflux in THF
Advantages	Well-established, readily available reagents	Simple procedure	Wide substrate scope for electron-rich arenes	High yields, excellent regioselectivity, safer reagents
Disadvantages	Low yields, isomeric byproducts, use of chloroform[3]	Inefficient, often low yields[5]	Requires anhydrous conditions, corrosive reagents	Requires anhydrous conditions

Conclusion and Recommendations

For the synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, the ortho-formylation with paraformaldehyde and MgCl₂ stands out as the most promising route. Its high regioselectivity and typically excellent yields make it a superior choice over the classical methods, which are often plagued by low yields and the formation of difficult-to-separate isomers.

The Vilsmeier-Haack reaction represents a viable alternative, particularly if the ortho-formylation method proves ineffective for this specific substrate. While it requires careful handling of corrosive reagents, it generally provides good yields.

The Reimer-Tiemann and Duff reactions , while historically significant, are less recommended for this particular target due to their well-documented limitations in terms of yield and purity of the final product.

Ultimately, the choice of synthetic route will depend on the specific requirements of the research, including scale, available resources, and purity specifications. This guide provides the foundational knowledge and practical protocols to enable an informed decision for the successful synthesis of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

References

• Benchchem.
• Benchchem. Technical Support Center: Synthesis of 2-Hydroxy-4-Methoxybenzaldehyde.
• Benchchem.
• J-Stage. Formylation of Phenols with Electron-withdrawing Groups in Strong Acids. Synthesis of Substituted Salicylaldehydes.
• ChemicalBook. 2-Hydroxy-4-methoxybenzaldehyde(673-22-3) 1H NMR spectrum.
• Name Reactions in Organic Synthesis. Duff Reaction.
• SynArchive. Duff Reaction.
• Organic Syntheses. Org. Synth. 2012, 89, 220.
• Acta Chemica Scandinavica.
• Wikipedia. Duff reaction.
• Wikipedia. Reimer–Tiemann reaction.
• Molbase. Synthesis of 2-hydroxy-4-methylbenzaldehyde.
• Synthesis.
• White Rose Research Online. Synthesis of [3-C-13]-2,3-dihydroxy-4-methoxybenzaldehyde.
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A Comparative Guide to the Biological Activity of Hydroxy-Methoxy-Methylbenzaldehyde Isomers

For researchers and professionals in drug development, understanding the nuanced differences in the biological activity of isomeric compounds is paramount. The substitution pattern on an aromatic ring can dramatically alter a molecule's interaction with biological targets, turning an inert compound into a potent therapeutic agent or vice-versa. This guide provides an in-depth comparison of the biological activities of key isomers of hydroxy-methoxy-methylbenzaldehyde, focusing on their antimicrobial and antioxidant properties. While direct comparative data for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and its specific positional isomers are limited in current literature, this guide will focus on the well-documented and structurally related isomers: 2-hydroxy-4-methoxybenzaldehyde (HMB), vanillin (4-hydroxy-3-methoxybenzaldehyde), and o-vanillin (2-hydroxy-3-methoxybenzaldehyde). The insights gleaned from these comparisons will provide a strong framework for predicting the potential activities of other related isomers.

The Critical Role of Substituent Positioning

The biological efficacy of benzaldehyde derivatives is profoundly influenced by the placement of hydroxyl (-OH), methoxy (-OCH3), and methyl (-CH3) groups on the benzene ring. These substituents modulate the molecule's electronic properties, steric hindrance, and hydrogen-bonding capabilities, all of which dictate its interaction with biological macromolecules. For instance, the presence of a hydroxyl group ortho to the aldehyde function can lead to intramolecular hydrogen bonding, affecting the molecule's conformation and reactivity. The electron-donating nature of methoxy and methyl groups can enhance antioxidant potential by stabilizing radical species.

Comparative Analysis of Biological Activities

This section will delve into the comparative antimicrobial and antioxidant activities of HMB, vanillin, and o-vanillin, supported by experimental data from peer-reviewed studies.

Antimicrobial and Antifungal Activity

Substituted benzaldehydes have demonstrated a wide spectrum of activity against various microbial pathogens. Their mechanism of action often involves the disruption of cell membrane integrity and interference with crucial cellular processes.

A study comparing the antifungal efficacy of HMB, vanillin, and o-vanillin against Fusarium graminearum, a significant plant pathogen, revealed that HMB was the most potent inhibitor.[1] This highlights the critical influence of the substituent pattern on antifungal activity. The superior performance of HMB in this context may be attributed to the specific arrangement of the hydroxyl and methoxy groups, which could facilitate more effective disruption of the fungal cell membrane.[1]

The antifungal activity of these compounds is often linked to their ability to disrupt the cell wall integrity pathway, a critical signaling cascade for fungal survival. Studies have shown that 2-hydroxy-4-methoxybenzaldehyde can act as a chemosensitizing agent, enhancing the efficacy of other antifungal compounds by targeting this pathway.[2] This suggests a potential mechanism involving the inhibition of key kinases in the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.

Table 1: Comparative Antifungal Activity of Benzaldehyde Isomers against Fusarium graminearum

Compound	Minimum Inhibitory Concentration (MIC)	Reference
2-hydroxy-4-methoxybenzaldehyde (HMB)	Lower MIC (More Potent)	[1]
Vanillin	Higher MIC	[1]
o-Vanillin	Higher MIC	[1]

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, primarily due to their ability to donate a hydrogen atom to scavenge free radicals. The position and number of hydroxyl and methoxy groups on the benzene ring significantly impact this activity.

Studies on the structure-antioxidant activity relationship of phenolic acids have shown that the presence of more methoxy groups generally leads to higher antioxidant activity.[3] Furthermore, the relative positions of the hydroxyl and methoxy groups influence the stability of the resulting phenoxyl radical, a key factor in antioxidant efficacy.[3] For instance, dihydroxybenzaldehyde isomers exhibit varying antioxidant potentials based on the positioning of the two hydroxyl groups, with some isomers showing potent radical scavenging capabilities while others are less effective.[4]

Experimental Methodologies

To ensure scientific rigor and reproducibility, the following detailed protocols for key biological assays are provided.

Minimum Inhibitory Concentration (MIC) Assay for Antifungal Susceptibility

This assay determines the lowest concentration of a compound that inhibits the visible growth of a fungus.

Materials:

• Test compounds (dissolved in a suitable solvent like DMSO)

• Fungal strain (e.g., Candida albicans, Aspergillus fumigatus)

• 96-well microtiter plates

• Appropriate broth medium (e.g., RPMI-1640)

• Spectrophotometer or plate reader

Procedure:

• Preparation of Test Compound Dilutions: Prepare a stock solution of the test compound in DMSO. Perform serial two-fold dilutions in the 96-well plate using the broth medium to achieve a range of concentrations.[5][6]

• Inoculum Preparation: Grow the fungal strain on a suitable agar medium. Prepare a standardized inoculum suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland standard.[6] Dilute this suspension in the broth medium to the desired final concentration.

• Inoculation: Add the prepared fungal inoculum to each well of the microtiter plate containing the test compound dilutions.[5] Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.[7]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the fungus is observed. This can be determined visually or by measuring the optical density at 600 nm.[5][7]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of a compound to scavenge the stable DPPH free radical.

Materials:

• Test compounds

• DPPH solution (in methanol or ethanol)

• Methanol or ethanol

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Preparation of Solutions: Prepare a stock solution of DPPH in methanol or ethanol. Prepare various concentrations of the test compounds in the same solvent.[8][9]

• Reaction Mixture: In a 96-well plate, add a specific volume of the DPPH solution to each well, followed by the addition of the test compound solutions at different concentrations.[10]

• Incubation: Incubate the plate in the dark at room temperature for a specified period (e.g., 30 minutes).[9]

• Absorbance Measurement: Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm).[8] A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.[9] The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can then be determined.

Mechanistic Insights and Signaling Pathways

The biological activities of these benzaldehyde isomers can often be traced back to their interactions with specific cellular signaling pathways. As previously mentioned, the antifungal effects of some of these compounds are linked to the disruption of the cell wall integrity pathway, which is a MAPK signaling cascade.

Caption: MAPK signaling pathway potentially targeted by antifungal benzaldehydes.

Caption: General experimental workflow for comparing isomer bioactivity. The MAPK pathway is a crucial signaling cascade that regulates a variety of cellular processes, including cell growth, differentiation, and stress responses.[11][12] In fungi, the cell wall integrity MAPK pathway is essential for maintaining the structural integrity of the cell wall, especially in response to stress.[2] Compounds that can inhibit this pathway can compromise the fungus's ability to survive, making this a promising target for antifungal drug development. The differential activity of the benzaldehyde isomers suggests that their specific structures allow for varying degrees of interaction with and inhibition of components of this pathway.

Conclusion

The comparative analysis of 2-hydroxy-4-methoxybenzaldehyde, vanillin, and o-vanillin underscores the profound impact of isomeric structural differences on biological activity. The available data strongly indicates that the positioning of hydroxyl and methoxy groups is a key determinant of both antifungal and antioxidant efficacy. While direct comparative studies on a wider range of hydroxy-methoxy-methylbenzaldehyde isomers are needed, the principles of structure-activity relationships derived from these well-studied examples provide a valuable predictive tool for researchers. The detailed experimental protocols included in this guide offer a standardized approach for future comparative investigations, ensuring the generation of robust and reproducible data. Ultimately, a deeper understanding of these structure-function relationships will accelerate the discovery and development of novel therapeutic agents.

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reproducibility of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde extraction protocols

An In-Depth Technical Guide to the Reproducibility of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde Extraction Protocols

For researchers and professionals in drug development, the consistent and reproducible extraction of target bioactive compounds is the bedrock of reliable downstream applications. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, an isomer of vanillin, is a significant aromatic aldehyde found in the roots of medicinal plants like Decalepis hamiltonii and Hemidesmus indicus[1]. Its potential as a flavoring agent and therapeutic molecule makes the standardization of its extraction a critical area of study.

This guide provides a comparative analysis of various extraction methodologies applicable to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. We will move beyond simple procedural lists to dissect the causality behind experimental choices, focusing on the key parameters that govern yield, purity, and—most importantly—reproducibility. Each protocol is presented as a self-validating system, incorporating analytical checkpoints to ensure consistency and build trust in the experimental outcome.

The Challenge of Reproducibility in Natural Product Extraction

Achieving reproducibility in the extraction of phytochemicals is a multifaceted challenge. The concentration and profile of secondary metabolites like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde can vary significantly based on the plant's genetics, geographical source, harvest time, and post-harvest processing. Beyond the raw material, the extraction process itself introduces numerous variables. This guide will focus on controlling the methodological variables to ensure that given a standardized starting material, the extraction outcome is consistent and repeatable.

Comparative Analysis of Extraction Methodologies

The selection of an extraction method is a critical decision that balances efficiency, cost, environmental impact, and the chemical nature of the target compound. As a phenolic aldehyde, 2-Hydroxy-4-methoxy-3-methylbenzaldehyde's solubility is governed by polarity, making solvent choice a primary consideration across all techniques[2][3]. We will compare conventional and modern "green" extraction techniques, evaluating their principles and the factors that influence their reproducibility.

Conventional Methodology: Soxhlet Extraction

Soxhlet extraction has long been a standard for exhaustive extraction from solid matrices. It provides a high yield by repeatedly washing the material with fresh, heated solvent.

Causality Behind Experimental Choices:

• Principle: The continuous cycling of fresh solvent ensures that the concentration gradient between the matrix and the solvent is always maximized, driving the equilibrium towards complete extraction.

• Solvent Choice: For a moderately polar compound like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, solvents like ethanol or methanol are effective. Ethanol is often preferred for its lower toxicity. A mixture of ethanol and water can enhance the extraction of a broader range of phenolic compounds[4].

• Reproducibility Factors: The primary drawback is the prolonged exposure of the extract to heat, which can cause thermal degradation of sensitive compounds, thereby compromising reproducibility. Reproducibility is contingent on precise control of the heating mantle temperature and extraction duration (number of cycles).

Experimental Protocol: Soxhlet Extraction

• Preparation: Weigh 10 g of dried, powdered root material (e.g., Decalepis hamiltonii) and place it into a cellulose thimble.

• Assembly: Place the thimble inside the main chamber of the Soxhlet extractor. Assemble the apparatus with a 250 mL round-bottom flask containing 150 mL of 95% ethanol and a condenser.

• Extraction: Heat the flask using a heating mantle to a temperature that maintains a gentle boil. Allow the apparatus to cycle for 6-8 hours. A complete cycle is marked by the siphoning of the solvent from the main chamber back into the flask.

• Concentration: After extraction, allow the apparatus to cool. Remove the thimble. Concentrate the ethanol extract using a rotary evaporator under reduced pressure at 40°C.

• Validation: Dissolve the resulting crude extract in a known volume of methanol for quantitative analysis by HPLC to determine the yield and purity of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde[5][6].

Caption: Workflow for Soxhlet Extraction.

Green Methodology: Ultrasound-Assisted Extraction (UAE)

UAE utilizes high-frequency sound waves to create acoustic cavitation, where the formation and collapse of microscopic bubbles generate intense local pressures and temperatures. This disrupts cell walls and enhances solvent penetration, accelerating mass transfer.[7][8]

Causality Behind Experimental Choices:

• Principle: The mechanical effects of acoustic cavitation significantly increase the surface area for extraction and improve solvent penetration into the plant matrix, leading to faster extraction times and higher efficiency at lower temperatures compared to conventional methods[9][10][11].

• Solvent Choice: As with Soxhlet, methanol and ethanol are excellent choices. A 50% aqueous methanol solution has been shown to be effective for extracting 2-hydroxy-4-methoxybenzaldehyde and related compounds[5].

• Reproducibility Factors: Reproducibility in UAE is highly dependent on consistent ultrasonic power, frequency, temperature control (using an ultrasonic bath with a cooling system), and the geometry of the extraction vessel relative to the ultrasound source.

Experimental Protocol: Ultrasound-Assisted Extraction (UAE)

• Preparation: Place 5 g of dried, powdered root material into a 100 mL Erlenmeyer flask.

• Extraction: Add 50 mL of 70% methanol. Place the flask in an ultrasonic bath.

• Sonication: Sonicate at a frequency of 40 kHz for 30 minutes, maintaining the bath temperature at 25°C.

• Separation: After sonication, filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

• Repeat (Optional but Recommended): To ensure exhaustive extraction, re-extract the solid residue with an additional 50 mL of solvent and combine the filtrates.

• Concentration: Concentrate the combined filtrate using a rotary evaporator at 40°C.

• Validation: Dissolve the crude extract in methanol for HPLC analysis to quantify the target compound.

Caption: Workflow for Ultrasound-Assisted Extraction.

Green Methodology: Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent within the plant matrix. The principle relies on the direct effect of microwaves on polar molecules, causing rapid heating through dipole rotation and ionic conduction.[12] This internal superheating creates pressure that ruptures the plant cells, releasing the target compounds into the solvent.[13][14]

Causality Behind Experimental Choices:

• Principle: MAE is highly efficient due to its unique thermal mechanism, which results in targeted, rapid heating of the solvent and plant material. This dramatically reduces extraction time and solvent consumption compared to conventional methods.[15]

• Solvent Choice: The solvent must be polar to effectively absorb microwave energy. Methanol and ethanol are ideal. The choice of solvent significantly impacts the heating rate and final extraction yield.[15]

• Reproducibility Factors: Key parameters for reproducibility are microwave power, irradiation time, temperature, and the solvent-to-solid ratio. Overheating can lead to degradation, so precise temperature control is crucial. Using a closed-vessel microwave system allows for extraction above the solvent's boiling point, but pressure must be carefully monitored.[16]

Experimental Protocol: Microwave-Assisted Extraction (MAE)

• Preparation: Place 2 g of dried, powdered root material into a 50 mL microwave-safe extraction vessel.

• Extraction: Add 20 mL of 80% ethanol. Seal the vessel.

• Irradiation: Place the vessel in a laboratory microwave extractor. Set the power to 400 W and the temperature to 70°C for 5 minutes.

• Cooling: After irradiation, allow the vessel to cool to room temperature before opening to avoid flash boiling.

• Separation: Filter the extract through a 0.45 µm syringe filter.

• Validation: Directly inject the filtered extract into an HPLC system for quantification.

Caption: Workflow for Microwave-Assisted Extraction.

Green Methodology: Supercritical Fluid Extraction (SFE)

SFE uses a supercritical fluid—most commonly carbon dioxide (CO2)—as the extraction solvent. A substance becomes supercritical when heated and pressurized above its critical point, where it exhibits properties of both a liquid and a gas.[17] Supercritical CO2 has liquid-like density and solvating power but gas-like viscosity and diffusivity, allowing it to penetrate the plant matrix efficiently.[18]

Causality Behind Experimental Choices:

• Principle: The solvating power of supercritical CO2 can be finely tuned by changing the pressure and temperature. This allows for highly selective extraction. After extraction, the CO2 is returned to a gaseous state by depressurization, leaving behind a pure, solvent-free extract.[18][19]

• Solvent Choice: CO2 is non-polar, making it ideal for lipids and non-polar compounds. To extract moderately polar compounds like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde, a polar co-solvent (modifier) such as ethanol or methanol must be added (typically 5-10%) to increase the polarity of the supercritical fluid.[20]

• Reproducibility Factors: SFE reproducibility is exceptionally high when parameters are well-controlled. The critical factors are pressure, temperature, CO2 flow rate, and the percentage of co-solvent. Minor variations in any of these can significantly alter the fluid's density and solvating power, thus affecting the extraction outcome.

Experimental Protocol: Supercritical Fluid Extraction (SFE)

• Preparation: Load 10 g of dried, powdered root material into the extraction vessel of the SFE system.

• Parameter Setting: Set the extraction parameters:

  • Pressure: 200 bar

  • Temperature: 50°C

  • CO2 flow rate: 2 mL/min

  • Co-solvent: 5% ethanol

• Extraction: Perform the extraction for 60 minutes. The extract is collected in a separation vessel where the pressure is reduced, causing the CO2 to vaporize and the extract to precipitate.

• Collection: After the run, rinse the collection vessel with a small amount of ethanol to recover all the precipitated extract.

• Validation: Evaporate the ethanol used for rinsing and dissolve the residue in a known volume of methanol for HPLC quantification.

Caption: Workflow for Supercritical Fluid Extraction.

Quantitative Data Summary

The following table provides a comparative overview of the described extraction protocols, focusing on parameters crucial for method selection and reproducibility.

Parameter	Soxhlet Extraction	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)	Supercritical Fluid Extraction (SFE)
Principle	Continuous solid-liquid extraction with fresh solvent	Acoustic cavitation	Dielectric heating	Tunable supercritical fluid dissolution
Typical Time	6 - 24 hours	15 - 60 minutes	5 - 15 minutes	30 - 120 minutes
Solvent Consumption	High	Moderate	Low	Very Low (Co-solvent only)
Energy Consumption	High	Low	Moderate	High (for pressurization)
Thermal Degradation Risk	High	Low (with cooling)	Moderate (requires control)	Very Low
Selectivity	Low	Moderate	Moderate	High
Key Reproducibility Factors	Cycle time, heat input	Power, frequency, temperature, vessel geometry	Power, time, temperature, pressure (closed-vessel)	Pressure, temperature, flow rate, co-solvent %
Automation Potential	Low	Moderate	High	High

Conclusion and Recommendations

There is no single "best" method for the extraction of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde; the optimal choice depends on the specific goals of the researcher.

• For Highest Purity and Selectivity: Supercritical Fluid Extraction (SFE) is unparalleled. Its ability to finely tune solvency makes it ideal for producing high-purity extracts for drug development, though it requires specialized equipment. Its high degree of control over physical parameters also leads to excellent reproducibility.

• For Speed and Efficiency in Screening: Microwave-Assisted Extraction (MAE) offers the fastest extraction times, making it highly suitable for high-throughput screening of different plant samples. Reproducibility is excellent with modern, automated microwave systems that provide precise temperature and power control.

• For a Balance of Cost and Performance: Ultrasound-Assisted Extraction (UAE) provides a significant improvement over conventional methods in terms of speed and efficiency, without the high capital cost of an SFE or MAE system. It is an excellent all-around method for routine laboratory-scale extractions.

• For Baseline Comparison: Soxhlet extraction , while largely outdated for heat-sensitive compounds, can serve as a benchmark for exhaustive extraction to evaluate the efficiency of other methods.

Ultimately, achieving reproducibility for any protocol requires rigorous standardization of all parameters—from the raw material to the final analytical measurement. By understanding the underlying principles of each technique and meticulously controlling the key variables, researchers can develop robust and reliable extraction protocols for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde and other valuable natural products.

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• Benchchem. (n.d.). A Comprehensive Technical Review of 4-Methoxy-3-methylbenzaldehyde. Benchchem.
• Anonymous. (n.d.). Indian Patents. 188336:"AN IMPROVED PROCESS FOR THE PREPARATION OF 2-HYDROXY-4-METHOXY -BENZALDEHYDE". Google Patents.

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A Senior Application Scientist's Guide to Analytical Method Validation for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in Plant Extracts

This guide provides a comprehensive comparison of analytical methodologies for the robust validation of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde quantification in complex plant extracts. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring scientific integrity and trustworthy, reproducible results.

Introduction: The Analyte and the Imperative for Validation

2-Hydroxy-4-methoxy-3-methylbenzaldehyde is a phenolic aldehyde and a structural isomer of vanillin. Its presence and concentration in plant extracts, such as those from Hemidesmus indicus, are of significant interest due to its potential role as a phytomarker for authentication and its contribution to the extract's overall bioactivity.[1][2] Accurate quantification is paramount for ensuring product consistency, efficacy, and safety in herbal medicine and drug development.

Analytical method validation is the cornerstone of quality control, providing documented evidence that a procedure is suitable for its intended purpose.[3] Without validation, quantitative results are scientifically unsubstantiated. This guide will compare two powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC), for the analysis of this target analyte, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5][6]

Foundations of Method Validation: The ICH Q2(R1) Framework

The objective of analytical validation is to demonstrate that an analytical procedure is fit for purpose.[3] The ICH Q2(R1) guideline outlines the key validation characteristics that must be investigated.[4][5] These parameters are not a mere checklist; they are an interconnected system that collectively establishes the reliability of a method.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradation products, or matrix components.[3][4]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[5]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has demonstrated suitable linearity, accuracy, and precision.[4]

• Accuracy: The closeness of test results to the true value. It is often assessed using recovery studies by spiking the matrix with a known quantity of the analyte.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at three levels:

  • Repeatability: Precision under the same operating conditions over a short interval (intra-assay).

  • Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or with different equipment.

  • Reproducibility: Precision between different laboratories (inter-laboratory studies).[4]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[4]

Caption: Interrelationship of ICH Q2(R1) validation parameters for quantitative analytical methods.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique depends on the specific requirements of the analysis, such as required sensitivity, sample throughput, and available instrumentation. Here, we compare Reverse-Phase HPLC with UV detection and HPTLC with densitometric detection.

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a cornerstone technique for phytopharmaceutical analysis, offering high resolution and sensitivity. A reverse-phase method is ideal for separating moderately polar phenolic aldehydes like our target analyte from the complex plant matrix.[1][7]

Caption: General workflow for quantification of the target analyte in plant extracts using HPLC-UV.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh 1 g of homogenized, dried plant powder.

  • Perform ultrasound-assisted extraction (UAE) with 20 mL of HPLC-grade methanol for 30 minutes.[8] UAE is chosen for its efficiency and reduced thermal degradation of analytes compared to older techniques like Soxhlet.

  • Centrifuge the extract at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[9] This step is critical to prevent particulates from damaging the HPLC column and pump.

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV/Vis or Diode Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size). C18 is the workhorse for retaining and separating small to medium polarity organic molecules.

  • Mobile Phase: An isocratic mixture of Acetonitrile and 0.1% Formic Acid in Water (e.g., 40:60 v/v).[1][7] Formic acid is added to acidify the mobile phase, which suppresses the ionization of the phenolic hydroxyl group, leading to sharper peaks and more reproducible retention times.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength of maximum absorbance for the analyte (e.g., ~280-310 nm). A DAD is superior as it can verify peak purity spectrally.

  • Injection Volume: 10 µL.

• System Suitability Test (SST): Before sample analysis, perform at least five replicate injections of a standard solution. The system is deemed ready if the relative standard deviation (RSD) for peak area and retention time is ≤ 2%, the tailing factor is ≤ 2, and the theoretical plate count is > 2000.[10][11][12]

The following table summarizes typical performance data derived from published methods for 2-hydroxy-4-methoxybenzaldehyde and similar phenolic aldehydes.[1][2]

Validation Parameter	Typical Performance Specification	Causality & Expert Insight
Linearity (r²)	> 0.998	A high correlation coefficient ensures a direct, predictable relationship between concentration and detector response over the defined range.
Range	5 – 350 µg/mL	This range must cover the expected concentrations in the sample, from trace levels to the highest anticipated amounts, without requiring dilution.
LOD	~0.8 µg/mL	The Limit of Detection indicates the method's sensitivity for trace-level identification.
LOQ	~2.5 µg/mL	The Limit of Quantitation is the lowest concentration that can be reliably measured with acceptable precision and accuracy, crucial for impurity analysis.
Accuracy (% Recovery)	98 – 102%	Determined by spiking a blank plant matrix, values close to 100% demonstrate that the sample preparation and analysis method effectively measures the true amount of analyte, free from matrix interference or analyte loss.
Precision (%RSD)	Intra-day: < 1.5%Inter-day: < 3.0%	Low RSD values confirm the method's consistency and reproducibility, which is critical for routine quality control where different analysts may run the assay on different days.

Method 2: High-Performance Thin-Layer Chromatography (HPTLC-Densitometry)

HPTLC is a powerful planar chromatography technique known for its high sample throughput, low solvent consumption per sample, and operational simplicity.[13] It is particularly well-suited for screening large numbers of herbal extracts.

Caption: General workflow for quantification of the target analyte in plant extracts using HPTLC-Densitometry.

Detailed Protocol:

• Sample Preparation: Extracts are prepared similarly to the HPLC method.

• Chromatographic Conditions:

  • Instrument: HPTLC system including an automatic band-wise applicator, developing chamber, and a densitometric scanner.

  • Stationary Phase: Pre-coated silica gel 60 F254 HPTLC plates. The fluorescent indicator (F254) allows for visualization of UV-active spots under 254 nm light.

  • Sample Application: Apply samples and standards as 8 mm bands using an automated applicator. This ensures precise volume application and uniform starting zones, which is critical for good separation and quantitative accuracy.

  • Mobile Phase: A mixture like Toluene: Ethyl Acetate: Formic Acid (e.g., 5:4:1 v/v/v). The solvent system is optimized to achieve a good separation of the target analyte from other matrix components, aiming for a Retardation factor (Rf) between 0.2 and 0.8.[14][15]

  • Development: Develop the plate in a saturated twin-trough chamber up to a distance of 80 mm. Chamber saturation is key to achieving reproducible Rf values.[16]

  • Densitometric Scanning: After drying the plate, scan it using a densitometer in absorbance mode at the wavelength of maximum absorbance.

The following table summarizes typical performance data for HPTLC methods developed for phenolic compounds.[14][17][18]

Validation Parameter	Typical Performance Specification	Causality & Expert Insight
Linearity (r²)	> 0.995	HPTLC can achieve excellent linearity, though often slightly less than HPLC. An r² > 0.995 is considered very good for quantitative HPTLC work.
Range	100 – 800 ng/band	The range is defined per band applied to the plate. HPTLC is highly sensitive, allowing for quantification at the nanogram level.
LOD	~25 ng/band	Demonstrates the method's suitability for detecting trace amounts of the analyte.
LOQ	~80 ng/band	The quantitation limit is higher than the detection limit and represents the lowest point for reliable measurement.
Accuracy (% Recovery)	97 – 103%	Recovery studies are performed by over-spotting a known amount of standard onto a pre-analyzed sample extract. This directly measures the recovery from the matrix on the plate.
Precision (%RSD)	Intra-day: < 2.0%Inter-day: < 4.0%	Precision in HPTLC is highly dependent on the quality of the automated application and development steps. Modern instrumentation allows for RSDs comparable to HPLC.

Head-to-Head Comparison: Choosing the Right Tool

Both HPLC and HPTLC are validatable and suitable for the quantification of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde. The final choice depends on the specific analytical objective.

Feature	HPLC-UV	HPTLC-Densitometry	Expert Recommendation
Resolution/Specificity	Very High	Moderate to High	For complex extracts with many closely related isomers or interfering compounds, the superior resolving power of HPLC is advantageous.
Sensitivity (LOD/LOQ)	High (µg/mL level)	Very High (ng/band level)	HPTLC often demonstrates lower absolute detection limits on the plate, making it excellent for trace analysis.
Sample Throughput	Sequential (one by one)	Parallel (many samples per plate)	For routine QC of a large number of samples, HPTLC is significantly faster and more cost-effective.
Solvent Consumption	High per sample	Very Low per sample	HPTLC is a "greener" technique, aligning with sustainability goals in the laboratory.
Cost per Sample	Higher	Lower	The combination of lower solvent use and high throughput reduces the overall cost per analysis for HPTLC.
Robustness	High	Moderate	HPLC methods are generally considered more robust against minor environmental changes (e.g., humidity). HPTLC development conditions must be more strictly controlled.[16]

Conclusion and Final Recommendation

For the rigorous quantification of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde in plant extracts, both HPLC-UV and HPTLC-Densitometry stand as powerful, validatable techniques.

• Choose HPLC for method development, characterization of unknown profiles, and when the highest possible resolution is required to separate the analyte from a complex matrix with closely eluting interfering peaks. Its robustness makes it the gold standard for final product release testing in many regulatory environments.

• Choose HPTLC for high-throughput screening, routine quality control of raw materials, and when cost-effectiveness and speed are primary drivers. Its ability to analyze dozens of samples simultaneously on a single plate is unmatched for large-scale projects.

Ultimately, the most trustworthy laboratory is one that understands the strengths and weaknesses of each technique and applies the appropriate, fully validated method to the analytical problem at hand.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. Quality Guidelines. International Council for Harmonisation. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Analytik Jena. Sample Preparation – Chemical Analysis. [Link]

• Nawrocki, J. (1997). Preparation of Samples of Plant Material for Chromatographic Analysis. Journal of Chromatographic Science. [Link]

• ResearchGate. System suitability test. [Link]

• Patel, R. B., Patel, M. R., & Patel, B. G. (2012). HPTLC method development and validation: Strategy to minimize methodological failures. Journal of Food and Drug Analysis. [Link]

• Al-Warhi, T., Sabt, A., & Salama, M. (2023). Targeted HPTLC Profile, Quantification of Flavonoids and Phenolic Acids, and Antimicrobial Activity of Dodonaea angustifolia (L.f.) Leaves and Flowers. Molecules. [Link]

• Wang, S., Chen, F., Wu, J., Wang, W., & Li, X. (2023). Sample preparation techniques for quality evaluation and safety control of medicinal and edible plants: Overview, advances, applications, and future perspectives. Chinese Herbal Medicines. [Link]

• Destaillats, H. (n.d.). Methods for Determining Aldehydes in Air. Lawrence Berkeley National Laboratory. [Link]

• ResearchGate. HPLC chromatograms showing separation of.... [Link]

• Tambe, V. (2015). System suitability parameters assessment by HPLC. Slideshare. [Link]

• Assay Analytica. (2024). System Suitability Test in HPLC – Key Parameters Explained. Assay Prism. [Link]

• Choudhary, A. (2018). System Suitability in HPLC Analysis. Pharmaguideline. [Link]

• CAMAG. (2022). [Webinar] The Universal HPTLC Mix (UHM): A new concept for System Suitability Tests (SST) in HPTLC. YouTube. [Link]

• Agatonovic-Kustrin, S., Kustrin, E., & Morton, D. W. (2012). Optimization of an HPTLC method for separation and identification of phenolic compounds. Journal of Planar Chromatography – Modern TLC. [Link]

• Vronska, L. V., & Kyslychenko, V. S. (2020). Development of High-performance Thin Layer Chromatography Method for Identification of Phenolic Compounds and Quantification of Rosmarinic Acid in Selected Lamiaceae Subfamily Nepetoideae Species. Pharmacognosy Journal. [Link]

• Sajid, M., & Płotka-Wasylka, J. (2022). Overview of Liquid Sample Preparation Techniques for Analysis, Using Metal-Organic Frameworks as Sorbents. Molecules. [Link]

• Sircar, D., Dey, G., & Mitra, A. (2007). A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus. Chromatographia. [Link]

• ResearchGate. HPTLC Quantitation of 2-Hydroxy-4-methoxybenzaldehyde in Hemidesmus indicus R.Br. Root Powder and Extract. [Link]

• Maji, P., Singh, S., & Ravikumar, K. (2019). High-Performance Thin Layer Chromatography Method Development and Validation for Simultaneous Determination of Phenolic Acids in Selected Indian Bamboo Species. Pharmaceutical Methods. [Link]

• Maziarz, M., & Wrona, M. (2015). Transferring an HPLC Method for Related Substances from Different LC Platforms to an ACQUITY Arc System. Waters Corporation. [Link]

• Agilent Technologies. (2017). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

• Evans, A. E., Jones, R. L., & Tye, A. M. (2021). Analytical method development and validation for the quantification of metaldehyde in soil. Environmental Science and Pollution Research. [Link]

• NIST. Benzaldehyde, 2-hydroxy-4-methoxy-. NIST Chemistry WebBook. [Link]

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• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 11. assayprism.com [assayprism.com]
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• 17. Targeted HPTLC Profile, Quantification of Flavonoids and Phenolic Acids, and Antimicrobial Activity of Dodonaea angustifolia (L.f.) Leaves and Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scienceopen.com [scienceopen.com]

A Researcher's Guide to 2-Hydroxy-4-methoxy-3-methylbenzaldehyde: A Cost-Benefit Analysis of Commercial Sourcing vs. In-House Synthesis

For researchers and drug development professionals, the decision to purchase a key intermediate like 2-Hydroxy-4-methoxy-3-methylbenzaldehyde or to synthesize it in-house is a critical one, balancing cost, time, purity, and available resources. This guide provides an in-depth technical comparison to navigate this choice, offering field-proven insights and experimental data to support your decision-making process.

Commercial Sourcing: The Path of Expediency and Quality Assurance

Purchasing from a commercial supplier is often the most straightforward approach, especially for initial studies or when time is a critical factor. Reputable suppliers provide a product with a guaranteed purity level, accompanied by a certificate of analysis (CoA), which is indispensable for regulated research environments.

Key Advantages:

• Time-Efficiency: Immediate availability or short lead times accelerate research timelines.

• Quality Guarantee: Products typically come with specified purity levels (e.g., ≥98%), minimizing the need for extensive in-house quality control.[1]

• Reduced Labor: Eliminates the need for dedicated personnel for synthesis, purification, and analysis.

• Safety & Compliance: Avoids the handling of potentially hazardous reagents and the complexities of waste disposal.

Potential Drawbacks:

• Cost: For larger quantities, the cost per gram can be significantly higher than in-house synthesis.

• Limited Flexibility: Researchers are bound by the purity and specifications offered by the supplier.

• Supply Chain Dependency: Reliance on external suppliers can introduce risks related to stock availability and lead times.

Table 1: Representative Commercial Supplier Data for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Supplier	Purity Specification	Available Pack Sizes	Storage Conditions
Chem-Impex	≥98% (GC)	Contact for details	0-8 °C
Tokyo Chemical Industry (TCI)	>98.0% (GC)	5g, 25g	Room Temperature
BLD Pharm	Contact for details	Contact for details	Contact for details
Sigma-Aldrich	99%	5g, 25g	Room Temperature

Note: Pricing is highly variable and typically available upon request from the supplier.

In-House Synthesis: A Strategic Approach for Scalability and Customization

Synthesizing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde offers greater control over the final product and can be more cost-effective at scale. However, it requires a significant upfront investment in equipment, materials, and expertise. The choice of synthetic route is critical, as it directly impacts yield, purity, and the complexity of purification.

A common and well-documented approach involves the formylation of a corresponding phenol, such as 2-methoxy-3-methylphenol. The Reimer-Tiemann and Duff reactions are classic methods for formylation, though they can suffer from low yields and the formation of isomeric byproducts.[2][3] A more controlled method is the ortho-formylation using tin tetrachloride and paraformaldehyde.[3]

This protocol is adapted from established procedures for the regioselective formylation of substituted phenols.[3]

Materials:

• 2-methoxy-3-methylphenol

• Anhydrous Toluene

• Tin (IV) chloride (SnCl₄)

• Tri-n-butylamine

• Paraformaldehyde

• 2N Hydrochloric Acid (HCl)

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Brine (saturated NaCl solution)

Procedure:

• Reaction Setup: In a three-necked flask under a nitrogen atmosphere, dissolve 2-methoxy-3-methylphenol in anhydrous toluene.

• Addition of Reagents: To the stirred solution, add tin (IV) chloride followed by tri-n-butylamine at room temperature. Stir for 20 minutes.[3]

• Formylation: Add paraformaldehyde to the mixture.

• Heating: Heat the reaction mixture to 100°C for 8-10 hours. The progress can be monitored by Thin Layer Chromatography (TLC). The causality for heating is to provide the necessary activation energy for the formylation reaction to proceed at a reasonable rate.

• Workup: After cooling to room temperature, pour the mixture into water and acidify to a pH of 2 with 2N HCl. This step neutralizes the amine and quenches the reaction.

• Extraction: Extract the aqueous layer three times with diethyl ether. The organic solvent is chosen for its ability to dissolve the product while being immiscible with water.

• Washing & Drying: Combine the organic extracts, wash with brine to remove residual water and inorganic salts, and dry over anhydrous magnesium sulfate.[3]

• Purification: Filter off the drying agent and evaporate the solvent under reduced pressure. The resulting crude product must be purified, typically via column chromatography on silica gel, using a hexane/ethyl acetate gradient.[4]

The decision to synthesize is primarily an economic one. A thorough cost analysis must account for raw materials, solvent usage, labor, and equipment amortization.

Table 2: Estimated Cost Components for In-House Synthesis (Per 10g Batch)

Item	Estimated Cost (USD)	Notes
2-methoxy-3-methylphenol	$50 - $100	Price dependent on supplier and purity.
Tin (IV) chloride & other reagents	$30 - $60	Includes amine, paraformaldehyde.
Solvents (Toluene, Ether, Hexane, etc.)	$40 - $80	Bulk purchasing reduces cost.
Labor	$100 - $200	Estimated 4-6 hours of a chemist's time.
Analytical & Purification Consumables	$20 - $40	TLC plates, silica gel, NMR tubes, etc.
Total Estimated Cost	$240 - $480	Excludes capital equipment costs.

This analysis reveals that for small, infrequent needs, purchasing commercially is likely more economical. However, as the required quantity increases, the per-gram cost of in-house synthesis drops significantly, making it the more viable long-term option.[5][6]

Purity, Impurities, and Analytical Validation

Whether buying or synthesizing, understanding the purity profile is paramount.

• Commercial Product: Typically ≥98-99% pure. The CoA will list the analytical method used (e.g., GC, HPLC) and may specify levels of known impurities.

• In-House Synthesis: Purity is highly dependent on the success of the purification protocol. Common impurities can include unreacted starting materials, isomeric byproducts (e.g., 4-hydroxy-2-methoxy-5-methylbenzaldehyde), and over-oxidation products like the corresponding benzoic acid.[2][4]

Analytical Validation: A combination of techniques is recommended for robust purity assessment:[2]

• High-Performance Liquid Chromatography (HPLC): Excellent for quantifying the main product and separating it from non-volatile impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.[4][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide unambiguous structural confirmation and can reveal the presence of isomers and other impurities.[2]

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resources -> expertise [xlabel="Yes"]; resources -> purchase [xlabel="No"];

expertise -> purity_req [xlabel="Yes"]; expertise -> purchase [xlabel="No"];

purity_req -> synthesize [xlabel="No / In-house QC\nis sufficient"]; purity_req -> purchase [xlabel="Yes"]; } }

Caption: Decision workflow for sourcing 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Comparative Summary and Recommendation

The choice between sourcing and synthesis is not one-size-fits-all. It is a strategic decision based on the specific context of your research or development pipeline.

Table 3: Cost-Benefit Comparison

Factor	Commercial Suppliers	In-House Synthesis
Initial Cost	Low (cost of compound)	High (equipment, reagents, waste setup)
Per-Gram Cost	High, especially at scale	Low, decreases significantly with scale
Lead Time	Short (days to weeks)	Long (weeks to months for setup & synthesis)
Quality Assurance	High (guaranteed purity, CoA provided)	Variable (dependent on expertise and purification)
Required Expertise	Minimal (procurement)	High (organic chemistry, analytical skills)
Scalability	Limited by supplier stock/pricing	High, direct control over production volume
Flexibility	Low (fixed specifications)	High (can modify purity, create analogs)

Recommendation Framework:

• Purchase Commercially If:

  • You require small quantities (<50g) for initial screening or proof-of-concept studies.

  • Time is the most critical factor, and you need the material immediately.

  • Your lab lacks the necessary equipment or personnel for multi-step organic synthesis and purification.

  • You require a cGMP-grade or other certified material with a formal Certificate of Analysis for regulatory submissions.

• Consider In-House Synthesis If:

  • You require large, recurring quantities where the cost of commercial sourcing becomes prohibitive.

  • You have a well-equipped organic chemistry lab and experienced personnel.

  • Long-term cost savings are a priority over initial speed.[5]

  • You need to develop a custom synthesis route for proprietary reasons or to create related analogs.

Ultimately, a hybrid approach may be most effective. Initial studies can be accelerated using commercially sourced material, while a parallel effort to develop a robust in-house synthesis can be initiated to ensure a scalable and cost-effective supply for later-stage development.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 2-Hydroxy-4-Methoxybenzaldehyde.
• BenchChem. (2025). Synthesis of 2-Hydroxy-4-methylbenzaldehyde: Application Notes and Protocols.
• IndiaMART. 2-Hydroxy-4-Methoxybenzaldehyde at Best Price.
• Chem-Impex. 2-Hydroxy-4-methoxybenzaldehyde.
• Asparia Glycomics. (2025). In-House vs. Outsourced Custom Synthesis: 3 Pros, 3 Cons, and Costs.
• University of Sheffield. Synthesis of [3-C-13]-2,3-dihydroxy-4-methoxybenzaldehyde.
• ChemicalBook. 2-Hydroxy-4-methoxybenzaldehyde synthesis.
• Indian Patents. 188336:"AN IMPROVED PROCESS FOR THE PREPARATION OF 2-HYDROXY-4-METHOXY -BENZALDEHYDE".
• BenchChem. Technical Support Center: Purification of 4-Methoxy-3-methylbenzaldehyde.
• Sigma-Aldrich. 2,4-Dimethoxy-3-methylbenzaldehyde 99%.
• NIST. Benzaldehyde, 2-hydroxy-4-methoxy-.
• BLD Pharm. 2-Hydroxy-4-methoxybenzaldehyde | 673-22-3.
• ResearchGate. (2006). Cost Analysis of a Commercial Manufacturing Process of a Fine Chemical Compound Using Micro Process Engineering.
• Tokyo Chemical Industry Co., Ltd. 2-Hydroxy-4-methoxybenzaldehyde | 673-22-3.

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• 5. aspariaglycomics.com [aspariaglycomics.com]
• 6. researchgate.net [researchgate.net]
• 7. Benzaldehyde, 2-hydroxy-4-methoxy- [webbook.nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

Operational Guide: Safety, Handling, and Disposal of 2-Hydroxy-4-methoxy-3-methylbenzaldehyde

As an Application Scientist, I frequently guide research teams through the scale-up and handling of highly reactive synthetic intermediates. 2-Hydroxy-4-methoxy-3-methylbenzaldehyde (CAS 54700-36-6)[1] is a critical building block in the synthesis of complex marine alkaloids like renieramycins[2] and anti-inflammatory chromene derivatives[3].

While its structural features—a phenolic hydroxyl group and an electrophilic aldehyde moiety—enable versatile functionalization (such as demethylation or Baeyer-Villiger oxidation)[2], they also dictate its hazard profile. The aldehyde group can form Schiff bases with primary amines in skin proteins, while the phenolic nature contributes to localized tissue irritation. This guide provides a self-validating, step-by-step operational framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Physical Properties & Hazard Assessment

Before designing a handling protocol, we must ground our safety measures in the compound's physicochemical properties.

Table 1: Physicochemical and Hazard Profile

Property / Hazard	Specification / Classification	Operational Implication
CAS Number	54700-36-6[1]	Unique identifier for SDS retrieval and inventory tracking.
Molecular Weight	166.17 g/mol [1]	Used for stoichiometric calculations in downstream synthesis.
Physical State	Solid / Powder	High risk of aerosolization and inhalation during weighing.
Skin Irritation	GHS Category 2 (H315)	Direct contact causes epidermal inflammation. Requires barrier PPE.
Eye Irritation	GHS Category 2 (H319)	Dust can cause severe ocular irritation. Requires sealed eyewear.

| Respiratory | STOT SE 3 (H335) | Inhalation of dust irritates the respiratory tract. Requires engineering controls. |

Core Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; it is a layered defense system. The selection below is based on the specific chemical reactivity of substituted benzaldehydes.

Table 2: PPE Specifications and Causality

PPE Category	Specification	Scientific Justification (Causality)
Hand Protection	Nitrile gloves (≥ 0.11 mm thickness), double-gloved.	Nitrile provides an excellent barrier against phenolic and aldehydic compounds. Double gloving ensures the inner glove remains pristine if the outer glove is contaminated during weighing.
Eye Protection	ANSI Z87.1 compliant unvented safety goggles.	Standard safety glasses leave gaps. Unvented goggles prevent fine, aerosolized benzaldehyde dust from settling on the conjunctiva.
Body Protection	Flame-Resistant (FR) Laboratory Coat.	This intermediate is frequently reacted in highly flammable solvents (e.g., toluene, dichloromethane)[2][3]. An FR coat mitigates secondary fire risks.

| Respiratory | N95/P100 Particulate Respirator (if outside hood). | Directly mitigates the H335 hazard by filtering out irritating particulates if engineering controls fail. |

Standard Operating Procedure (SOP): Safe Dispensing and Reaction Setup

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check of the current step is successful.

Step 1: Environmental Preparation & Engineering Controls

• Action: Conduct all handling within a certified chemical fume hood.

• Validation: Verify the fume hood monitor displays a face velocity between 80-120 feet per minute (fpm). Check that the sash is positioned at or below the designated safe operating height.

• Causality: The fume hood provides negative pressure, ensuring that any aerosolized 2-hydroxy-4-methoxy-3-methylbenzaldehyde dust is pulled away from the operator's breathing zone.

Step 2: Equipment Setup

• Action: Place an enclosed analytical balance inside the fume hood. Use anti-static weighing boats and grounded metal spatulas.

• Validation: Ensure the balance is tared and stable. Tap the spatula on a grounded metal surface before contacting the chemical.

• Causality: Fine organic powders can accumulate static charge, causing them to repel from plastic spatulas and aerosolize. Grounding prevents this dispersion.

Step 3: Dispensing and Transfer

• Action: Carefully open the reagent bottle. Transfer the required mass (e.g., for a demethylation reaction[2]) using slow, deliberate movements.

• Validation: Inspect the outer gloves for any visible powder. If contaminated, remove the outer gloves, dispose of them in solid hazardous waste, and don a new pair.

• Causality: Rapid movements create air currents that lift the powder. Continuous glove inspection prevents cross-contamination of lab surfaces.

Step 4: Decontamination

• Action: Wipe down the balance, spatulas, and hood surface with a disposable towel dampened with ethanol or isopropanol, followed by a secondary wipe with soapy water.

• Validation: Visually inspect surfaces for any residual powder.

• Causality: Alcohols effectively dissolve the organic residue, while the surfactant in soap removes the resulting solution, ensuring complete decontamination.

Spill Response and Disposal Plan

Proper logistical planning prevents a minor spill from becoming a laboratory-wide exposure event.

• Minor Solid Spills (< 50g): Do not sweep dry powder, as this will aerosolize the irritant. Gently cover the spill with damp absorbent paper (using water or a dilute alcohol solution) to suppress dust. Carefully scoop the material into a wide-mouth high-density polyethylene (HDPE) container.

• Waste Segregation:

  • Solid Waste: Contaminated gloves, weighing boats, and spill cleanup materials must be placed in a sealed container labeled "Hazardous Solid Waste - Organic Irritant".

  • Solvent Waste: If the compound is dissolved in halogenated solvents (e.g., dichloromethane used during boron tribromide demethylation[2]), it must be disposed of in a dedicated "Halogenated Organic Waste" carboy. If dissolved in non-halogenated solvents (e.g., toluene[3]), use the "Non-Halogenated Organic Waste" stream.

• Environmental Caution: Substituted phenols and aldehydes can exhibit aquatic toxicity. Never dispose of this compound or its solutions down the sink.

Workflow Visualization

Safe handling, spill response, and disposal workflow for 2-Hydroxy-4-methoxy-3-methylbenzaldehyde.

Sources

• 1. Benzaldehyde, 2-hydroxy-4-methoxy-3-methyl- | 54700-36-6 [chemicalbook.com]
• 2. Buy Renierone [smolecule.com]
• 3. WO2004087687A1 - Chromene derivatives as anti-inflammatory agents - Google Patents [patents.google.com]